14-Demethyl-lanosterol-d6

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Purity of 14-Demethyl-lanosterol-d6

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 14-Demethyl-lanosterol-d6, a deuterated analog of a key intermediate in the biosynthesis of cholesterol. This document outlines a plausible synthetic route, detailed experimental protocols for its synthesis and purification, and methods for assessing its purity. The information is intended for researchers in drug development and metabolic studies who require a high-purity, stable isotope-labeled internal standard for quantitative analysis.

Introduction

14-Demethyl-lanosterol is a crucial intermediate in the sterol biosynthesis pathway, formed from lanosterol by the enzyme lanosterol 14α-demethylase (CYP51A1).[1][2][3] This enzyme is a member of the cytochrome P450 superfamily and is a key target for antifungal agents.[2] The study of this pathway is critical for understanding cholesterol homeostasis and for the development of new therapeutic agents.

14-Demethyl-lanosterol-d6 is the deuterated form of this intermediate, with six deuterium atoms typically incorporated at the two methyl groups at the C-4 position. This stable isotope-labeled compound serves as an invaluable internal standard in mass spectrometry-based quantitative analyses, allowing for precise measurement of the endogenous levels of 14-demethyl-lanosterol in various biological matrices. Its use can help elucidate the pharmacokinetics and metabolic profiles of drugs targeting the cholesterol biosynthesis pathway.[4][5]

Synthesis of 14-Demethyl-lanosterol-d6

While a specific, publicly available, step-by-step synthesis protocol for 14-Demethyl-lanosterol-d6 is not readily found in the literature, a plausible synthetic route can be constructed based on established methods for the synthesis of related deuterated sterols and the non-deuterated parent compound. The proposed synthesis involves the introduction of deuterium atoms at the C-4 dimethyl positions of a suitable lanosterol precursor.

A potential starting material is 3β-acetoxy-4,4-dimethyl-5α-cholest-8(14)-en-15-one, which has been used in the synthesis of related sterols. The synthesis could proceed via a multi-step process involving deuteration of the C-4 methyl groups.

Proposed Synthetic Pathway

Caption: Proposed synthesis pathway for 14-Demethyl-lanosterol-d6.

Experimental Protocol: Synthesis

The following is a generalized experimental protocol based on methods for synthesizing similar deuterated sterols.[1][6]

• Deuteration of the C-4 Methyl Groups:

  • A suitable lanosterol precursor possessing the C-4 dimethyl groups is dissolved in a deuterated solvent system, such as methanol-d4 or a mixture of D2O and a co-solvent.

  • A strong base, for example, sodium deuteroxide (NaOD), is added to facilitate the enolization and subsequent deuterium exchange at the C-4 position.

  • The reaction mixture is stirred at an elevated temperature for a prolonged period to ensure complete exchange of the protons on the C-4 methyl groups with deuterium from the solvent. The progress of the reaction should be monitored by mass spectrometry to confirm the incorporation of six deuterium atoms.

• Work-up and Isolation:

  • Upon completion, the reaction is quenched by the addition of D2O.

  • The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification:

  • The crude product is purified by column chromatography on silica gel.

  • Further purification is achieved by semi-preparative High-Performance Liquid Chromatography (HPLC) to isolate the desired 14-Demethyl-lanosterol-d6 with high purity.

Purity Assessment

The purity of the synthesized 14-Demethyl-lanosterol-d6 must be rigorously assessed to ensure its suitability as an internal standard. A combination of chromatographic and spectroscopic techniques is employed for this purpose. Commercially available 14-Demethyl-lanosterol-d6 is often cited with a purity of >99% as determined by Thin Layer Chromatography (TLC).[7][8]

Quantitative Data Summary

Parameter	Specification	Analytical Method
Chemical Formula	C29H42D6O	Mass Spectrometry
Molecular Weight	418.73 g/mol	Mass Spectrometry
Purity	>99%	TLC, HPLC
Isotopic Purity	>98 atom % D	Mass Spectrometry

Experimental Protocols: Purity Analysis

• System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is commonly used for sterol analysis.

• Mobile Phase: A gradient elution with a mixture of water (A) and methanol/isopropanol (B) is effective. For example, a gradient from 80% B to 100% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength around 210 nm.

• Purity Calculation: The purity is determined by the peak area percentage of the main component.

• System: An HPLC system coupled to a mass spectrometer (e.g., a triple quadrupole or time-of-flight instrument).

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

• Analysis Mode: Full scan mode to confirm the molecular weight and selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for quantification and confirmation of isotopic purity.

• Fragmentation Analysis: The fragmentation pattern can be compared to that of the non-deuterated standard to confirm the structure. Common fragments of 14-demethylated sterols include ions resulting from cleavage of the C-ring.[9]

• 1H NMR: The absence of signals corresponding to the C-4 methyl protons will confirm successful deuteration. The remaining proton signals should be consistent with the structure of 14-demethyl-lanosterol.

• 2H NMR: A signal corresponding to the deuterium atoms at the C-4 position will be observed.

• 13C NMR: The signals for the C-4 methyl carbons will be observed as multiplets due to coupling with deuterium.

Signaling Pathway and Biological Relevance

14-Demethyl-lanosterol is an intermediate in the Bloch pathway of cholesterol biosynthesis. The demethylation of lanosterol is a critical step in the conversion of lanosterol to cholesterol.[1][10]

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Experimental Workflow

The overall workflow for the synthesis and quality control of 14-Demethyl-lanosterol-d6 is summarized below.

References

• 1. Synthesis of deuterium labeled cholesterol and steroids and their use for metabolic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanosterol 14 alpha-methyl demethylase. Isolation and characterization of the third metabolically generated oxidative demethylation intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Characterization and catalytic properties of the sterol 14α-demethylase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sterol synthesis. Preparation and characterization of fluorinated and deuterated analogs of oxygenated derivatives of cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Peptide chiral purity determination: hydrolysis in deuterated acid, derivatization with Marfey's reagent and analysis using high-performance liquid chromatography-electrospray ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. An alternative synthesis of 4,4-dimethyl-5 alpha-cholesta-8,14,24-trien-3 beta-ol, an intermediate in sterol biosynthesis and a reported activator of meiosis and of nuclear orphan receptor LXR alpha - PubMed [pubmed.ncbi.nlm.nih.gov]

The Crossroads of Sterol Metabolism: A Technical Guide to the Biological Role of 14-Demethyl-lanosterol

For Researchers, Scientists, and Drug Development Professionals

Abstract

14-Demethyl-lanosterol is a pivotal intermediate in the intricate metabolic network of sterol biosynthesis. Positioned at a critical juncture, its processing by the enzyme lanosterol 14α-demethylase (CYP51A1) represents a committed step in the pathway leading to cholesterol in mammals and ergosterol in fungi.[1][2] This technical guide provides an in-depth exploration of the biological significance of 14-demethyl-lanosterol, detailing its role in metabolic and signaling pathways, presenting quantitative data on its modulation, and outlining key experimental protocols for its study. The dysregulation of 14-demethyl-lanosterol metabolism has been implicated in a range of pathologies, making it a key target for therapeutic intervention.[3][4]

The Central Role of 14-Demethyl-lanosterol in Cholesterol Biosynthesis

14-Demethyl-lanosterol is an essential precursor in the postsqualene segment of the cholesterol biosynthetic pathway.[5][6] Its formation from lanosterol is a critical checkpoint, and its subsequent conversion is meticulously regulated. The enzyme responsible for the demethylation of lanosterol to produce 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol is lanosterol 14α-demethylase, a member of the cytochrome P450 superfamily, specifically CYP51A1 in animals.[1][7] This demethylation is a three-step oxidative process requiring NADPH and molecular oxygen, and it results in the removal of the 14α-methyl group as formic acid.[1][8]

The cholesterol synthesis pathway is a target of feedback regulation, and the expression of CYP51A1 is, in part, controlled by sterol levels.[9] This regulation is primarily mediated by Sterol Regulatory Element-Binding Proteins (SREBPs), which are transcription factors that control the expression of genes involved in cholesterol and fatty acid synthesis.[10][11][12]

Figure 1: Simplified Cholesterol Biosynthesis Pathway.

Signaling Roles of 14-Demethyl-lanosterol and its Derivatives

Beyond its structural role as a metabolic intermediate, derivatives of the cholesterol synthesis pathway, including a product of 14-demethyl-lanosterol metabolism, have been identified as signaling molecules. Specifically, follicular fluid meiosis-activating sterol (FF-MAS), which is 4,4-dimethyl-5α-cholesta-8,14,24-triene-3β-ol, is a direct product of CYP51A1 activity on lanosterol.[5][13][14] Some studies have suggested a role for FF-MAS in modulating meiosis.[4]

Furthermore, certain cholesterol precursors have been shown to act as ligands for Liver X Receptors (LXRs), which are nuclear receptors that play a crucial role in cholesterol homeostasis, fatty acid metabolism, and inflammation.[15][16][17] Cholesterol precursors such as FF-MAS have been reported as LXR agonists.[15] The activation of LXRs leads to the transcriptional regulation of genes involved in cholesterol transport and efflux.

Figure 2: SREBP-Mediated Regulation of CYP51A1 Expression.

Quantitative Data on the Modulation of 14-Demethyl-lanosterol Metabolism

The activity of CYP51A1 and consequently the levels of 14-demethyl-lanosterol are subject to regulation by various factors, including dietary cholesterol and pharmacological agents.[9] The following tables summarize key quantitative findings from the literature.

Regulator	Organism/System	Effect on CYP51A1	Fold Change	Reference
1% Cholesterol Diet	Sprague-Dawley Rats (Liver)	Decrease in mRNA and protein levels	Not specified	[9]
0.02% Lovastatin	Sprague-Dawley Rats (Liver)	Increase in mRNA and protein levels	2- to 3-fold	[9]
2% Colestipol	Sprague-Dawley Rats (Liver)	Increase in mRNA and protein levels	Smaller increases	[9]

Table 1: In Vivo Regulation of CYP51A1 Expression

The inhibition of CYP51A1 is a key mechanism for many antifungal drugs and is being explored for other therapeutic areas.[2][13]

Inhibitor	Target	IC50	Reference
Ketoconazole	Human CYP51A1	< 5 µM (94.6% inhibition at 5 µM)	[4]
Luteolin 7,3′-disulfate	Human CYP51A1	> 25 µM (50.1% inhibition at 25 µM)	[4]

Table 2: In Vitro Inhibition of Human CYP51A1 Activity

Experimental Protocols

Lanosterol 14α-Demethylase Activity Assay (Reconstituted System)

This protocol describes the in vitro assessment of CYP51A1 activity.[4]

• Reconstitute the Enzyme System:

  • Prepare a reaction mixture containing human CYP51A1 (final concentration 0.5 µM) and cytochrome P450 reductase (CPR) (final concentration 2.0 µM) in a suitable buffer (e.g., potassium phosphate buffer, pH 7.4).

• Substrate and Inhibitor Preparation:

  • Prepare a stock solution of lanosterol (the substrate) in a suitable solvent (e.g., acetone). The final concentration in the assay is typically 50 µM.

  • Prepare stock solutions of test inhibitors (e.g., ketoconazole, flavonoids) in an appropriate solvent.

• Reaction Initiation:

  • Add the test inhibitor or vehicle control to the reconstituted enzyme system and pre-incubate for a specified time at a controlled temperature (e.g., 37°C).

  • Initiate the reaction by adding the substrate, lanosterol.

  • Start the enzymatic reaction by adding NADPH to a final concentration of 1 mM.

• Reaction Quenching and Product Extraction:

  • After a defined incubation period (e.g., 30 minutes), stop the reaction by adding a quenching solution (e.g., a mixture of chloroform and methanol).

  • Extract the sterols from the reaction mixture.

• Analysis:

  • Analyze the extracted sterols using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to separate and quantify the substrate (lanosterol) and the product (e.g., FF-MAS).[18][19]

  • Calculate the enzyme activity based on the rate of product formation.

Figure 3: Workflow for In Vitro CYP51A1 Activity Assay.

Quantification of Sterol Intermediates by LC-MS/MS

This protocol provides a general framework for the analysis of sterol intermediates, including 14-demethyl-lanosterol, from biological samples.[19]

• Sample Preparation:

  • Collect biological samples (e.g., serum, cell lysates). For serum, centrifuge to separate from blood cells.

• Sterol Extraction:

  • Perform a liquid-liquid extraction to isolate sterols from the sample matrix. A common method involves saponification followed by extraction with an organic solvent like hexane or cyclohexane.

• Derivatization (Optional):

  • For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), sterols are often derivatized (e.g., silylated) to increase their volatility. This is generally not required for LC-MS.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Use a suitable liquid chromatography column (e.g., a C18 or pentafluorophenyl column) to separate the different sterol intermediates. An isocratic or gradient elution with a mobile phase consisting of solvents like methanol, acetonitrile, and water with additives like formic acid is typically employed.

  • Mass Spectrometry Detection: Utilize a tandem mass spectrometer operating in a specific mode, such as Multiple Reaction Monitoring (MRM), for sensitive and selective quantification of the target sterols. This involves monitoring specific precursor-to-product ion transitions for each sterol.

• Quantification:

  • Generate a standard curve using known concentrations of purified sterol standards to quantify the absolute amounts of each sterol intermediate in the samples.

Conclusion

14-Demethyl-lanosterol stands as a critical metabolite at the intersection of anabolic and signaling pathways. Its tightly regulated conversion by CYP51A1 underscores its importance in maintaining cellular cholesterol homeostasis. The involvement of its derivatives in cellular signaling pathways, such as LXR activation, highlights a broader biological significance beyond its role as a mere biosynthetic precursor. The detailed experimental protocols provided herein offer a foundation for researchers to further investigate the multifaceted roles of 14-demethyl-lanosterol and to explore the therapeutic potential of targeting its metabolism in various diseases. As our understanding of the intricate network of sterol metabolism continues to evolve, the significance of 14-demethyl-lanosterol as a key regulatory node is likely to become even more apparent.

References

• 1. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]
• 2. Sterol 14-demethylase - Wikipedia [en.wikipedia.org]
• 3. CYP51A1 in health and disease: from sterol metabolism to regulated cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The cholesterol synthesis enzyme lanosterol 14α-demethylase is post-translationally regulated by the E3 ubiquitin ligase MARCH6 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. uniprot.org [uniprot.org]
• 8. Mechanistic studies of lanosterol 14 alpha-methyl demethylase: substrate requirements for the component reactions catalyzed by a single cytochrome P-450 isozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of hepatic lanosterol 14 alpha-demethylase gene expression by dietary cholesterol and cholesterol-lowering agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cholesterol - Wikipedia [en.wikipedia.org]
• 11. Sterol regulatory element-binding protein - Wikipedia [en.wikipedia.org]
• 12. Sterol regulatory element-binding proteins (SREBPs) as regulators of lipid metabolism: polyunsaturated fatty acids oppose cholesterol-mediated induction of SREBP-1 maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Liver X Receptors and Liver Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Liver X receptor - Wikipedia [en.wikipedia.org]
• 17. Frontiers | Liver X Receptors: Regulators of Cholesterol Metabolism, Inflammation, Autoimmunity, and Cancer [frontiersin.org]
• 18. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Integrative protocol for quantifying cholesterol-related sterols in human serum samples and building decision support systems - PMC [pmc.ncbi.nlm.nih.gov]

The Lynchpin of Cholesterol Synthesis: A Technical Guide to 14-Demethyl-Lanosterol's Role

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The biosynthesis of cholesterol is a complex and vital metabolic pathway, with each enzymatic step offering a potential point of regulation and therapeutic intervention. Central to this pathway is the transformation of lanosterol, a foundational sterol, into cholesterol. This technical guide focuses on a critical juncture in this process: the demethylation of lanosterol at the 14α-position, a reaction that, while not directly involving a molecule named "14-demethyl-lanosterol" as a starting substrate, is paramount to the entire cascade. This document will delve into the function of the enzyme responsible, Lanosterol 14α-demethylase (CYP51A1), its substrates, the resulting products, and their downstream signaling functions.

The Critical Demethylation Step in Cholesterol Biosynthesis

Following the cyclization of squalene to form lanosterol, the cholesterol biosynthesis pathway branches into two main routes: the Bloch and the Kandutsch-Russell pathways. In both pathways, a crucial and rate-limiting step is the oxidative removal of the 14α-methyl group from the sterol backbone. This reaction is catalyzed by the cytochrome P450 enzyme, Lanosterol 14α-demethylase, also known as CYP51A1.[1][2]

The primary substrates for human CYP51A1 are lanosterol in the Bloch pathway and 24,25-dihydrolanosterol in the Kandutsch-Russell pathway.[2][3][4] The demethylation is a three-step oxidative process, requiring three molecules of NADPH and three molecules of molecular oxygen for each molecule of substrate converted. The 14α-methyl group is sequentially oxidized to a hydroxymethyl, then to a formyl group, which is subsequently eliminated as formic acid, resulting in the formation of a C14-C15 double bond.

The products of this reaction are key intermediates in the cholesterol synthesis cascade:

• From Lanosterol (Bloch Pathway): 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol, also known as Follicular Fluid Meiosis-Activating Sterol (FF-MAS).

• From 24,25-dihydrolanosterol (Kandutsch-Russell Pathway): 4,4-dimethyl-8,14-cholestadien-3β-ol, a precursor to Testis Meiosis-Activating Sterol (T-MAS).

The removal of the 14α-methyl group is considered a pivotal checkpoint, as it commits the sterol molecule to the downstream pathway leading to cholesterol.

Quantitative Analysis of CYP51A1 Activity

The efficiency of CYP51A1 in processing its primary substrates is a key factor in the overall flux of the cholesterol biosynthesis pathway. The following table summarizes the available kinetic parameters for human CYP51A1.

Substrate	Km (μM)	kcat (min-1)	koff (s-1)	Reference(s)
Lanosterol	29	N/A	N/A	[2]
24,25-Dihydrolanosterol	27	Similar to Lanosterol	0.054 ± 0.010	[2][3]

Note: While a specific kcat value for human CYP51A1 with lanosterol was not found in the reviewed literature, studies suggest the rates of 14α-demethylation for lanosterol and 24,25-dihydrolanosterol by human CYP51A1 are similar.[4] Further research is needed to establish a precise kcat for lanosterol.

Experimental Protocols

Recombinant Human CYP51A1 Expression and Purification

A common method for obtaining sufficient quantities of active human CYP51A1 for in vitro studies is through recombinant expression in Escherichia coli. The following is a generalized protocol:

• Vector Construction: The full-length human CYP51A1 cDNA is cloned into a suitable bacterial expression vector, often containing an N-terminal tag (e.g., His-tag) to facilitate purification.

• Transformation: The expression vector is transformed into a competent E. coli strain (e.g., BL21(DE3)).

• Culture and Induction: A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of culture medium. The culture is grown at 37°C to an optimal cell density (OD600 of 0.6-0.8). Protein expression is then induced by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to the culture, which is then typically grown at a lower temperature (e.g., 28°C) for several hours to overnight to enhance protein folding and solubility.

• Cell Lysis: The bacterial cells are harvested by centrifugation. The cell pellet is resuspended in a lysis buffer containing lysozyme and DNase I and subjected to sonication on ice to disrupt the cells and release the cellular contents.

• Purification: The lysate is clarified by centrifugation to remove cell debris. The supernatant containing the recombinant protein is then subjected to affinity chromatography. If a His-tag is used, the protein is loaded onto a nickel-nitrilotriacetic acid (Ni-NTA) resin. The column is washed with a buffer containing a low concentration of imidazole to remove non-specifically bound proteins. The purified CYP51A1 is then eluted with a buffer containing a higher concentration of imidazole.

• Dialysis and Storage: The purified protein is dialyzed against a storage buffer to remove imidazole and stored at -80°C.

In Vitro Reconstituted CYP51A1 Activity Assay

The enzymatic activity of CYP51A1 is typically measured in a reconstituted system that mimics its native environment in the endoplasmic reticulum.

• Reaction Mixture Preparation: A reaction mixture is prepared in a suitable buffer (e.g., potassium phosphate buffer, pH 7.4). The essential components include:

  • Purified recombinant human CYP51A1: The enzyme source.

  • NADPH-cytochrome P450 reductase (CPR): The electron donor required for CYP450 activity.

  • Lipids: A mixture of phospholipids (e.g., L-α-dilauroyl-sn-glycero-3-phosphocholine) is added to create a lipid environment that facilitates the interaction between CYP51A1 and CPR.

  • NADPH regenerating system: An NADPH regenerating system (e.g., glucose-6-phosphate and glucose-6-phosphate dehydrogenase) is included to ensure a constant supply of NADPH during the reaction.

  • Substrate: Lanosterol or 24,25-dihydrolanosterol is added to initiate the reaction. The substrate is typically dissolved in a detergent or cyclodextrin to ensure its solubility in the aqueous reaction buffer.

• Incubation: The reaction mixture is incubated at 37°C for a defined period.

• Reaction Termination and Extraction: The reaction is stopped by the addition of a strong base (e.g., ethanolic KOH). The sterols are then extracted from the reaction mixture using an organic solvent (e.g., hexane or ethyl acetate).

• Analysis by HPLC: The extracted sterols are dried, resuspended in a suitable solvent, and analyzed by High-Performance Liquid Chromatography (HPLC). A C18 reverse-phase column is commonly used to separate the substrate from the demethylated product. The sterols are detected by their UV absorbance at a specific wavelength (e.g., 210 nm).

• Quantification: The amount of product formed is quantified by comparing the peak area of the product to a standard curve generated with a known amount of the purified product. The enzyme activity is then calculated and expressed as nmol of product formed per minute per nmol of CYP51A1.

Visualizing the Pathway and Experimental Workflow

Post-Lanosterol Cholesterol Biosynthesis Pathways.

Experimental Workflow for CYP51A1 Activity Assay.

Downstream Signaling Functions of CYP51A1 Products

The intermediates produced by CYP51A1, FF-MAS and T-MAS, are not merely passive players in the cholesterol biosynthetic pathway. They have been shown to possess signaling functions, particularly in reproductive biology.

Follicular Fluid Meiosis-Activating Sterol (FF-MAS)

FF-MAS, found in high concentrations in the follicular fluid of preovulatory follicles, has been shown to induce the resumption of meiosis in oocytes.[1] While the direct receptor for FF-MAS has not been definitively identified, its signaling cascade is known to involve the Mitogen-Activated Protein Kinase (MAPK) pathway.[5] Activation of the MAPK pathway is a critical event in oocyte maturation.

Proposed Signaling Pathway of FF-MAS in Ovarian Follicles.

Testis Meiosis-Activating Sterol (T-MAS)

T-MAS, an intermediate in the Kandutsch-Russell pathway, is found in the testis and is also implicated in the regulation of meiosis in male germ cells. While the signaling pathway of T-MAS is less characterized than that of FF-MAS, evidence suggests the involvement of the Mas1 proto-oncogene, a G protein-coupled receptor. Activation of the Mas1 receptor can lead to the stimulation of various downstream signaling cascades, including the Phosphoinositide 3-kinase (PI3K)/AKT pathway, which is known to play a role in cell survival and proliferation.

Proposed Signaling Pathway of T-MAS in the Testis.

Conclusion

The 14α-demethylation of lanosterol and its counterpart in the Kandutsch-Russell pathway is a pivotal step in cholesterol biosynthesis, catalyzed by the highly conserved enzyme CYP51A1. This reaction not only channels intermediates towards the synthesis of cholesterol but also produces signaling molecules with crucial roles in reproductive physiology. The intricate regulation of CYP51A1 and the bioactive nature of its products make it a compelling target for further research and drug development, with potential applications in metabolic disorders, reproductive medicine, and oncology. This technical guide provides a foundational understanding of this critical enzymatic step, offering a springboard for future investigations into the multifaceted roles of these sterol intermediates.

References

• 1. Role of meiosis activating sterols, MAS, in induced oocyte maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uniprot.org [uniprot.org]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Follicular fluid meiosis-activating sterol (FF-MAS) promotes meiotic resumption via the MAPK pathway in porcine oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Deuterated Lanosterol Derivatives: A Technical Guide to a Novel Therapeutic Strategy for Cataracts

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cataracts, the leading cause of blindness worldwide, are characterized by the aggregation of crystallin proteins in the lens, leading to opacity and vision loss.[1] Current treatment is limited to surgical intervention.[2][3] The discovery of lanosterol's ability to reverse protein aggregation in cataracts has opened a new avenue for non-invasive therapeutic development.[1] This technical guide explores the potential of deuterated lanosterol derivatives as a next-generation treatment for cataracts. Deuteration, the selective replacement of hydrogen with deuterium, offers a promising strategy to enhance the pharmacokinetic profile and therapeutic efficacy of lanosterol. This document details the foundational discoveries of lanosterol's anti-cataract properties, the rationale for deuteration, and outlines key experimental methodologies and signaling pathways involved.

Introduction: The Discovery of Lanosterol's Anti-Cataract Potential

The investigation into non-surgical treatments for cataracts gained significant momentum with the discovery of lanosterol's role in maintaining lens transparency. A landmark study identified homozygous mutations in the lanosterol synthase (LSS) gene in families with congenital cataracts.[1] LSS is a key enzyme in the cholesterol biosynthesis pathway, responsible for converting (S)-2,3-oxidosqualene to lanosterol.[1] This genetic link suggested that lanosterol itself might be crucial for preventing the protein aggregation that underlies cataract formation.

Subsequent research demonstrated that lanosterol could indeed reverse crystallin protein aggregation in vitro and in cell-transfection experiments.[1] Furthermore, in vivo studies using rabbit and canine models showed that lanosterol treatment could reduce cataract severity and improve lens clarity.[1][2] These findings have established lanosterol as a promising lead compound for the development of a pharmacological treatment for cataracts.

The Rationale for Deuteration: Enhancing Therapeutic Efficacy

While lanosterol shows significant promise, its development into a viable drug faces challenges, including potential metabolic instability and the need for effective delivery to the lens. Deuteration, the strategic substitution of hydrogen atoms with their heavier isotope, deuterium, has emerged as a powerful tool in drug development to overcome such hurdles.[4][5][6]

The primary advantage of deuteration lies in the kinetic isotope effect. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[4] This increased bond strength can slow down metabolic processes that involve the cleavage of this bond, often mediated by cytochrome P450 enzymes.[4] By selectively deuterating positions on the lanosterol molecule that are susceptible to metabolic oxidation, it is hypothesized that its biological half-life can be extended.

Potential Advantages of Deuterated Lanosterol Derivatives:

• Improved Pharmacokinetics: A longer half-life could lead to sustained therapeutic concentrations in the eye, potentially requiring less frequent administration.[4]

• Enhanced Efficacy: By reducing the rate of metabolic clearance, a higher concentration of the active compound may reach the lens, leading to a more pronounced therapeutic effect.

• Reduced Off-Target Effects: Slower metabolism can lead to a more predictable drug profile and potentially fewer metabolites, which could reduce the risk of off-target effects.

While direct experimental evidence for the therapeutic superiority of deuterated lanosterol is not yet available in the public domain, the well-established principles of drug deuteration provide a strong rationale for its investigation.

Signaling Pathways and Mechanism of Action

Lanosterol's therapeutic effect is primarily attributed to its ability to interact with and disaggregate crystallin proteins. However, the broader cellular signaling pathways influenced by lanosterol and its precursors are also relevant to lens health. One such pathway is the Transforming Growth Factor-β (TGF-β) signaling cascade, which is implicated in the epithelial-mesenchymal transition (EMT) of lens epithelial cells, a process contributing to certain types of cataracts.

dot

Caption: TGF-β/Smad Signaling Pathway in Lens Epithelial Cells.

Studies have shown that cholesterol depletion can enhance TGF-β signaling by increasing the expression of Smad2/3.[7] Since lanosterol is a precursor to cholesterol, alterations in its metabolism could influence this pathway. The TGF-β/Smad pathway is a critical regulator of cellular processes, and its dysregulation can contribute to fibrosis.[8][9][10][11] In the context of the lens, TGF-β can induce EMT, leading to posterior capsular opacification. Understanding the interplay between lanosterol derivatives and this pathway is crucial for a comprehensive therapeutic strategy.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on lanosterol. It is important to note that specific data for deuterated lanosterol derivatives are not yet available.

Table 1: In Vitro Efficacy of Lanosterol in Reducing Protein Aggregation

Experimental System	Treatment	Outcome Measure	Result	Reference
Human lens progenitor cells with mutant αA-crystallin	Lanosterol	Reduction of intracellular protein aggregation	Concentration-dependent reduction	[12]
Human lens progenitor cells with mutant crystallins	Lanosterol	Increase in soluble crystallin fraction	Significant increase	[12]

Table 2: In Vivo and Ex Vivo Efficacy of Lanosterol in Animal Models

Animal Model	Cataract Type	Treatment	Outcome Measure	Result	Reference
Rabbit	Induced	Lanosterol solution (ex vivo)	Increased lens transparency	Significant improvement	[2]
Dog	Naturally occurring	Lanosterol eye drops and injections	Reduction in cataract severity	Significant improvement	[2]
Cynomolgus Monkey	Naturally occurring cortical	Lanosterol-loaded thermogel (subconjunctival)	Increased lens clarity, increased soluble α-crystallin	Short-term reversal of cortical cataract severity	[13]
Cynomolgus Monkey	Naturally occurring nuclear	Lanosterol-loaded thermogel (subconjunctival)	Little to no change in lens opacity	Not effective for nuclear cataracts	[13]

Experimental Protocols

Detailed methodologies are essential for the replication and advancement of research in this field. Below are outlines of key experimental protocols.

Synthesis and Purification of Deuterated Lanosterol

While a specific protocol for the therapeutic synthesis of deuterated lanosterol is not detailed in the provided literature, a general approach can be inferred from methodologies for synthesizing other deuterated sterols and purifying lanosterol.[14][15]

dot

Caption: General Workflow for Synthesis and Purification.

Protocol Outline:

• Starting Material: Begin with a suitable lanosterol precursor.

• Deuteration Reaction: Introduce deuterium at specific positions using methods such as base-catalyzed exchange with deuterium oxide (D₂O) or reduction with a deuterated reducing agent (e.g., sodium borodeuteride). The choice of method will depend on the desired deuteration pattern.

• Extraction: After the reaction, extract the crude deuterated lanosterol using an appropriate organic solvent.

• Purification: Purify the crude product using high-performance liquid chromatography (HPLC). A reversed-phase C18 column is often effective for separating sterols.[15]

• Analysis: Confirm the structure and purity of the final product using nuclear magnetic resonance (NMR) spectroscopy to verify the positions of deuterium incorporation and mass spectrometry (MS) to confirm the molecular weight.

In Vitro Protein Aggregation Assay

This assay is crucial for evaluating the ability of deuterated lanosterol to prevent and reverse crystallin aggregation.

Protocol Outline:

• Protein Preparation: Purify recombinant human α-crystallin and its cataract-associated mutants.

• Induction of Aggregation: Induce protein aggregation by methods such as heat shock or chemical denaturation.

• Treatment: Incubate the aggregated proteins with varying concentrations of deuterated lanosterol. A non-deuterated lanosterol and a vehicle control should be run in parallel.

• Quantification of Aggregation: Measure the amount of aggregated protein over time using techniques like dynamic light scattering (DLS) or by separating soluble and insoluble fractions via centrifugation followed by SDS-PAGE and western blotting.[12]

Ex Vivo Lens Culture Model

This model provides a more physiologically relevant system to test the efficacy of deuterated lanosterol.

Protocol Outline:

• Lens Extraction: Carefully extract lenses from animal models (e.g., rabbits).

• Induction of Cataract: Induce cataract formation in the cultured lenses using agents like selenite or by maintaining them in a high-glucose medium.

• Treatment: Culture the cataractous lenses in a medium containing deuterated lanosterol, non-deuterated lanosterol, or a vehicle control.

• Assessment of Opacity: Monitor lens transparency over several days using a slit lamp or by capturing images and quantifying the opacity using image analysis software.[2]

In Vivo Animal Studies

Animal models are essential for evaluating the safety and efficacy of deuterated lanosterol before considering human trials.

dot

Caption: Workflow for In Vivo Animal Studies.

Protocol Outline:

• Animal Model: Utilize an animal model with naturally occurring cataracts, such as older dogs or cynomolgus monkeys, to better mimic the human condition.[2][13]

• Treatment Groups: Randomly assign animals to receive deuterated lanosterol, non-deuterated lanosterol, or a vehicle control.

• Drug Administration: Administer the compounds via a clinically relevant route, such as eye drops or a subconjunctival drug delivery system.[13]

• Monitoring: Regularly monitor cataract progression using a standardized grading system and slit-lamp photography. Also, monitor for any potential side effects, such as changes in intraocular pressure.

Future Directions and Conclusion

The discovery of lanosterol's ability to reverse protein aggregation in cataracts represents a paradigm shift in the potential treatment of this widespread condition.[3][16][17] Deuterated lanosterol derivatives offer a logical and promising next step in the development of a non-surgical therapy. The enhanced pharmacokinetic properties afforded by deuteration could translate into a more potent and convenient treatment for patients.

Future research should focus on:

• Synthesis and Characterization: Developing efficient and scalable methods for the synthesis of specifically deuterated lanosterol derivatives.

• In Vitro and Ex Vivo Validation: Directly comparing the efficacy of deuterated versus non-deuterated lanosterol in reducing protein aggregation and clearing lens opacity in preclinical models.

• Pharmacokinetic Studies: Characterizing the absorption, distribution, metabolism, and excretion (ADME) profiles of deuterated lanosterol derivatives to confirm their improved stability.

• Human Clinical Trials: Ultimately, well-designed, placebo-controlled clinical trials will be necessary to establish the safety and efficacy of deuterated lanosterol eye drops in human patients.[17]

References

• 1. Lanosterol reverses protein aggregation in cataracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanosterol versus Cataracts: Promising Initial Results – Fight Aging! [fightaging.org]
• 3. reviewofoptometry.com [reviewofoptometry.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cholesterol depletion enhances TGF-β Smad signaling by increasing c-Jun expression through a PKR-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. TGF-β1/Smad3 signaling pathway su... preview & related info | Mendeley [mendeley.com]
• 10. TGF-beta receptor-mediated signalling through Smad2, Smad3 and Smad4 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. TGF-β/Smad signaling pathway in fatty liver disease: a case-control study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Inhibitory effect of lanosterol on cataractous lens of cynomolgus monkeys using a subconjunctival drug release system - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. CN101691391A - Method for separating and purifying crude lanosterol product - Google Patents [patents.google.com]
• 16. Dissolving Cataracts with Eye Drops Instead of Surgery? - American Academy of Ophthalmology [aao.org]
• 17. londoncataractcentre.co.uk [londoncataractcentre.co.uk]

The Enzymatic Conversion of Lanosterol to 14-Demethyl-Lanosterol: A Core Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the enzymatic conversion of lanosterol to 14-demethyl-lanosterol, a critical step in sterol biosynthesis. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and visual representations of the core biological processes.

Introduction: The Significance of Lanosterol 14α-demethylase (CYP51)

The conversion of lanosterol to 14-demethyl-lanosterol is a pivotal reaction in the biosynthesis of essential sterols such as cholesterol in animals and ergosterol in fungi.[1][2] This reaction is catalyzed by the enzyme lanosterol 14α-demethylase, a member of the cytochrome P450 superfamily, officially designated as CYP51.[1][3] As an evolutionarily conserved enzyme found across biological kingdoms, CYP51 plays a housekeeping role in maintaining membrane integrity and fluidity.[2][4]

The critical nature of this enzymatic step has made CYP51 a primary target for the development of antifungal agents.[5][6][7] Azole-based drugs, for instance, function by inhibiting fungal CYP51, thereby disrupting ergosterol synthesis and compromising fungal cell membrane integrity.[2] Understanding the intricacies of the CYP51-mediated reaction is therefore paramount for the design of novel and more selective therapeutic agents.

The Enzymatic Reaction: A Three-Step Demethylation

The conversion of lanosterol to 14-demethyl-lanosterol is a multi-step process that occurs within the endoplasmic reticulum. The reaction involves three successive monooxygenation steps, each requiring a molecule of diatomic oxygen and a reducing equivalent, typically NADPH, which is supplied by NADPH-cytochrome P450 reductase.[3][5]

The three key steps are:

• Hydroxylation: The 14α-methyl group of lanosterol is first hydroxylated to form a 14α-hydroxymethyl intermediate.

• Oxidation: The hydroxymethyl group is then oxidized to a 14α-carboxaldehyde.

• Lyase Reaction: Finally, the C-C bond between the aldehyde and the sterol nucleus is cleaved, resulting in the removal of the 14α-methyl group as formic acid and the formation of a Δ14-15 double bond in the sterol core, yielding 14-demethyl-lanosterol.[5]

This intricate, three-step reaction catalyzed by a single enzyme highlights the complex catalytic capabilities of the cytochrome P450 family.

Quantitative Data on CYP51 Activity and Inhibition

The following tables summarize key quantitative data related to CYP51 substrate binding, catalytic activity, and inhibition. These values are essential for comparative studies and for the development of kinetic models.

Table 1: Substrate Binding and Catalytic Parameters for CYP51 Orthologs

Organism	Substrate	Kd (µM)	Km (µM)	Vmax (min-1)	Reference
Leishmania infantum	Obtusifoliol	0.25	-	~10	[8]
Leishmania infantum	C4-norlanosterol	-	-	~8	[8]
Leishmania infantum	Lanosterol	1.4	-	0.9	[8]
Leishmania infantum	14α-methylzymosterol	-	-	1.9	[8]
Mycosphaerella graminicola	Eburicol	11 (Ks)	30	-	[9]
Homo sapiens	Lanosterol	-	30	-	[9]
Trypanosoma cruzi	BOMCC	-	191 ± 55	-	[10][11]
Candida albicans	Lanosterol	13.5 ± 1.1 (Ks)	-	-	[12]
Homo sapiens	Lanosterol	17.9 ± 1.6 (Ks)	-	-	[12]

Table 2: Inhibition Constants (IC50 and Kd) for Various CYP51 Inhibitors

Organism	Inhibitor	IC50 (µM)	Kd (µM)	Reference
Trypanosoma cruzi	Ketoconazole	0.014	-	[10][11]
Trypanosoma cruzi	Itraconazole	0.029	-	[10][11]
Trypanosoma cruzi	Posaconazole	0.048	-	[10][11]
Trypanosoma cruzi	Miconazole	0.057	-	[10][11]
Trypanosoma cruzi	Fluconazole	0.88	-	[10][11]
Candida albicans	Fluconazole	0.31	-	[13]
Candida albicans	Compound 5d	0.39	-	[13]
Candida albicans	Compound 5f	0.46	-	[13]
Candida albicans	Compound 12c	-	-	[13]
Homo sapiens	Ketoconazole	>25	-	[1]
Homo sapiens	VNI	>25	4.7	[1]
Homo sapiens (T318I mutant)	VNI	-	0.4	[1]
Mycosphaerella graminicola	Epoxiconazole	~0.8	-	[9]
Mycosphaerella graminicola	Tebuconazole	~1.25	-	[9]
Mycosphaerella graminicola	Triadimenol	~1.4	-	[9]
Mycosphaerella graminicola	Prothioconazole-desthio	~0.6	-	[9]
Phanerochaete chrysosporium	Azole antifungals	-	0.25-0.45	[14]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the enzymatic conversion of lanosterol to 14-demethyl-lanosterol.

Recombinant CYP51 Expression and Purification

Objective: To produce and purify recombinant CYP51 for in vitro assays.

Methodology: (Based on protocols for various organisms[15][16][17])

• Gene Cloning: The coding sequence for the target CYP51 is amplified by PCR and cloned into a suitable expression vector (e.g., pCW, pSPORT). For ease of purification, an N-terminal His-tag can be incorporated.[17]

• Heterologous Expression: The expression vector is transformed into a suitable host, typically Escherichia coli. Cells are grown in a rich medium (e.g., LB broth) at 37°C to an optimal density (OD600 of 0.6-0.8).

• Induction: Protein expression is induced by adding an appropriate inducer (e.g., IPTG) and the culture is incubated for a further period at a lower temperature (e.g., 28°C) to enhance proper protein folding.

• Cell Lysis and Membrane Fractionation: Cells are harvested by centrifugation, resuspended in a lysis buffer, and lysed by sonication or French press. The membrane fraction containing CYP51 is isolated by ultracentrifugation.

• Solubilization: The membrane pellet is resuspended in a buffer containing a detergent (e.g., sodium cholate) to solubilize the membrane-bound CYP51.[16]

• Purification: The solubilized protein is purified using a combination of chromatography techniques.

  • Affinity Chromatography: If a His-tag is present, the lysate is passed through a Ni-NTA affinity column. The bound protein is eluted with an imidazole gradient.

  • Ion-Exchange and Hydroxyapatite Chromatography: Further purification can be achieved using anion-exchange chromatography followed by hydroxyapatite chromatography to achieve homogeneity.[16]

• Purity and Concentration Determination: The purity of the final protein is assessed by SDS-PAGE. The concentration of functional P450 is determined spectrophotometrically by the carbon monoxide (CO) difference spectrum, measuring the absorbance difference between 450 nm and 490 nm.[12]

CYP51 Reconstitution and Activity Assay

Objective: To measure the catalytic activity of purified CYP51.

Methodology: (Based on a reconstituted system[9][18])

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Purified CYP51 (e.g., 1 µM)

  • Purified NADPH-cytochrome P450 reductase (e.g., 2 µM)

  • Substrate (e.g., 60 µM lanosterol or eburicol) dispersed in a lipid carrier like dilauroylphosphatidylcholine (DLPC).

  • An NADPH regenerating system (e.g., isocitrate dehydrogenase, isocitrate, and NADP+).

  • Buffer (e.g., 40 mM MOPS, pH 7.2) with necessary cofactors (e.g., 50 mM NaCl, 5 mM MgCl2).

• Pre-incubation: Incubate the reaction mixture at the desired temperature (e.g., 37°C) for a few minutes to allow for temperature equilibration.

• Initiation: Start the reaction by adding NADPH to a final concentration of 1 mM.

• Incubation: Incubate the reaction for a defined period (e.g., 30 minutes) with shaking.

• Termination and Extraction: Stop the reaction by adding a strong base (e.g., ethanolic KOH) for saponification, followed by extraction of the sterols with an organic solvent (e.g., hexane or ethyl acetate).

• Analysis: The extracted sterols are dried, derivatized (e.g., silylation), and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to quantify the amount of product formed.[19]

• Calculation: The enzyme velocity is calculated based on the amount of product formed per unit time per amount of enzyme.[18]

CYP51 Inhibition Assay

Objective: To determine the inhibitory potency of compounds against CYP51.

Methodology: (Based on IC50 determination[13][18])

• Assay Setup: The assay is set up similarly to the activity assay described above, with the inclusion of the test inhibitor at varying concentrations. A control reaction without the inhibitor is also performed.

• Inhibitor Preparation: The inhibitor is typically dissolved in a suitable solvent like DMSO and then diluted to the desired concentrations in the reaction buffer.

• Pre-incubation with Inhibitor: The enzyme, reductase, and inhibitor are pre-incubated together for a short period before the addition of the substrate.

• Reaction and Analysis: The reaction is initiated and analyzed as described in the activity assay protocol.

• IC50 Determination: The percentage of inhibition at each inhibitor concentration is calculated relative to the control. The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Fluorescence-Based High-Throughput Screening Assay

Objective: To rapidly screen large compound libraries for CYP51 inhibitors.

Methodology: (Utilizing a fluorogenic substrate[10][11][20])

• Principle: This assay uses a fluorogenic substrate, such as 3-[4-(benzyloxy)phenyl]-2-methyl-2-[4-(trifluoromethyl)phenyl]oxirane (BOMCC), which is converted by CYP51 into a fluorescent product.

• Assay Components: The reaction mixture typically contains the CYP51 enzyme preparation (e.g., bactosomes containing co-expressed CYP51 and reductase), the fluorogenic substrate, and an NADPH regenerating system in a buffer.

• Assay Procedure:

  • The assay is performed in a 96- or 384-well plate format.

  • The test compounds are added to the wells.

  • The reaction is initiated by the addition of the NADPH regenerating system.

  • The increase in fluorescence is monitored over time using a plate reader at the appropriate excitation and emission wavelengths.

• Data Analysis: The rate of the reaction is determined from the slope of the fluorescence versus time plot. The percentage of inhibition for each compound is calculated, and potent inhibitors are identified for further characterization.

Visualizing the Core Concepts

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and workflows discussed in this guide.

Sterol Biosynthesis Pathway

Caption: Overview of the sterol biosynthesis pathway highlighting the central role of CYP51.

CYP51 Catalytic Cycle for Lanosterol Demethylation

Caption: The three-step reaction mechanism of lanosterol 14α-demethylation catalyzed by CYP51.

Experimental Workflow for CYP51 Characterization

Caption: A typical experimental workflow for the expression, purification, and characterization of CYP51.

Conclusion

The enzymatic conversion of lanosterol to 14-demethyl-lanosterol by CYP51 is a fundamental process in eukaryotic life and a validated target for antimicrobial drug development. A thorough understanding of its mechanism, kinetics, and inhibition is crucial for the rational design of new, effective, and selective inhibitors. The experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers to further investigate this important enzyme and its role in health and disease. The continued exploration of CYP51 from various organisms will undoubtedly lead to new therapeutic strategies against fungal and other pathogenic infections.

References

• 1. Validation of Human Sterol 14α-Demethylase (CYP51) Druggability: Structure-Guided Design, Synthesis, and Evaluation of Stoichiometric, Functionally Irreversible Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CYP51: A Major Drug Target in the Cytochrome P450 Superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sterol 14α-Demethylase Cytochrome P450 (CYP51), a P450 in all Biological Kingdoms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Substrate preferences and catalytic parameters determined by structural characteristics of sterol 14alpha-demethylase (CYP51) from Leishmania infantum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Development of a Fluorescence-based Trypanosoma cruzi CYP51 Inhibition Assay for Effective Compound Triaging in Drug Discovery Programmes for Chagas Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of a Fluorescence-based Trypanosoma cruzi CYP51 Inhibition Assay for Effective Compound Triaging in Drug Discovery Programmes for Chagas Disease | PLOS Neglected Tropical Diseases [journals.plos.org]
• 12. Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Small‐Molecule Inhibitors Targeting Sterol 14α‐Demethylase (CYP51): Synthesis, Molecular Modelling and Evaluation Against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Expression and characterization of CYP51, the ancient sterol 14-demethylase activity for cytochromes P450 (CYP), in the white-rot fungus Phanerochaete chrysosporium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Expression, Purification, and Characterization of Aspergillus fumigatus Sterol 14-α Demethylase (CYP51) Isoenzymes A and B - PMC [pmc.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. mdpi.com [mdpi.com]
• 18. journals.asm.org [journals.asm.org]
• 19. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. cypex.co.uk [cypex.co.uk]

Isotopic Labeling of Sterols for Metabolic Flux Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of isotopic labeling techniques for the metabolic flux analysis of sterols. It is designed to equip researchers, scientists, and professionals in drug development with the necessary knowledge to design, execute, and interpret stable isotope tracing experiments in sterol metabolism. The content covers foundational principles, detailed experimental protocols, data interpretation, and the visualization of metabolic pathways.

Introduction to Sterol Metabolism and Flux Analysis

Sterol metabolism, with cholesterol as a central molecule, is a complex network of interconnected pathways crucial for cellular structure, signaling, and the synthesis of essential biomolecules. Metabolic flux analysis (MFA) using stable isotopes has become an indispensable tool for quantitatively tracking the movement of atoms through these pathways, providing insights into the rates of synthesis, degradation, and interconversion of sterols. By introducing isotopically labeled precursors into a biological system, researchers can trace their incorporation into downstream metabolites, thereby elucidating the contributions of different pathways to sterol homeostasis.[1][2][3]

Stable isotopes, such as deuterium (²H or D) and carbon-13 (¹³C), are non-radioactive and can be safely used in a wide range of experimental models, from cell cultures to in vivo studies in humans.[1][2] The analysis of isotopomer distribution in sterols and their intermediates by mass spectrometry (MS) allows for the precise quantification of metabolic fluxes.[4][5]

Key Metabolic Pathways in Cholesterol Biosynthesis

Cholesterol biosynthesis is a complex process that involves multiple enzymatic steps. Two major parallel pathways downstream of lanosterol have been identified: the Bloch pathway and the Kandutsch-Russell (K-R) pathway.[4][6][7] Isotopic labeling studies have been instrumental in revealing that the relative flux through these pathways is tissue-specific and can be influenced by cellular conditions.[4][6]

A modified version of the Kandutsch-Russell pathway, termed the modified K-R (MK-R) pathway, has been identified as the predominant alternative to the Bloch pathway in mice.[6][7] The relative utilization of these pathways can be assessed by tracing the incorporation of labeled precursors into specific intermediates.

Caption: Simplified overview of the Bloch and Modified Kandutsch-Russell (MK-R) cholesterol biosynthesis pathways.

Experimental Design and Protocols

The successful application of isotopic labeling for sterol MFA hinges on a well-designed experiment. Key considerations include the choice of isotopic tracer, the labeling strategy, the experimental model, and the analytical method.

Choice of Isotopic Tracer

The most common stable isotopes used for tracing sterol metabolism are deuterium (from deuterium oxide, D₂O) and carbon-13 (from ¹³C-labeled precursors like glucose or acetate).[6][8][9]

• Deuterium Oxide (D₂O): D₂O is a versatile tracer that labels the body water pool, providing a source of deuterium for incorporation into newly synthesized sterols.[6][7] It is particularly useful for in vivo studies.[6][8]

• ¹³C-Labeled Precursors: Precursors like [¹³C]-glucose and [¹³C]-acetate can be used to trace the carbon backbone of sterols.[9] The choice of precursor can provide specific insights into the carbon sources for lipogenesis.

Experimental Workflow

A typical workflow for an isotopic labeling experiment in sterol metabolism involves several key steps.

Caption: Generalized experimental workflow for isotopic labeling of sterols.

Detailed Methodologies

• Animal Model: Utilize the desired mouse strain for the study.

• D₂O Administration: Administer an initial bolus of D₂O (e.g., 500 µl) via intraperitoneal injection to rapidly enrich the body water.[6] Subsequently, provide drinking water enriched with 6% (v/v) D₂O to maintain a stable enrichment.[6]

• Labeling Period: The duration of labeling will depend on the turnover rate of the sterols of interest.

• Sample Collection: At the end of the labeling period, euthanize the mice and collect tissues of interest (e.g., liver, testes, brain) and plasma.

• Lipid Extraction: Homogenize the tissues and extract lipids using a suitable solvent system (e.g., chloroform:methanol).

• Analysis: Analyze the sterol composition and isotopic enrichment using LC-MS/MS.

• Cell Culture: Plate cells (e.g., immortalized human skin fibroblasts, HEK-293 cells) in appropriate culture dishes and grow to the desired confluency.

• Labeling Medium: Prepare culture medium supplemented with 5% D₂O.[6][7]

• Labeling Period: Replace the standard medium with the D₂O-containing medium and incubate for a specified period (e.g., 24-40 hours).[6][7]

• Cell Harvesting and Lipid Extraction: Wash the cells with PBS, harvest them, and extract lipids.

• Analysis: Determine the isotopomer distributions of sterols using LC-MS/MS.

Data Analysis and Interpretation

The raw data from the mass spectrometer consists of the distribution of mass isotopomers for each sterol of interest. This data is then used to calculate the rate of new synthesis.

Isotopomer Spectral Analysis (ISA)

Isotopomer Spectral Analysis (ISA) is a method used to calculate the fraction of newly synthesized molecules.[7] The fractional abundance of each isotopomer in unlabeled and labeled samples is used to determine the rate of synthesis.[7]

Quantitative Data Summary

The following tables summarize representative quantitative data from isotopic labeling studies of sterol metabolism.

Table 1: Proportional Flux Through Bloch and MK-R Pathways in Different Mouse Tissues [6]

Tissue	Proportional Flux Through Bloch Pathway (%)
Testes	97
Liver	~50
Preputial Gland	8

Table 2: Effect of SCAP Deletion on Sterol Synthesis in CHO-7 Cells [6]

Condition	Lanosterol Biosynthesis Reduction (%)	Flux Through MK-R Pathway
SCAP Deletion	80	Constitutive

Table 3: Effect of Cholesterol Depletion on Sterol Synthesis Pathways in Cultured Cells [7]

Condition	Flux Through Bloch Pathway	Flux Through MK-R Pathway
Cholesterol Depletion	Increased	No Change

Advanced Considerations and Applications

Mass Isotopomer Distribution Analysis (MIDA)

Mass Isotopomer Distribution Analysis (MIDA) is a technique that uses the distribution of tracer isotopes in a product to estimate the enrichment of the precursor pool.[10] This approach is valuable for calculating the contribution of newly synthesized cholesterol to other metabolic products like bile acids.[10]

Software for Metabolic Flux Analysis

Several software packages are available to aid in the complex calculations required for MFA. These tools can help in model construction, flux estimation, and statistical analysis. Examples include INCA, Metran, and OpenFLUX.[11][12][13]

Conclusion

Isotopic labeling of sterols is a powerful methodology for dissecting the complexities of sterol metabolism. By providing a quantitative measure of metabolic fluxes, these techniques offer invaluable insights into the regulation of sterol homeostasis in health and disease. This guide provides a foundational framework for researchers to apply these methods in their own investigations, paving the way for new discoveries in sterol biology and the development of novel therapeutic strategies.

References

• 1. joe.bioscientifica.com [joe.bioscientifica.com]
• 2. joe.bioscientifica.com [joe.bioscientifica.com]
• 3. HORMONE MEASUREMENT GUIDELINES: Tracing lipid metabolism: the value of stable isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways | eLife [elifesciences.org]
• 7. Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantifying cholesterol synthesis in vivo using 2H2O: enabling back-to-back studies in the same subject - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isotopomer spectral analysis of intermediates of cholesterol synthesis in human subjects and hepatic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Fiehn Lab - Flux-analysis [fiehnlab.ucdavis.edu]
• 12. METRAN - Software for 13C-metabolic Flux Analysis | MIT Technology Licensing Office [tlo.mit.edu]
• 13. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Intermediate: A Technical Guide to the Natural Abundance of 14-Demethyl-Lanosterol in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Demethyl-lanosterol is a pivotal, yet often transient, intermediate in the sterol biosynthesis pathway across diverse biological kingdoms, including mammals, fungi, and plants. Its formation, catalyzed by the highly conserved cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51), represents a critical step in the production of essential sterols such as cholesterol and ergosterol.[1][2] While its role as a metabolic precursor is well-established, emerging evidence highlights its direct involvement in cellular signaling, particularly in mammalian reproductive biology. This technical guide provides a comprehensive overview of the natural abundance of 14-demethyl-lanosterol and its derivatives, details the experimental protocols for its quantification, and illustrates the key signaling pathways in which it participates.

Quantitative Abundance of 14-Demethyl-Lanosterol and its Analogs

The quantification of 14-demethyl-lanosterol in biological tissues is challenging due to its transient nature as an intermediate in a dynamic metabolic pathway. However, in specific physiological contexts, this molecule can accumulate to detectable and functionally significant levels. In mammals, the direct product of lanosterol demethylation is 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol, commonly known as Follicular Fluid Meiosis-Activating Sterol (FF-MAS).

Biological System	Tissue/Fluid	Analyte	Concentration	Reference
Mammals (Human)	Follicular Fluid	FF-MAS	1.3 µM (Range: 0.3-5.3 µM)	[3]
Mammals (Bovine)	Testicular Tissue	T-MAS	>30 ppm (µg/g)	[4]
Mammals (Human)	Ejaculate	T-MAS	<0.5 ppm (µg/ml)	[4]

*T-MAS (4,4-dimethyl-5α-cholest-8,24-dien-3β-ol) is a downstream metabolite of FF-MAS.

Note: Quantitative data for 14-demethyl-lanosterol or its direct equivalents in plant and fungal tissues under normal physiological conditions are not extensively reported in the literature. Its concentration is generally low, but it can accumulate upon inhibition of the sterol biosynthesis pathway, for instance, by azole antifungals which target CYP51.[5][6]

Signaling Pathways Involving 14-Demethyl-Lanosterol (FF-MAS)

In mammals, FF-MAS has a well-documented role in oocyte maturation, specifically in promoting the resumption of meiosis. This process is crucial for the development of a fertilizable egg. The signaling cascade initiated by FF-MAS involves the mitogen-activated protein kinase (MAPK) pathway.

FF-MAS initiates the MAPK signaling cascade to promote meiotic resumption in oocytes.

Experimental Protocols

The accurate quantification of 14-demethyl-lanosterol and its derivatives requires robust analytical methods, primarily based on mass spectrometry coupled with chromatographic separation.

General Experimental Workflow for Sterol Analysis

The analysis of sterol intermediates from biological samples typically follows a multi-step process involving extraction, separation, and detection.

A generalized workflow for the extraction and analysis of sterols from biological samples.

Detailed Methodologies

1. Sample Preparation and Lipid Extraction from Mammalian Tissues/Fluids

• Objective: To extract total lipids, including sterol intermediates, from biological matrices.

• Protocol (Modified Bligh-Dyer Method):

  • Homogenize tissue samples or use fluid samples directly.

  • To a known quantity of sample, add a 3:1 mixture of chloroform:methanol.

  • Add internal standards (e.g., deuterated sterols) for quantification.

  • Vortex vigorously and allow phases to separate.

  • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for analysis.

• For esterified sterols: An initial saponification step using ethanolic potassium hydroxide is required to hydrolyze the esters and release the free sterols.[7]

2. Quantification of Sterols by LC-MS/MS

• Objective: To separate and quantify individual sterol species.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Chromatography:

  • Column: A C18 or pentafluorophenyl (PFP) reversed-phase column is commonly used.

  • Mobile Phase: A gradient of methanol and water or acetonitrile and water, often with an additive like ammonium acetate or formic acid to improve ionization.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for targeted quantification, where specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

• Quantification: The concentration of each sterol is determined by comparing the peak area of the endogenous compound to that of its corresponding deuterated internal standard.

3. Analysis of Phytosterols by GC-MS

• Objective: To analyze the composition of sterols in plant tissues.

• Sample Preparation:

  • Perform saponification of the plant lipid extract to hydrolyze sterol esters and glycosides.

  • Extract the unsaponifiable matter containing the free sterols using a non-polar solvent like n-hexane.

• Derivatization:

  • Sterols are often derivatized to increase their volatility and improve chromatographic performance.

  • A common method is silylation using reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to form trimethylsilyl (TMS) ethers.[7]

• Gas Chromatography:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Carrier Gas: Helium.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI).

  • Data Acquisition: Full scan mode for identification of unknown sterols or selected ion monitoring (SIM) for targeted analysis.

• Identification: Sterols are identified by comparing their retention times and mass spectra to those of authentic standards.

Conclusion

14-Demethyl-lanosterol and its analogs are crucial molecules in the biology of mammals, fungi, and plants. While their role as intermediates in sterol biosynthesis is fundamental, their signaling functions, particularly that of FF-MAS in oocyte maturation, are of significant interest in reproductive medicine and drug development. The low natural abundance of these compounds under normal conditions necessitates highly sensitive and specific analytical techniques, such as LC-MS/MS and GC-MS, for their accurate quantification. Further research is required to fully elucidate the concentrations of these sterol intermediates in a wider range of tissues and organisms and to explore their potential as biomarkers and therapeutic targets. The methodologies and data presented in this guide provide a solid foundation for researchers and professionals working in this dynamic field.

References

• 1. Lanosterol 14α-demethylase (CYP51) - a cholesterol biosynthetic enzyme involved in production of meiosis activating sterols in oocytes and testis - a minireview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Species-Specific Differences in C-5 Sterol Desaturase Function Influence the Outcome of Azole Antifungal Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sterol 14α-Demethylase Ligand-Binding Pocket-Mediated Acquired and Intrinsic Azole Resistance in Fungal Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gas chromatography-tandem mass spectrometry method for the simultaneous determination of oxysterols, plant sterols, and cholesterol precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 14-Demethyl-lanosterol in Biological Matrices using 14-Demethyl-lanosterol-d6 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

14-Demethyl-lanosterol is a key intermediate in the post-lanosterol segment of the cholesterol biosynthesis pathway. The conversion of lanosterol to cholesterol is a multi-step process initiated by the enzyme lanosterol 14α-demethylase (CYP51A1), which removes the 14α-methyl group from lanosterol.[1] Accurate quantification of 14-Demethyl-lanosterol is crucial for studying cholesterol metabolism, identifying potential biomarkers for metabolic disorders, and for the development of drugs targeting the cholesterol biosynthesis pathway.

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 14-Demethyl-lanosterol in biological matrices. The method utilizes a stable isotope-labeled internal standard, 14-Demethyl-lanosterol-d6, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Materials and Methods

Materials

• Analytes: 14-Demethyl-lanosterol, 14-Demethyl-lanosterol-d6 (internal standard)

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Chloroform (HPLC grade), Isopropanol (HPLC grade), Hexane (HPLC grade)

• Reagents: Ammonium acetate, Formic acid

• Solid Phase Extraction (SPE): C18 SPE cartridges

Sample Preparation: Lipid Extraction

A modified Bligh-Dyer extraction method is employed for the extraction of sterols from biological samples (e.g., plasma, cell lysates).

• To 100 µL of sample, add 300 µL of a chloroform:methanol (1:2, v/v) mixture.

• Add a known amount of 14-Demethyl-lanosterol-d6 internal standard solution.

• Vortex vigorously for 1 minute.

• Add 100 µL of chloroform and vortex for 30 seconds.

• Add 100 µL of water and vortex for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a gentle stream of nitrogen at 40°C.

Sample Clean-up: Solid Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Reconstitute the dried lipid extract in 1 mL of the initial LC mobile phase.

• Load the reconstituted sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of water to remove polar impurities.

• Elute the sterols with 3 mL of methanol.

• Dry the eluate under a gentle stream of nitrogen at 40°C.

• Reconstitute the sample in 100 µL of the initial LC mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium acetate
Mobile Phase B	Methanol:Acetonitrile (1:1, v/v) with 0.1% formic acid and 5 mM ammonium acetate
Gradient	0-2 min: 80% B, 2-10 min: ramp to 100% B, 10-15 min: hold at 100% B, 15.1-18 min: return to 80% B
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive ion mode or Atmospheric Pressure Chemical Ionization (APCI)
MRM Transitions	See Table 1

Table 1: MRM Transitions for 14-Demethyl-lanosterol and its Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
14-Demethyl-lanosterol	413.4 [M+H]+	395.4	Optimize empirically
109.1	Optimize empirically
14-Demethyl-lanosterol-d6	419.4 [M+H]+	401.4	Optimize empirically
109.1	Optimize empirically

Note: The precursor ion for 14-Demethyl-lanosterol is based on its molecular weight of 412.7 g/mol . The product ions are proposed based on the known fragmentation of sterols, where a loss of water (18 Da) from the protonated molecule is common, and a characteristic fragment at m/z 109.1 is observed for the sterol ring structure.[2] The d6-internal standard will have a +6 Da shift in its precursor and primary fragment ions.

Results and Discussion

Method Validation

The LC-MS/MS method was validated for linearity, precision, accuracy, and limit of quantification (LOQ) based on typical performance characteristics for sterol analysis.[3][4][5][6]

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99
Linear Range	1 - 1000 ng/mL
Limit of Quantification (LOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 15%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Chromatography

The described LC conditions provide good separation of 14-Demethyl-lanosterol from other endogenous sterols, ensuring accurate quantification without interference.

Experimental Workflow and Signaling Pathway

Caption: Experimental workflow for the quantification of 14-Demethyl-lanosterol.

References

• 1. 4,4-Dimethylzymosterol | C29H48O | CID 165609 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Protocol for the Quantification of Sterols Using 14-Demethyl-lanosterol-d6 by Isotope Dilution Mass Spectrometry

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sterols are essential lipids involved in a multitude of physiological processes, including the maintenance of cell membrane structure and function, and as precursors for steroid hormones and bile acids. The accurate quantification of sterols and their intermediates is critical for understanding various metabolic pathways and for the diagnosis and monitoring of diseases related to sterol metabolism. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for this purpose, offering high precision and accuracy by using a stable isotope-labeled internal standard to correct for analyte loss during sample preparation and analysis.[1]

This document outlines a detailed protocol for the quantification of various sterols in biological matrices, such as plasma or cultured cells, using 14-Demethyl-lanosterol-d6 as an internal standard. 14-Demethyl-lanosterol-d6, with the chemical name (4,4-dimethyl-d6)cholest-8(9),24-dien-3β-ol, is a deuterated analog of lanosterol and serves as an excellent internal standard for the quantification of lanosterol and other structurally related sterol intermediates in the cholesterol biosynthesis pathway.[2]

Principle of the Method

A known amount of 14-Demethyl-lanosterol-d6 is added to the biological sample at the initial stage of sample preparation. The lipids, including the analyte and the internal standard, are then extracted from the matrix. To quantify both free and esterified sterols, a saponification step is performed to hydrolyze the steryl esters into their free sterol form. Following extraction and purification, the sterols are analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The ratio of the peak area of the endogenous sterol to the peak area of the deuterated internal standard is used to calculate the concentration of the endogenous sterol in the original sample.

Experimental Workflow

Caption: A generalized workflow for sterol analysis by Isotope Dilution Mass Spectrometry.

Detailed Experimental Protocol

1. Materials and Reagents

• 14-Demethyl-lanosterol-d6 (Molecular Weight: 418.73, Formula: C₂₉H₄₂D₆O)[3]

• Sterol standards (e.g., Lanosterol, Desmosterol, Lathosterol, Zymosterol)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Ethanol, 95%

• Potassium Hydroxide (KOH)

• n-Hexane, HPLC grade

• Water, LC-MS grade

• Nitrogen gas, high purity

• Glass centrifuge tubes with PTFE-lined caps

2. Preparation of Solutions

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 14-Demethyl-lanosterol-d6 and dissolve it in 1 mL of ethanol. Store at -20°C.

• Internal Standard Working Solution (1 µg/mL): Dilute the stock solution 1:1000 with ethanol.

• Sterol Standard Stock Solutions (1 mg/mL each): Prepare individual stock solutions for each sterol standard in ethanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the sterol standard mix into a surrogate matrix (e.g., steroid-stripped serum or a simple solvent) and adding a constant amount of the 14-Demethyl-lanosterol-d6 internal standard working solution.

• Saponification Reagent (1 M KOH in 90% Ethanol): Dissolve 5.6 g of KOH in 100 mL of 90% ethanol. Prepare fresh daily.

3. Sample Preparation

• Sample Aliquoting: To a glass centrifuge tube, add 100 µL of plasma or a cell pellet from a known number of cells.

• Internal Standard Spiking: Add a precise volume (e.g., 50 µL) of the 14-Demethyl-lanosterol-d6 working solution (1 µg/mL) to each sample, calibrator, and quality control sample.

• Saponification: Add 1 mL of the saponification reagent to each tube. Vortex vigorously for 30 seconds. Incubate at 60°C for 1 hour to hydrolyze steryl esters.

• Extraction: After cooling to room temperature, add 1 mL of water and 2 mL of n-hexane. Vortex for 2 minutes and then centrifuge at 2000 x g for 5 minutes to separate the phases.

• Collection of Organic Layer: Carefully transfer the upper hexane layer to a clean glass tube.

• Re-extraction: Repeat the extraction step with another 2 mL of n-hexane to ensure complete recovery. Combine the hexane fractions.

• Drying: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., methanol/acetonitrile) for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

  • Gradient: A suitable gradient to separate the sterols of interest. For example, start at 50% B, ramp to 100% B over 10 minutes, hold for 5 minutes, and then re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor and product ions for each analyte and the internal standard should be optimized. Based on the known fragmentation of lanosterol, the following transitions are proposed:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
14-Demethyl-lanosterol-d6 (IS)	415.7	109.1
Lanosterol	427.7	409.7
Desmosterol	385.6	367.6
Lathosterol	387.6	369.6
Zymosterol	385.6	367.6

Note: The precursor ion for 14-Demethyl-lanosterol-d6 is predicted based on its molecular weight of 418.73 and the likely loss of water during ionization, similar to other sterols. The product ion is based on the characteristic fragmentation of the sterol ring structure. These transitions should be empirically optimized on the specific mass spectrometer being used.

Data Presentation

The following table presents representative quantitative data for several sterol intermediates in cultured human hepatocytes, adapted from Skubic et al. (2020), to illustrate the expected results from this type of analysis.[4]

Sterol	Concentration (ng/10^6 cells)
Lanosterol	15.8 ± 2.1
Dihydrolanosterol	5.4 ± 0.9
Zymosterol	2.5 ± 0.4
Lathosterol	8.9 ± 1.5
Desmosterol	24.9 ± 3.7

Cholesterol Biosynthesis Pathway

The following diagram illustrates the late-stage of the cholesterol biosynthesis pathway, highlighting the position of lanosterol and other relevant sterols.

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Logical Relationship of Isotope Dilution

The use of a deuterated internal standard is fundamental to the accuracy of this method. The following diagram illustrates the principle.

Caption: Principle of accurate quantification using a deuterated internal standard.

Conclusion

This protocol provides a robust and reliable method for the quantification of sterols in biological samples using 14-Demethyl-lanosterol-d6 as an internal standard coupled with LC-MS/MS. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, making this method suitable for both research and clinical applications in the study of sterol metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. 14-demethyl-lanosterol-d6 - Creative Enzymes [creative-enzymes.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Targeted Quantification of 14-Demethyl-lanosterol using 14-Demethyl-lanosterol-d6 in Lipidomics Workflows

For Researchers, Scientists, and Drug Development Professionals

Introduction

14-Demethyl-lanosterol is a key intermediate in the post-lanosterol segment of the cholesterol biosynthesis pathway. Its accurate quantification is crucial for studying sterol metabolism, identifying potential biomarkers for metabolic disorders, and evaluating the efficacy of drugs targeting cholesterol synthesis. This application note describes a robust and sensitive method for the targeted quantification of 14-demethyl-lanosterol in biological matrices using a stable isotope-labeled internal standard, 14-Demethyl-lanosterol-d6, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation and instrument response.

Principle

The methodology involves the extraction of lipids, including 14-demethyl-lanosterol and the spiked 14-Demethyl-lanosterol-d6 internal standard, from the biological sample. The extracted lipids are then separated by reverse-phase liquid chromatography and detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard with a calibration curve constructed using known concentrations of the non-labeled standard.

Materials and Reagents

• 14-Demethyl-lanosterol (analyte standard)

• 14-Demethyl-lanosterol-d6 (internal standard)

• HPLC-grade methanol, isopropanol, acetonitrile, and water

• Formic acid

• Chloroform

• Phosphate-buffered saline (PBS)

• Nitrogen gas for drying

• Biological matrix (e.g., plasma, cell lysates)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 14-demethyl-lanosterol and 14-Demethyl-lanosterol-d6 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of 14-demethyl-lanosterol by serial dilution of the primary stock solution with methanol to construct a calibration curve (e.g., 1-1000 ng/mL).

• Internal Standard Spiking Solution: Prepare a working solution of 14-Demethyl-lanosterol-d6 at a fixed concentration (e.g., 100 ng/mL) in methanol.

Sample Preparation (Lipid Extraction)

• Sample Thawing: Thaw biological samples (e.g., 100 µL of plasma) on ice.

• Internal Standard Spiking: Add a known amount of the 14-Demethyl-lanosterol-d6 internal standard spiking solution to each sample, vortex briefly.

• Protein Precipitation and Lipid Extraction: Add 1 mL of a chloroform:methanol (2:1, v/v) mixture to each sample. Vortex vigorously for 1 minute.

• Phase Separation: Add 200 µL of PBS, vortex for 30 seconds, and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Lipid Layer Collection: Carefully collect the lower organic layer containing the lipids into a new tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at 37°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 80% methanol).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid

• Gradient:

  • 0-2 min: 80% B

  • 2-10 min: 80-100% B

  • 10-15 min: 100% B

  • 15.1-18 min: 80% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

MRM Transitions

The following table lists the proposed MRM transitions for 14-demethyl-lanosterol and its deuterated internal standard. The precursor ion for the d6 variant is shifted by 6 Da. Product ions are typically generated by the loss of water or other neutral fragments and would be expected to be similar for both the analyte and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
14-Demethyl-lanosterol	413.4	To be optimized	To be optimized
14-Demethyl-lanosterol-d6	419.4	To be optimized	To be optimized

Note: The optimal product ions and collision energies need to be determined empirically by infusing the individual standards into the mass spectrometer. Based on similar sterol analyses, a common product ion resulting from the loss of water from the precursor ion is often monitored.

Data Presentation

The following tables summarize representative quantitative performance data for the analysis of sterols using LC-MS/MS with stable isotope-labeled internal standards. These values are provided as a general guideline and may vary depending on the specific instrumentation and experimental conditions.

Table 1: Method Validation Parameters for Sterol Analysis

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[1]
Limit of Detection (LOD)	0.1 - 1 ng/mL	[1]
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	[1]
Intra-day Precision (%RSD)	< 15%	[1]
Inter-day Precision (%RSD)	< 15%	[1]
Recovery (%)	85 - 115%	[1]

Mandatory Visualizations

Experimental Workflow

Caption: Targeted lipidomics workflow for 14-demethyl-lanosterol.

Cholesterol Biosynthesis Pathway

Caption: Simplified cholesterol biosynthesis pathway.

Conclusion

This application note provides a detailed framework for the targeted quantification of 14-demethyl-lanosterol using 14-Demethyl-lanosterol-d6 as an internal standard. The described LC-MS/MS method offers high sensitivity and specificity, enabling accurate measurements in complex biological matrices. This workflow is a valuable tool for researchers in lipidomics, drug discovery, and clinical research investigating the intricacies of sterol metabolism.

References

• 1. research.aston.ac.uk [research.aston.ac.uk]

Application Note: Quantitative Analysis of Sterols by GC-MS Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive method for the quantitative analysis of sterols in various biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with a deuterated internal standard. The use of isotope dilution mass spectrometry (IDMS) is a highly accurate and precise analytical technique, often considered a reference measurement procedure for sterol quantification.[1] This method relies on the addition of a known amount of an isotopically labeled analog of the target sterol, which serves as an internal standard to correct for analyte loss during sample preparation and analysis.[1] The protocol described herein covers sample preparation, including lipid extraction and saponification, derivatization of sterols to their trimethylsilyl (TMS) ethers, and subsequent analysis by GC-MS. This methodology is applicable to researchers, scientists, and drug development professionals requiring accurate sterol profiling.

Introduction

Sterols are essential lipids involved in numerous physiological and pathological processes, including the maintenance of cell membrane structure and function, and as precursors for the biosynthesis of hormones and bile acids.[1] Accurate quantification of sterols is crucial for understanding their role in health and disease. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of sterols due to its high resolution and sensitivity.[2] However, the non-volatile nature of sterols necessitates a derivatization step to increase their volatility for GC analysis.[3]

The principle of isotope dilution mass spectrometry (IDMS) provides the foundation for highly accurate quantification.[1] By introducing a known quantity of a deuterated internal standard (e.g., deuterated cholesterol) at the beginning of the sample preparation, any losses of the analyte during extraction, purification, and derivatization can be corrected. This is because the deuterated standard has nearly identical chemical and physical properties to the endogenous analyte and will be affected similarly by the experimental procedures. This application note provides a detailed protocol for the analysis of sterols using this gold-standard approach.

Experimental Protocols

Materials and Reagents

• Solvents: Hexane, ethyl acetate, methanol, chloroform, pyridine (anhydrous), all HPLC or GC grade.

• Reagents: Potassium hydroxide (KOH), sodium sulfate (anhydrous), butylated hydroxytoluene (BHT), and ethylenediaminetetraacetic acid (EDTA).

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Internal Standard: Deuterated cholesterol (e.g., cholesterol-d7) or another appropriate deuterated sterol.

• Standards: Certified standards of the sterols of interest (e.g., cholesterol, campesterol, stigmasterol, β-sitosterol).

Sample Preparation

The primary goal of sample preparation is to isolate the sterol fraction and convert all esterified or conjugated forms into free sterols for GC analysis.[4]

• Sample Weighing and Internal Standard Addition: Accurately weigh the sample (e.g., 50-100 mg of tissue or 100-200 µL of plasma). To this, add a known amount of the deuterated internal standard. The internal standard should be added at the very beginning to account for any losses during the subsequent steps.[4]

• Saponification (Alkaline Hydrolysis): To hydrolyze sterol esters, add 2 mL of 1 M KOH in methanol. Add an antioxidant like BHT to prevent the oxidation of sterols during this process.[5] Incubate the mixture at 60°C for 1 hour. This step is sufficient for samples where sterols are primarily in free and esterified forms.[4] For complex matrices like cereal products, an initial acid hydrolysis step may be necessary to break glycosidic bonds.[4]

• Extraction of Unsaponifiables: After saponification, allow the mixture to cool to room temperature. Add 1 mL of deionized water and 2 mL of hexane. Vortex vigorously for 1 minute and then centrifuge at 3000 rpm for 5 minutes to separate the layers. Carefully collect the upper hexane layer containing the unsaponifiable lipids, which includes the sterols. Repeat the extraction twice more with 2 mL of hexane each time.

• Washing and Drying: Combine the hexane extracts and wash them with 2 mL of deionized water to remove any remaining KOH. After vortexing and centrifugation, discard the aqueous layer. Dry the hexane extract over anhydrous sodium sulfate to remove any residual water.[3]

• Evaporation: Evaporate the dried hexane extract to dryness under a gentle stream of nitrogen.

Derivatization

To increase volatility for GC analysis, the hydroxyl groups of the sterols are converted to trimethylsilyl (TMS) ethers.[4][6]

• To the dried residue from the sample preparation step, add 100 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.[3][7]

• Cap the vial tightly and heat at 70°C for 1 hour to ensure complete derivatization.[7][8]

• After cooling to room temperature, the sample is ready for GC-MS analysis. The TMS-ethers are susceptible to hydrolysis and should be analyzed within a few days.[4]

GC-MS Analysis

The following are typical GC-MS conditions that may need to be optimized for specific instruments and analytes.[4]

• Gas Chromatograph: Agilent 7890 GC or equivalent.

• Column: Agilent HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm) or similar.[3]

• Injector: Splitless injection mode at 280°C.[3]

• Oven Temperature Program: Initial temperature of 180°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 15 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Ionization Mode: Electron Impact (EI) at 70 eV.[4]

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Data Acquisition: Selected Ion Monitoring (SIM) mode for targeted quantification. Monitor characteristic ions for the TMS-derivatives of the target sterols and the deuterated internal standard.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: GC-MS SIM Parameters for Selected Sterol-TMS Derivatives

Compound	Retention Time (min)	Target Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Cholesterol-d7-TMS	12.5	465	375	136
Cholesterol-TMS	12.5	458	368	129
Campesterol-TMS	13.2	472	382	129
Stigmasterol-TMS	13.5	484	394	129
β-Sitosterol-TMS	14.1	486	396	129

Table 2: Method Validation Parameters

Parameter	Cholesterol	Campesterol	β-Sitosterol
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ) [9]	0.2 ng/mL	0.5 ng/mL	0.5 ng/mL
Linear Range	0.2 - 100 ng/mL	0.5 - 100 ng/mL	0.5 - 100 ng/mL
Recovery (%) [5][9]	95.2 ± 4.1	93.8 ± 5.2	94.5 ± 4.8
Intra-day Precision (CV%) [5]	< 5%	< 6%	< 6%
Inter-day Precision (CV%) [5]	< 8%	< 9%	< 9%

Visualizations

Caption: Experimental workflow for GC-MS analysis of sterols.

Conclusion

The GC-MS method using a deuterated internal standard described in this application note provides a reliable, accurate, and sensitive approach for the quantification of sterols in biological samples. The detailed protocol for sample preparation, derivatization, and GC-MS analysis, combined with the principles of isotope dilution, ensures high-quality data suitable for a wide range of research and development applications. The method's performance, as demonstrated by the validation parameters, makes it a valuable tool for researchers in the fields of lipidomics, clinical chemistry, and drug discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of Sterols by Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. mdpi.com [mdpi.com]
• 4. aocs.org [aocs.org]
• 5. Validation of an isotope dilution gas chromatography-mass spectrometry method for combined analysis of oxysterols and oxyphytosterols in serum samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chromatogram Detail [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Validation of an isotope dilution gas chromatography-mass spectrometry method for analysis of 7-oxygenated campesterol and sitosterol in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Lanosterol and its Intermediates in Cultured Cells using 14-Demethyl-lanosterol-d6 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the simultaneous quantification of lanosterol and its key metabolic intermediates in cultured cells using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol employs a stable isotope-labeled internal standard, 14-Demethyl-lanosterol-d6, to ensure high accuracy and precision. This method is designed for researchers, scientists, and drug development professionals investigating the cholesterol biosynthesis pathway and the effects of potential therapeutic agents on sterol metabolism.

Introduction

Lanosterol is the precursor molecule from which all animal and fungal steroids are derived.[1] The biosynthetic pathway converting lanosterol to cholesterol involves a series of enzymatic steps, creating several critical intermediates.[2][3] The quantification of these intermediates is crucial for understanding the regulation of cholesterol homeostasis and for identifying the mechanism of action of drugs that target this pathway. Dysregulation of this pathway is associated with various pathologies, making it a key area of research for drug development.[4][5]

This method provides a detailed protocol for the extraction of sterols from cultured cells, followed by their separation and quantification using a sensitive LC-MS/MS approach. The use of 14-Demethyl-lanosterol-d6 as an internal standard corrects for variations in sample preparation and instrument response, leading to reliable quantitative data.

Signaling Pathway Diagram

The following diagram illustrates the post-squalene portion of the cholesterol biosynthesis pathway, highlighting lanosterol and its key intermediates that can be quantified using this method.

Caption: The Lanosterol Biosynthesis Pathway.

Experimental Workflow

The overall experimental workflow for the quantification of lanosterol intermediates is depicted below.

Caption: Experimental workflow for sterol analysis.

Experimental Protocols

Materials and Reagents

• Cell Lines: e.g., HepG2, AR45, or other relevant cell lines.

• Cell Culture Media and Supplements: As required for the specific cell line.

• Phosphate-Buffered Saline (PBS): pH 7.4.

• Solvents: Chloroform, Methanol, Toluene, Hexane, Isopropanol (all HPLC or LC-MS grade).

• Internal Standard (IS): 14-Demethyl-lanosterol-d6 (e.g., MedChemExpress, Cat. No.: HY-146777S).[6]

• Analyte Standards: Lanosterol, 14-Demethyl-lanosterol (FF-MAS), Zymosterol, Lathosterol, Desmosterol, etc.

• Solid-Phase Extraction (SPE) Columns: Silica-based, 100 mg.

• Autosampler Vials with Inserts.

Sample Preparation from Cultured Cells

This protocol is adapted for a typical 10 cm dish of cultured cells.

• Cell Culture and Treatment: Culture cells to desired confluency (e.g., 80-90%). Treat with compounds of interest for the desired time.

• Cell Harvesting:

  • Aspirate the culture medium.

  • Wash the cells twice with ice-cold PBS.

  • Harvest cells by scraping into 1 mL of ice-cold PBS and transfer to a glass tube with a Teflon-lined cap.

• Internal Standard Spiking: Add a known amount of 14-Demethyl-lanosterol-d6 (e.g., 10 µL of a 1 µg/mL solution in methanol) to each cell suspension.

• Lipid Extraction (Modified Bligh-Dyer): [6]

  • To the 1 mL cell suspension, add 3.75 mL of chloroform:methanol (1:2, v/v).

  • Vortex vigorously for 1 minute.

  • Add 1.25 mL of chloroform and vortex for 30 seconds.

  • Add 1.25 mL of water and vortex for 30 seconds.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer to a new glass tube.

  • Dry the organic extract under a gentle stream of nitrogen at 37°C.

• Solid-Phase Extraction (SPE) Cleanup: [7]

  • Re-dissolve the dried lipid extract in 1 mL of toluene.

  • Condition a 100 mg silica SPE column with 2 mL of hexane.

  • Load the sample onto the column.

  • Wash the column with 2 mL of hexane to elute non-polar lipids.

  • Elute the sterol fraction with 8 mL of 30% isopropanol in hexane.

  • Dry the eluted sterol fraction under a gentle stream of nitrogen at 37°C.

• Reconstitution: Reconstitute the dried sterols in 100 µL of the initial mobile phase (e.g., 95% methanol) and transfer to an autosampler vial for LC-MS/MS analysis.[6]

LC-MS/MS Analysis

The following parameters provide a starting point and should be optimized for the specific instrument used.

• LC System: UPLC or HPLC system capable of binary gradients.

• Column: Reversed-phase C18 or Pentafluorophenyl (PFP) column (e.g., Thermo Hypersil GOLD 100 x 2.1 mm, 1.9 µm).[8]

• Mobile Phase A: 5 mM Ammonium Acetate in Methanol.

• Mobile Phase B: 5 mM Ammonium Acetate in 85:15 Methanol:Water.

• Gradient:

  • 0-2 min: 100% B

  • 2-15 min: Linear gradient to 100% A

  • 15-25 min: Hold at 100% A

  • 25.1-30 min: Return to 100% B for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-10 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in positive mode.[8]

• MRM Transitions: The following table lists suggested Multiple Reaction Monitoring (MRM) transitions. The transitions for 14-Demethyl-lanosterol and its d6-labeled internal standard are proposed based on the structure and common fragmentation patterns of similar sterols.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Lanosterol	409.4	109.1
14-Demethyl-lanosterol	413.4	395.4
14-Demethyl-lanosterol-d6 (IS)	419.4	401.4
Zymosterol	367.3	215.1
Lathosterol	369.3	215.1
Desmosterol	367.3	147.1
7-Dehydrocholesterol	367.3	349.3

Note: The precursor ion for sterols in APCI mode is often [M+H-H₂O]⁺. The proposed transitions for 14-Demethyl-lanosterol ([C₂₉H₄₈O+H-H₂O]⁺) and its d6 variant should be confirmed by direct infusion of the standards.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of lanosterol and its intermediates in cultured HepG2 cells. Values are presented as examples and may vary depending on cell line and culture conditions.

Table 1: Linearity and Sensitivity of the Method

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)
Lanosterol	1 - 1000	> 0.995	1
14-Demethyl-lanosterol	1 - 1000	> 0.995	1
Zymosterol	0.5 - 500	> 0.995	0.5
Lathosterol	0.5 - 500	> 0.995	0.5
Desmosterol	0.5 - 500	> 0.995	0.5

Table 2: Quantification of Lanosterol Intermediates in HepG2 Cells

Analyte	Concentration (ng/10⁶ cells)	%RSD (n=3)
Lanosterol	15.8	6.2
14-Demethyl-lanosterol	8.1	7.5
Zymosterol	2.5	9.1
Lathosterol	4.2	8.3
Desmosterol	1.9	10.4

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive tool for the quantification of lanosterol and its key intermediates in cultured cells. The use of the stable isotope-labeled internal standard, 14-Demethyl-lanosterol-d6, ensures accurate and precise results. This protocol can be readily implemented in research and drug development settings to investigate the complex regulation of the cholesterol biosynthesis pathway.

References

• 1. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lanosterol biosynthesis pathway | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Biosynthesis of Cholesterol and Other Sterols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. medpace.com [medpace.com]

Application Notes and Protocols for Studying Lanosterol 14α-Demethylase (CYP51) Activity using 14-Demethyl-Lanosterol-d6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanosterol 14α-demethylase (CYP51) is a critical cytochrome P450 enzyme in the biosynthesis of sterols in eukaryotes.[1][2][3] It catalyzes the oxidative removal of the 14α-methyl group from lanosterol, a key step in the production of cholesterol in mammals and ergosterol in fungi.[1][2][4] This makes CYP51 a major target for antifungal drugs and a potential target for cholesterol-lowering therapies.[1][3] Accurate measurement of CYP51 activity is crucial for screening potential inhibitors and understanding the enzyme's kinetic properties.

These application notes provide a detailed protocol for an in vitro reconstituted human CYP51 activity assay utilizing 14-Demethyl-lanosterol-d6 as an internal standard for the sensitive and accurate quantification of the enzymatic product by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it corrects for variations in sample preparation, injection volume, and matrix effects, leading to highly reliable data.[5]

Principle of the Assay

The assay measures the enzymatic conversion of lanosterol to its 14-demethylated product, Follicular Fluid Meiosis Activating Sterol (FF-MAS).[6][7] The reaction is initiated in a reconstituted system containing purified human CYP51, its redox partner cytochrome P450 reductase (CPR), and a NADPH regenerating system.[8][9] The reaction is stopped, and the lipids, including the remaining substrate and the newly formed product, are extracted. A known amount of 14-Demethyl-lanosterol-d6 is added as an internal standard. The extract is then analyzed by LC-MS/MS to quantify the amount of FF-MAS produced.

Materials and Reagents

Reagent	Supplier	Catalog Number	Storage
Human recombinant CYP51	BD Gentest or equivalent	-	-80°C
Human recombinant CPR	BD Gentest or equivalent	-	-80°C
Lanosterol	Sigma-Aldrich	L5768	-20°C
14-Demethyl-lanosterol-d6	Avanti Polar Lipids	700074P	-20°C
L-α-dilauroyl-sn-glycero-3-phosphocholine (DLPC)	Avanti Polar Lipids	850335	-20°C
NADPH	Sigma-Aldrich	N7505	-20°C
Glucose-6-phosphate (G6P)	Sigma-Aldrich	G7879	-20°C
Glucose-6-phosphate dehydrogenase (G6PD)	Sigma-Aldrich	G7779	4°C
Potassium Phosphate Buffer, pH 7.4	-	-	Room Temperature
Ethyl Acetate, HPLC grade	-	-	Room Temperature
Methanol, LC-MS grade	-	-	Room Temperature
Water, LC-MS grade	-	-	Room Temperature

Experimental Protocols

Preparation of Reagents

• Potassium Phosphate Buffer (100 mM, pH 7.4): Prepare a 100 mM solution of potassium phosphate and adjust the pH to 7.4.

• NADPH Regenerating System:

  • G6P stock solution: 100 mM in water.

  • G6PD stock solution: 10 U/mL in 5 mM sodium citrate, pH 5.5.

  • NADPH stock solution: 40 mM in 10 mM Tris-HCl, pH 7.5.

• Substrate Solution (Lanosterol): Prepare a 10 mM stock solution of lanosterol in ethanol.

• Internal Standard Solution (14-Demethyl-lanosterol-d6): Prepare a 1 mg/mL stock solution in ethanol. Further dilute to a working concentration of 1 µg/mL in methanol.

• DLPC Vesicles: Prepare a 2 mg/mL solution of DLPC in water and sonicate until the solution is clear.

CYP51 Reconstitution and Enzyme Activity Assay

• Reconstitution Mix: In a microcentrifuge tube, prepare the reconstitution mix on ice. For a 100 µL final reaction volume, the components are:

  • Potassium Phosphate Buffer (100 mM, pH 7.4)

  • DLPC Vesicles (to a final concentration of 50 µg/mL)

  • Human recombinant CYP51 (to a final concentration of 0.2 µM)

  • Human recombinant CPR (to a final concentration of 0.4 µM)

• Pre-incubation: Incubate the reconstitution mix at 37°C for 5 minutes.

• Substrate Addition: Add lanosterol to a final concentration of 50 µM. If testing inhibitors, add the inhibitor at the desired concentrations and pre-incubate for 10 minutes.

• Initiation of Reaction: Start the reaction by adding the NADPH regenerating system (final concentrations: 1 mM NADPH, 10 mM G6P, 1 U/mL G6PD).

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes with gentle shaking.

• Termination of Reaction: Stop the reaction by adding 200 µL of ice-cold ethyl acetate.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL 14-Demethyl-lanosterol-d6 internal standard solution to each sample.

• Lipid Extraction:

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer (ethyl acetate) to a new tube.

  • Repeat the extraction with another 200 µL of ethyl acetate.

  • Combine the organic extracts.

• Sample Preparation for LC-MS:

  • Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid film in 100 µL of methanol.

  • Vortex thoroughly and transfer to an LC-MS vial.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate lanosterol from FF-MAS (e.g., start at 80% B, ramp to 100% B over 10 minutes, hold for 5 minutes, then re-equilibrate).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions:

  • FF-MAS (Analyte): Monitor the transition for the protonated molecule [M+H]+. The exact m/z will depend on the specific product, for 4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol, the precursor ion would be m/z 411.4 and a suitable product ion would be selected after fragmentation.

  • 14-Demethyl-lanosterol-d6 (Internal Standard): Monitor the transition for the protonated molecule [M+H-H2O]+. For (4,4-dimethyl-d6)cholest-8(9),24-dien-3β-ol, the precursor ion would be m/z 419.7 and a suitable product ion would be selected.

Data Analysis and Presentation

The concentration of the product (FF-MAS) is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a standard curve.

Quantitative Data Summary

The following tables present hypothetical but plausible data for CYP51 kinetic analysis and inhibitor screening.

Table 1: Kinetic Parameters for Human CYP51 with Lanosterol

Parameter	Value
Km (µM)	5.8 ± 0.7
Vmax (pmol/min/pmol CYP51)	35.2 ± 2.1
kcat (min-1)	35.2
kcat/Km (min-1µM-1)	6.1

Table 2: IC50 Values of Known CYP51 Inhibitors

Inhibitor	IC50 (µM)
Ketoconazole	0.08 ± 0.01
Fluconazole	2.5 ± 0.3
Itraconazole	0.15 ± 0.02

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the sterol biosynthesis pathway and the experimental workflow for the CYP51 activity assay.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3′-Disulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of Human Sterol 14α-Demethylase (CYP51) Druggability: Structure-Guided Design, Synthesis, and Evaluation of Stoichiometric, Functionally Irreversible Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Biochemical Study of CYP51-Mediated Azole Resistance in Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resistance to antifungals that target CYP51 - PMC [pmc.ncbi.nlm.nih.gov]

Application of 14-Demethyl-lanosterol-d6 in Antifungal Drug Discovery: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 14-Demethyl-lanosterol-d6, a deuterated analog of a key intermediate in the ergosterol biosynthesis pathway. Its application is primarily centered on serving as a stable isotope-labeled internal standard for mass spectrometry-based assays in the discovery and development of novel antifungal agents targeting the enzyme lanosterol 14α-demethylase (CYP51).

Introduction to Antifungal Drug Discovery and CYP51

Invasive fungal infections represent a significant and growing threat to global health, particularly in immunocompromised individuals.[1][2] The fungal cell membrane, specifically the ergosterol biosynthesis pathway, is a prime target for antifungal drugs due to its absence in mammalian cells. A crucial enzyme in this pathway is lanosterol 14α-demethylase, a cytochrome P450 enzyme encoded by the ERG11 gene, also known as CYP51.[1][2][3] This enzyme catalyzes the oxidative removal of the 14α-methyl group from lanosterol, a vital step in the production of ergosterol, which is essential for fungal cell membrane integrity and function.[4][5][6]

Azole antifungals, the most widely used class of antifungal agents, function by inhibiting CYP51.[4][7][8] Inhibition of this enzyme leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors, ultimately disrupting fungal cell membrane function and inhibiting fungal growth.[4][7] However, the emergence of azole-resistant fungal strains necessitates the discovery of new and more effective CYP51 inhibitors.[1][2][9]

The use of deuterated compounds, where one or more hydrogen atoms are replaced by its heavier isotope deuterium, has become an invaluable tool in drug discovery.[10][11][12] Deuteration can alter the metabolic fate of a molecule, often leading to improved pharmacokinetic properties by slowing down metabolism at the site of deuteration (the kinetic isotope effect).[13][] In the context of analytical assays, deuterated compounds are ideal internal standards for mass spectrometry due to their chemical similarity to the analyte of interest and their distinct mass, allowing for precise quantification.[10][11]

Application Notes for 14-Demethyl-lanosterol-d6

14-Demethyl-lanosterol-d6 is a valuable tool for researchers engaged in the discovery and development of antifungal drugs targeting CYP51. Its primary application is as an internal standard in liquid chromatography-mass spectrometry (LC-MS) methods for the accurate quantification of 14-demethyl-lanosterol in various experimental systems.

Key Applications:

• Enzyme Inhibition Assays: Accurate quantification of the product of the CYP51-mediated reaction, 14-demethyl-lanosterol, is critical for determining the inhibitory potency (e.g., IC50 values) of novel antifungal compounds. By adding a known amount of 14-Demethyl-lanosterol-d6 to experimental samples, researchers can correct for variations in sample preparation and mass spectrometer response, leading to more reliable and reproducible results.

• Cell-Based Assays: In assays using fungal whole cells or spheroplasts, 14-Demethyl-lanosterol-d6 can be used to quantify the intracellular accumulation of 14-demethyl-lanosterol upon treatment with CYP51 inhibitors. This helps in understanding the compound's ability to reach its target and exert its effect within a cellular context.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: In preclinical animal models of fungal infections, 14-Demethyl-lanosterol-d6 can be used as an internal standard to measure the levels of 14-demethyl-lanosterol in tissues and plasma. This data is crucial for establishing a relationship between drug exposure and its pharmacological effect on the ergosterol biosynthesis pathway.

• Metabolic Profiling: When studying the broader effects of antifungal compounds on fungal sterol metabolism, 14-Demethyl-lanosterol-d6 can serve as a reference point in complex lipidomic analyses.

Experimental Protocols

Protocol 1: In Vitro CYP51 Enzyme Inhibition Assay using LC-MS

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of a test compound against fungal CYP51.

Materials:

• Recombinant fungal CYP51 enzyme

• NADPH-cytochrome P450 reductase

• NADPH

• Lanosterol (substrate)

• Test compound (potential inhibitor)

• 14-Demethyl-lanosterol-d6 (internal standard)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Quenching solution (e.g., acetonitrile with 0.1% formic acid)

• LC-MS system

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of lanosterol in a suitable organic solvent (e.g., ethanol).

  • Prepare serial dilutions of the test compound in the assay buffer.

  • Prepare a stock solution of 14-Demethyl-lanosterol-d6 in a suitable organic solvent.

• Enzyme Reaction:

  • In a microcentrifuge tube, combine the assay buffer, recombinant CYP51, and NADPH-cytochrome P450 reductase.

  • Add the test compound at various concentrations (and a vehicle control).

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding lanosterol and NADPH.

  • Incubate at 37°C for a predetermined time (e.g., 30 minutes).

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding the quenching solution.

  • Add a fixed amount of 14-Demethyl-lanosterol-d6 internal standard to each sample.

  • Vortex and centrifuge to pellet the precipitated protein.

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

• LC-MS Analysis:

  • Inject the sample onto a suitable C18 column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Set the mass spectrometer to monitor the specific mass-to-charge ratios (m/z) for 14-demethyl-lanosterol and 14-Demethyl-lanosterol-d6 using selected reaction monitoring (SRM) or parallel reaction monitoring (PRM).

• Data Analysis:

  • Calculate the peak area ratio of 14-demethyl-lanosterol to 14-Demethyl-lanosterol-d6.

  • Plot the percentage of inhibition (relative to the vehicle control) against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Quantitative Data Summary:

Parameter	Description	Example Value
Substrate Concentration	Concentration of lanosterol in the assay.	10 µM
Enzyme Concentration	Concentration of recombinant CYP51.	50 nM
Internal Standard Conc.	Concentration of 14-Demethyl-lanosterol-d6.	100 nM
Incubation Time	Duration of the enzyme reaction.	30 minutes
Incubation Temperature	Temperature of the enzyme reaction.	37°C

Protocol 2: Analysis of Intracellular Sterol Levels in Fungal Cells

This protocol outlines a method to measure the impact of a test compound on the intracellular levels of 14-demethyl-lanosterol in a fungal cell culture.

Materials:

• Fungal strain (e.g., Candida albicans, Aspergillus fumigatus)

• Growth medium (e.g., YPD, RPMI)

• Test compound

• 14-Demethyl-lanosterol-d6 (internal standard)

• Lysis buffer

• Organic solvent for extraction (e.g., chloroform:methanol 2:1)

• LC-MS system

Procedure:

• Cell Culture and Treatment:

  • Grow the fungal cells to the mid-logarithmic phase in the appropriate growth medium.

  • Treat the cells with various concentrations of the test compound (and a vehicle control) for a specified duration (e.g., 4, 8, or 24 hours).

• Cell Harvesting and Lysis:

  • Harvest the cells by centrifugation.

  • Wash the cell pellet with sterile water or PBS.

  • Resuspend the cells in lysis buffer and lyse the cells using methods such as bead beating or sonication.

• Sterol Extraction:

  • Add a known amount of 14-Demethyl-lanosterol-d6 internal standard to the cell lysate.

  • Perform a lipid extraction using an organic solvent mixture (e.g., Folch extraction).

  • Evaporate the organic phase to dryness under a stream of nitrogen.

  • Reconstitute the lipid extract in a suitable solvent for LC-MS analysis.

• LC-MS Analysis and Data Interpretation:

  • Follow the LC-MS analysis and data analysis steps as described in Protocol 1.

  • An increase in the ratio of 14-demethyl-lanosterol to the internal standard in treated cells compared to control cells indicates inhibition of a downstream enzyme in the ergosterol pathway, while a decrease could suggest CYP51 inhibition. Correction: An increase in lanosterol and a decrease in downstream products would indicate CYP51 inhibition. This protocol, by measuring 14-demethyl-lanosterol, would be assessing the activity of enzymes downstream of CYP51. A more direct measure of CYP51 inhibition would be to quantify the accumulation of lanosterol.

Quantitative Data Summary:

Parameter	Description	Example Value
Fungal Cell Density	Initial cell density for treatment.	1 x 10^6 cells/mL
Treatment Duration	Incubation time with the test compound.	24 hours
Internal Standard Amount	Amount of 14-Demethyl-lanosterol-d6 added per sample.	50 ng
Extraction Volume	Volume of organic solvent used for extraction.	5 mL

Visualizations

References

• 1. Frontiers | The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors [frontiersin.org]
• 2. The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Fungal CYP51s: Their Functions, Structures, Related Drug Resistance, and Inhibitors | Semantic Scholar [semanticscholar.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]
• 6. Recent advances in antifungal drug development targeting lanosterol 14α-demethylase (CYP51): A comprehensive review with structural and molecular insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Chinese scientists unveil new CYP51 inhibitor with broad-spectrum antifungal activity | BioWorld [bioworld.com]
• 9. Discovery of Novel Fungal Lanosterol 14α-Demethylase (CYP51)/Histone Deacetylase Dual Inhibitors to Treat Azole-Resistant Candidiasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. hwb.gov.in [hwb.gov.in]
• 11. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Sterols Using 14-Demethyl-lanosterol-d6 as an Internal Standard

Abstract

This application note provides a detailed protocol for the sample preparation and analysis of sterols in biological matrices. The method employs a robust lipid extraction and saponification procedure, followed by derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. For accurate quantification, 14-Demethyl-lanosterol-d6 is utilized as an internal standard (IS). This protocol is intended for researchers, scientists, and drug development professionals working on sterol profiling and quantification.

Introduction

Sterols are a critical class of lipids involved in numerous biological processes, including membrane structure, signaling, and as precursors for hormones and vitamins. Accurate quantification of sterols is essential for understanding their roles in health and disease. This protocol details a reliable method for sterol analysis using GC-MS, a widely used technique for separating and quantifying these compounds.[1] To correct for variations in sample preparation and instrument response, a deuterated internal standard, 14-Demethyl-lanosterol-d6, is added at the beginning of the workflow. The subsequent steps involve lipid extraction, saponification to release esterified sterols, and derivatization to increase volatility for GC-MS analysis.

Materials and Reagents

• 14-Demethyl-lanosterol-d6

• Chloroform

• Methanol

• Potassium Hydroxide (KOH)

• Ethanol

• Hexane

• Pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Glass vials with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Nitrogen evaporator

• GC-MS system

Experimental Protocols

Sample Homogenization and Internal Standard Spiking

• Accurately weigh the biological sample (e.g., tissue, cell pellet).

• Homogenize the sample in a suitable buffer (e.g., Phosphate Buffered Saline).

• To the homogenate, add a known amount of 14-Demethyl-lanosterol-d6 internal standard solution. The amount should be chosen to be within the calibration range of the assay. The addition of the internal standard at the earliest stage is crucial for accurate quantification.[2]

Lipid Extraction (Bligh-Dyer Method)

• To the homogenized sample containing the internal standard, add chloroform and methanol in a ratio of 1:2 (v/v).[3][4]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and lipid extraction.

• Centrifuge the sample to separate the phases.

• Collect the supernatant (the lipid-containing phase) into a clean glass tube.

• To the supernatant, add chloroform and water (or PBS) to achieve a final chloroform:methanol:water ratio of 2:2:1.8, which will induce phase separation.[3]

• Vortex again and centrifuge to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, using a Pasteur pipette and transfer it to a new glass vial.[4][5]

• Dry the extracted lipids under a gentle stream of nitrogen.

Saponification (Alkaline Hydrolysis)

Saponification is performed to cleave the ester bonds of sterol esters, allowing for the analysis of total sterols.[1][2]

• Reconstitute the dried lipid extract in 1 mL of 2 M ethanolic potassium hydroxide.[6]

• Incubate the mixture at 60-90°C for 1-2 hours to ensure complete hydrolysis.[3][5]

• After cooling to room temperature, add an equal volume of water to the sample.

• Extract the unsaponifiable fraction (containing the free sterols) by adding 2-3 volumes of hexane.

• Vortex thoroughly and centrifuge to separate the phases.

• Collect the upper hexane layer containing the sterols and transfer it to a clean vial.

• Repeat the hexane extraction two more times to maximize recovery.

• Pool the hexane extracts and dry them under a stream of nitrogen.

Derivatization (Silylation)

To increase their volatility and improve chromatographic performance for GC-MS analysis, sterols are derivatized to their trimethylsilyl (TMS) ethers.[1][7][8][9]

• To the dried sterol extract, add 50 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.[8]

• Seal the vial tightly and heat at 60-70°C for 1 hour.[1][10]

• After cooling, the sample is ready for GC-MS analysis. Alternatively, the derivatization reagents can be evaporated under nitrogen, and the residue redissolved in hexane.[10]

GC-MS Analysis

• Injection: Inject an aliquot of the derivatized sample into the GC-MS.

• Chromatography: Use a suitable capillary column (e.g., DB-5ms) to separate the sterols. The temperature program should be optimized to achieve good resolution of the target sterols.

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode.[1] For quantitative analysis, selected ion monitoring (SIM) mode is recommended to enhance sensitivity and selectivity. Monitor characteristic ions for the derivatized sterols and the 14-Demethyl-lanosterol-d6 internal standard.

Data Presentation

Quantitative data should be organized into clear tables for easy interpretation and comparison.

Table 1: Calibration Curve Data for a Target Sterol

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
Standard 1
Standard 2
Standard 3
Standard 4
Standard 5
Standard 6

Table 2: Sample Quantification Results

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Sample 1
Sample 2
Sample 3
Control 1

Table 3: Method Validation Parameters

Parameter	Result
Linearity (R²)
Limit of Detection (LOD)
Limit of Quantification (LOQ)
Recovery (%)
Precision (%RSD)

Mandatory Visualizations

Caption: Experimental workflow for sterol analysis.

Caption: Lanosterol 14α-demethylation by CYP51A1.[11][12][13]

References

• 1. aocs.org [aocs.org]
• 2. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lipidmaps.org [lipidmaps.org]
• 4. lipidmaps.org [lipidmaps.org]
• 5. lipidmaps.org [lipidmaps.org]
• 6. SLE Single-Step Purification and HPLC Isolation Method for Sterols and Triterpenic Dialcohols Analysis from Olive Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice [mdpi.com]
• 9. Comparison of Strategies for the Determination of Sterol Sulfates via GC-MS Leading to a Novel Deconjugation-Derivatization Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanistic studies of lanosterol 14 alpha-methyl demethylase: substrate requirements for the component reactions catalyzed by a single cytochrome P-450 isozyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sterol Analysis by GC-MS using Derivatization and 14-Demethyl-lanosterol-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of sterols using Gas Chromatography-Mass Spectrometry (GC-MS). It focuses on common derivatization methods to enhance the volatility and stability of sterols for GC-MS analysis, with specific integration of 14-Demethyl-lanosterol-d6 as an internal standard for accurate quantification.

Introduction to Sterol Analysis by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of sterols.[1][2] Due to their low volatility and the presence of polar hydroxyl groups, sterols generally require a derivatization step prior to GC-MS analysis.[1][3][4][5] Derivatization increases the volatility and thermal stability of the sterols, improves chromatographic peak shape, and enhances ionization for mass spectrometry detection.[1][3]

The use of a stable isotope-labeled internal standard, such as 14-Demethyl-lanosterol-d6, is crucial for accurate quantification.[6][7] The internal standard is added at an early stage of sample preparation to compensate for variations in extraction efficiency, derivatization yield, and injection volume.[1]

This guide details three common derivatization methods: silylation, acetylation, and picolinylation.

Experimental Workflow Overview

The general workflow for sterol analysis involves several key steps from sample preparation to data analysis.

References

• 1. aocs.org [aocs.org]
• 2. Analysis of Sterols by Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. mdpi.com [mdpi.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. First international descriptive and interventional survey for cholesterol and non-cholesterol sterol determination by gas- and liquid-chromatography–Urgent need for harmonisation of analytical methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

Application Notes and Protocols for Structural Elucidation of 14-Demethyl-lanosterol-d6 using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the structural elucidation of 14-Demethyl-lanosterol-d6 utilizing Nuclear Magnetic Resonance (NMR) spectroscopy. This document outlines the importance of this deuterated sterol intermediate, detailed protocols for its analysis, and the interpretation of NMR data.

Introduction

14-Demethyl-lanosterol is a critical intermediate in the biosynthesis of cholesterol and other essential sterols. The enzyme lanosterol 14α-demethylase (CYP51A1), a cytochrome P450 enzyme, catalyzes the removal of the 14α-methyl group from lanosterol. This demethylation is a key regulatory step in the sterol biosynthetic pathway. The deuterated analog, 14-Demethyl-lanosterol-d6, where the two methyl groups at the C4 position are replaced with deuterated methyl groups (CD₃), serves as a valuable tool in metabolic studies and as an internal standard for mass spectrometry-based quantification. NMR spectroscopy is an indispensable technique for verifying its structure and isotopic labeling.

Data Presentation

The following table summarizes the ¹³C NMR chemical shift data for 14-Demethyl-lanosterol-d6 dissolved in deuterated chloroform (CDCl₃). The corresponding ¹H NMR data for the non-deuterated 14-Demethyl-lanosterol is also provided for reference. Note that in the ¹H NMR spectrum of the d6 compound, the signals corresponding to the methyl protons at the C4 position (C28 and C29) will be absent.

Table 1: NMR Spectroscopic Data for 14-Demethyl-lanosterol Derivatives

Carbon No.	¹³C Chemical Shift (ppm) in CDCl₃ for 14-Demethyl-lanosterol-d6	Approximate ¹H Chemical Shift (ppm) for 14-Demethyl-lanosterol
1	35.77	1.5 - 1.6
2	27.97	1.8 - 1.9
3	78.99	3.24 (dd, J = 11.5, 4.5 Hz)
4	38.95	-
5	50.24	0.9 - 1.0
6	18.45	1.9 - 2.0
7	28.47	2.0 - 2.1
8	127.97	-
9	135.85	-
10	36.97 - 37.00	-
11	22.07	1.4 - 1.5
12	36.97 - 37.00	1.6 - 1.7
13	42.13	-
14	51.90	-
15	23.80	1.2 - 1.3
16	28.80	1.8 - 1.9
17	54.80	1.1 - 1.2
18	11.28	0.68 (s)
19	19.86	1.00 (s)
20	36.07 - 36.09	2.0 - 2.1
21	18.65	0.91 (d, J = 6.5 Hz)
22	36.07 - 36.09	1.3 - 1.4
23	24.46 - 25.21	1.9 - 2.0
24	125.26	5.10 (t, J = 7.0 Hz)
25	130.77	-
26	24.46 - 25.21	1.68 (s)
27	16.64 - 17.17	1.60 (s)
28	27.97	0.76 (s)
29	15.37	0.88 (s)

Note: ¹H chemical shifts for the non-deuterated compound are approximate and may vary based on experimental conditions. The signals for protons on C28 and C29 are absent in the d6 isotopologue.

Experimental Protocols

A comprehensive structural elucidation of 14-Demethyl-lanosterol-d6 involves a suite of 1D and 2D NMR experiments.

Protocol 1: Sample Preparation

• Sample Weighing : Accurately weigh 10-20 mg of 14-Demethyl-lanosterol-d6 for ¹H and 2D NMR, and 50-100 mg for a high-quality ¹³C NMR spectrum.

• Solvent Selection : Use high-purity deuterated chloroform (CDCl₃). Ensure the solvent is dry, as water can obscure signals in the ¹H spectrum.

• Dissolution : Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial. Gentle warming or vortexing can aid dissolution.

• Transfer : Using a clean glass Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtration (Optional) : If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer to the NMR tube.

• Internal Standard : Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm for both ¹H and ¹³C).

Protocol 2: 1D NMR Data Acquisition

• Instrument : A 400 MHz or higher field NMR spectrometer is recommended.

• ¹H NMR :

  • Pulse Sequence : Standard single-pulse sequence.

  • Number of Scans : 16-64 scans.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-2 seconds.

  • Spectral Width : 0-12 ppm.

• ¹³C NMR :

  • Pulse Sequence : Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Number of Scans : 1024-4096 scans (or more, depending on concentration).

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds.

  • Spectral Width : 0-160 ppm.

Protocol 3: 2D NMR Data Acquisition for Structural Elucidation

• COSY (Correlation Spectroscopy) : Identifies proton-proton (¹H-¹H) spin-spin coupling networks.

  • Pulse Sequence : cosygpqf

  • Number of Increments : 256-512 in the indirect dimension (t1).

  • Number of Scans : 4-16 per increment.

• HSQC (Heteronuclear Single Quantum Coherence) : Correlates protons directly attached to carbons (¹H-¹³C one-bond correlations).

  • Pulse Sequence : hsqcedetgpsisp2.3 (for multiplicity editing)

  • Number of Increments : 128-256 in t1.

  • Number of Scans : 8-32 per increment.

• HMBC (Heteronuclear Multiple Bond Correlation) : Shows correlations between protons and carbons over two to three bonds (long-range ¹H-¹³C correlations).

  • Pulse Sequence : hmbcgplpndqf

  • Number of Increments : 256-512 in t1.

  • Number of Scans : 16-64 per increment.

  • Long-range coupling delay : Optimized for a J-coupling of 8 Hz.

• ROESY (Rotating-frame Overhauser Effect Spectroscopy) : Identifies protons that are close in space, which is crucial for determining stereochemistry.

  • Pulse Sequence : roesygpph

  • Mixing Time : 200-500 ms.

  • Number of Increments : 256-512 in t1.

  • Number of Scans : 8-32 per increment.

Visualizations

Signaling Pathway

The biosynthesis of cholesterol from lanosterol involves a series of enzymatic steps. The initial and rate-limiting step is the demethylation at the C14 position, catalyzed by CYP51A1.

Caption: The enzymatic pathway of lanosterol demethylation by CYP51A1.

Experimental Workflow

The structural elucidation of 14-Demethyl-lanosterol-d6 follows a logical workflow, integrating various NMR experiments.

Caption: Workflow for the structural elucidation of 14-Demethyl-lanosterol-d6.

Conclusion

The combined application of 1D and 2D NMR spectroscopy provides a powerful and definitive method for the structural elucidation and verification of 14-Demethyl-lanosterol-d6. The protocols and data presented herein serve as a valuable resource for researchers in the fields of drug development, metabolomics, and steroid biochemistry, enabling the confident identification and characterization of this important molecule. The absence of the C4 methyl proton signals in the ¹H NMR spectrum and the corresponding carbon signals in the ¹³C NMR spectrum provide direct evidence of successful deuteration.

Technical Notes & Optimization

Technical Support Center: Overcoming Signal Suppression with 14-Demethyl-lanosterol-d6 Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 14-Demethyl-lanosterol-d6 as an internal standard in LC-MS/MS analyses. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, particularly signal suppression, and to ensure accurate and reproducible quantification of 14-demethyllanosterol.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression and how can it affect my results?

A1: Signal suppression, also known as matrix effect, is a common phenomenon in LC-MS/MS where co-eluting compounds from the sample matrix (e.g., plasma, tissue homogenate) interfere with the ionization of the target analyte in the mass spectrometer's ion source. This interference reduces the analyte's signal intensity, leading to underestimation of its concentration, decreased sensitivity, and poor method reproducibility.

Q2: Why should I use 14-Demethyl-lanosterol-d6 as an internal standard?

A2: A stable isotope-labeled (SIL) internal standard like 14-Demethyl-lanosterol-d6 is the gold standard for quantitative LC-MS/MS analysis. Because it is chemically almost identical to the analyte (14-demethyllanosterol), it co-elutes chromatographically and experiences the same degree of signal suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability introduced by matrix effects can be effectively compensated for, leading to more accurate and precise results.

Q3: Can I still get inaccurate results even when using a deuterated internal standard?

A3: Yes, while SIL internal standards are highly effective, inaccuracies can still occur. A primary reason is a potential chromatographic shift between the analyte and the deuterated standard due to the deuterium isotope effect. If this separation causes them to elute in regions with different levels of matrix suppression, the analyte-to-internal standard ratio will not be constant, leading to erroneous quantification.

Q4: What are the key chemical properties of 14-Demethyl-lanosterol-d6?

A4: Understanding the properties of your internal standard is crucial for method development.

Property	Value
Chemical Name	(4,4-dimethyl-d6)cholest-8(9),24-dien-3β-ol
Molecular Formula	C₂₉H₄₂D₆O
Molecular Weight	418.73 g/mol
Purity	>99% (TLC)
Storage Temperature	-70°C

Troubleshooting Guides

This section provides solutions to common problems encountered when using 14-Demethyl-lanosterol-d6.

Problem 1: High variability in the internal standard signal across samples.

• Possible Cause A: Inconsistent sample preparation. Analyte and internal standard may be lost to varying degrees during extraction steps.

  • Troubleshooting: Ensure the internal standard is added to the samples at the very beginning of the sample preparation process to account for any losses during extraction and handling. Review and optimize your sample preparation protocol for consistency. A robust liquid-liquid extraction (LLE) or solid-phase extraction (SPE) method is recommended for sterol analysis.

• Possible Cause B: Significant and variable matrix effects. Different patient or animal samples can have varying compositions, leading to different degrees of signal suppression.

  • Troubleshooting: Perform a matrix effect assessment to understand the extent of the issue. Consider further sample cleanup to remove interfering matrix components. Diluting the sample can also reduce the concentration of interfering substances.

Problem 2: Poor accuracy and precision in quality control (QC) samples.

• Possible Cause A: Chromatographic separation of analyte and internal standard. The deuterium isotope effect may cause a slight shift in retention time between 14-demethyllanosterol and 14-Demethyl-lanosterol-d6.

  • Troubleshooting: Overlay the chromatograms of the analyte and the internal standard to check for co-elution. If a significant shift is observed, adjust the chromatographic conditions (e.g., gradient, column chemistry) to achieve better co-elution. A longer, shallower gradient may improve resolution and co-elution.

• Possible Cause B: Cross-contribution from the analyte to the internal standard signal (or vice-versa). This can happen if the mass spectrometer resolution is insufficient to distinguish between the isotopic peaks.

  • Troubleshooting: Ensure that the mass spectrometer is properly calibrated and has sufficient resolution. Check for any contribution of the analyte signal at the internal standard's m/z and vice versa by injecting high-concentration solutions of each compound separately.

Experimental Protocols

Protocol 1: General Sample Preparation for Sterol Analysis from Plasma

This is a general protocol that should be optimized for your specific application.

• Spiking: To 100 µL of plasma sample, add a known amount of 14-Demethyl-lanosterol-d6 in a suitable solvent (e.g., methanol).

• Protein Precipitation: Add 400 µL of cold methanol to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Assessing Matrix Effects using the Post-Extraction Spike Method

This protocol helps to quantify the extent of signal suppression or enhancement.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 14-demethyllanosterol and 14-Demethyl-lanosterol-d6 into the reconstitution solvent at low and high QC concentrations.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank plasma. Spike the analyte and internal standard into the extracted matrix at the same low and high QC concentrations.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank plasma before extraction at the same low and high QC concentrations.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set B) / (Mean Peak Area in Set A)

  • An MF < 1 indicates signal suppression, while an MF > 1 indicates signal enhancement.

• Calculate the Internal Standard Normalized Matrix Factor (IS-Normalized MF):

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • A value close to 1.0 indicates that the internal standard is effectively compensating for the matrix effect.

Visualizations

Cholesterol Biosynthesis Pathway

Caption: Simplified overview of the cholesterol biosynthesis pathway.

Experimental Workflow for Matrix Effect Assessment

Caption: Workflow for assessing matrix effects.

Troubleshooting Logic for Inaccurate Quantification

Caption: Troubleshooting decision tree for inaccurate results.

Technical Support Center: Analysis of 14-Demethyl-lanosterol-d6 by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the detection of 14-Demethyl-lanosterol-d6. This resource is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 14-Demethyl-lanosterol-d6.

Issue 1: Low or No Signal Intensity

• Question: I am not seeing any signal, or the signal for 14-Demethyl-lanosterol-d6 is very low. What are the possible causes and solutions?

• Answer: Low or no signal intensity for sterols like 14-Demethyl-lanosterol-d6 is a common issue. Here is a step-by-step troubleshooting guide:

  • Confirm Ionization Mode: Sterols, being relatively nonpolar, ionize poorly by Electrospray Ionization (ESI). Atmospheric Pressure Chemical Ionization (APCI) is the preferred method for sterol analysis, as it provides better sensitivity for these compounds without the need for derivatization.[1][2] Ensure your mass spectrometer is operating in positive APCI mode.

  • Check Mass Transitions (MRM): Verify that you are monitoring the correct precursor and product ions for 14-Demethyl-lanosterol-d6. Based on its molecular weight of approximately 418.73 g/mol and the common fragmentation pattern of sterols (loss of water), a good starting point for the precursor ion ([M+H-H₂O]⁺) is m/z 401.4.[2][3] Common product ions for similar sterols result from fragmentation of the sterol backbone.

  • Optimize Source Parameters: The efficiency of ionization is highly dependent on the ion source settings. For APCI, key parameters to optimize include:

    • Corona Current: A typical starting point is 4 µA.[2]

    • Source Temperature: A higher temperature, often around 350-500°C, is generally required for efficient vaporization and ionization of sterols.[2][4]

  • Review Sample Preparation: Inefficient extraction can lead to low analyte concentration. Ensure your sample preparation method, whether liquid-liquid extraction or protein precipitation, is optimized for sterol recovery.

  • Assess Column Health: A contaminated or old column can lead to poor peak shape and reduced signal intensity. Flush the column or replace it if necessary.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Broadening)

• Question: My chromatogram for 14-Demethyl-lanosterol-d6 shows significant peak tailing. How can I improve the peak shape?

• Answer: Poor peak shape can compromise resolution and the accuracy of quantification. Consider the following:

  • Mobile Phase Composition: The choice of organic solvent and additives can impact peak shape. For reversed-phase chromatography of sterols, methanol or acetonitrile are commonly used. The addition of a small amount of a modifier like ammonium acetate can sometimes improve peak shape.

  • Column Temperature: Operating the column at a reduced temperature, for instance, 15°C, can enhance the resolution of sterol isomers.[4]

  • Injection Volume and Concentration: Overloading the column can lead to peak fronting or broadening. Try reducing the injection volume or diluting the sample.

  • Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and mass spectrometer to reduce peak broadening.

Issue 3: High Background Noise or Contamination

• Question: I am observing high background noise and several interfering peaks in my chromatogram. What are the potential sources and how can I minimize them?

• Answer: High background noise can interfere with the detection and quantification of your analyte.

  • Solvent Purity: Ensure that you are using high-purity, LC-MS grade solvents to prepare your mobile phases.

  • Sample Matrix Effects: Biological matrices are complex and can cause ion suppression or enhancement. A thorough sample clean-up is crucial. Consider using solid-phase extraction (SPE) for cleaner samples.

  • System Contamination: Contaminants can build up in the LC system and ion source. Regularly flush the system and clean the ion source according to the manufacturer's recommendations.

  • Plasticizers: Be aware of potential contamination from plastic tubes and containers. Use glass or polypropylene vials where possible.

Frequently Asked Questions (FAQs)

LC Parameters

• Q1: What type of LC column is recommended for 14-Demethyl-lanosterol-d6 analysis?

  • A1: A C18 reversed-phase column is a common and effective choice for the separation of sterols.[4][5] Columns with smaller particle sizes (e.g., 1.9 µm) can provide better resolution for closely eluting isomers.[4]

• Q2: What are typical mobile phase compositions for sterol analysis?

  • A2: A gradient elution with a binary solvent system is often used. A common combination is water with a small amount of methanol as mobile phase A, and methanol or acetonitrile as mobile phase B.[4] The addition of 5 mM ammonium acetate to the mobile phase can aid in the formation of adducts if using ESI, but is not strictly necessary for APCI.[5]

MS Parameters

• Q3: What are the expected precursor and product ions for 14-Demethyl-lanosterol-d6?

  • A3: For 14-Demethyl-lanosterol-d6 (Molecular Weight: ~418.73), the expected precursor ion in positive APCI mode is [M+H-H₂O]⁺ at approximately m/z 401.4. The product ions are generated from the fragmentation of the sterol ring structure. Based on the fragmentation of similar sterols, prominent product ions can be expected around m/z 109.1 and 95.1.[6]

• Q4: How do I optimize the collision energy (CE) and declustering potential (DP)?

  • A4: These parameters should be optimized empirically by infusing a standard solution of 14-Demethyl-lanosterol-d6 into the mass spectrometer.

    • Declustering Potential (DP): Start with a value around 50 V and increase it incrementally while monitoring the precursor ion intensity. The optimal DP will maximize the signal of the precursor ion.[7]

    • Collision Energy (CE): After optimizing the DP, select the precursor ion and ramp the collision energy (e.g., from 10 to 60 eV) to find the value that yields the most intense and stable product ions. For sterols, a collision energy of around 45 V has been reported to be effective.[4]

Sample Preparation

• Q5: What is a reliable method for extracting 14-Demethyl-lanosterol-d6 from plasma or serum?

  • A5: Both liquid-liquid extraction (LLE) and protein precipitation are commonly used.

    • Liquid-Liquid Extraction: A common method involves extracting the sample with a 5:1 (v/v) ratio of diethyl ether or ethyl acetate to the sample. The mixture is vortexed, and the organic layer is separated, often after freezing the aqueous layer.[8]

    • Protein Precipitation: This is a simpler and faster method where a water-miscible organic solvent like acetonitrile or methanol is added to the sample (typically in a 3:1 or 4:1 ratio) to precipitate proteins.[9][10] The mixture is vortexed and then centrifuged or filtered to separate the supernatant containing the analyte.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of 14-Demethyl-lanosterol-d6 from Plasma

• To 100 µL of plasma sample, add the internal standard solution.

• Add 500 µL of diethyl ether.

• Vortex the mixture for 2 minutes.

• Allow the layers to separate for 5 minutes.

• Freeze the aqueous (lower) layer in a dry ice/ethanol bath.

• Decant the diethyl ether (upper) layer into a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[8]

Protocol 2: Protein Precipitation for 14-Demethyl-lanosterol-d6 from Serum

• To 50 µL of serum sample, add the internal standard solution.

• Add 200 µL of cold acetonitrile.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[9][10]

Quantitative Data Summary

Table 1: Suggested Starting LC-MS/MS Parameters for 14-Demethyl-lanosterol-d6 Detection

Parameter	Recommended Value
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.9 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (99:1, v/v)[2]
Flow Rate	0.4 - 0.6 mL/min
Column Temperature	15 - 45 °C[3][4]
Ionization Mode	Positive APCI
Precursor Ion (Q1)	m/z 401.4
Product Ion (Q3)	m/z 109.1 (Quantifier), m/z 95.1 (Qualifier)
Declustering Potential (DP)	50 - 140 V[4][7]
Collision Energy (CE)	40 - 50 V[4]
Corona Current	4 µA[2]
Source Temperature	350 - 500 °C[2][4]

Note: The MRM transitions and MS parameters are suggested starting points based on the analysis of similar compounds and should be empirically optimized for your specific instrument and experimental conditions.

Visualizations

References

• 1. Sterol analysis in cancer cells using atmospheric pressure ionization techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of phytosterols in edible oils using APCI liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sterol analysis in cancer cells using atmospheric pressure ionization techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. arborassays.com [arborassays.com]
• 9. agilent.com [agilent.com]
• 10. Protein Precipitation Method | Phenomenex [phenomenex.com]

Troubleshooting poor recovery of 14-Demethyl-lanosterol-d6 in sample extraction

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 14-Demethyl-lanosterol-d6 during sample extraction.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My recovery of 14-Demethyl-lanosterol-d6 is significantly lower than expected. What are the common causes?

Poor recovery of your deuterated internal standard (IS) can stem from several factors throughout the sample preparation workflow. The primary areas to investigate are the extraction procedure itself, potential matrix effects, and the stability of the internal standard. A systematic approach is crucial to pinpoint the source of the issue.

Potential Causes for Low Recovery:

• Suboptimal Extraction Parameters:

  • Incorrect Solvent Choice: 14-Demethyl-lanosterol, like other sterols, is a hydrophobic molecule. The organic solvent used for extraction must have the appropriate polarity to efficiently partition the analyte from the sample matrix.

  • Inappropriate pH: The pH of the sample can influence the extraction efficiency of sterols, although for non-ionizable compounds like 14-Demethyl-lanosterol, the effect might be more related to the sample matrix properties.

  • Insufficient Mixing/Vortexing: Inadequate mixing during liquid-liquid extraction (LLE) can lead to incomplete partitioning of the analyte into the organic phase.

  • Emulsion Formation (LLE): The formation of an emulsion between the aqueous and organic layers can trap the analyte and prevent efficient separation.

• Solid-Phase Extraction (SPE) Issues:

  • Incorrect Sorbent: The choice of SPE sorbent is critical. For sterols in aqueous samples, a non-polar sorbent (e.g., C18) is typically used.

  • Inadequate Conditioning/Equilibration: Failure to properly condition and equilibrate the SPE cartridge can lead to poor retention of the analyte.

  • Sample Overload: Exceeding the binding capacity of the SPE sorbent will cause the analyte to be washed away.

  • Inefficient Elution: The elution solvent may not be strong enough or the volume may be insufficient to completely recover the analyte from the sorbent.

• Matrix Effects:

  • Ion Suppression/Enhancement: Components in the sample matrix (e.g., phospholipids in plasma) can interfere with the ionization of the internal standard in the mass spectrometer, leading to an artificially low signal.

  • Differential Matrix Effects: The matrix may affect the analyte and the internal standard to different extents, which a deuterated standard is meant to minimize but can still occur.

• Internal Standard Instability:

  • Degradation: 14-Demethyl-lanosterol-d6 may degrade if exposed to harsh conditions (e.g., extreme pH, high temperatures) or improper storage. Prolonged storage of serum samples, even frozen, can lead to degradation of lanosterol[1].

  • Adsorption: The analyte can adsorb to the surfaces of containers (e.g., plastic tubes), leading to loss.

Q2: How do I choose the right extraction method and solvent for 14-Demethyl-lanosterol-d6?

For sterols like 14-Demethyl-lanosterol-d6, both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) can be effective. The choice depends on the sample matrix and the desired level of cleanup.

Liquid-Liquid Extraction (LLE):

A common approach for extracting sterols from plasma or serum is a modified Bligh-Dyer or Folch extraction, which uses a mixture of chloroform and methanol[2][3]. Another successful method for lanosterol from plasma utilizes a simple liquid-liquid extraction, although the specific solvents are not detailed in the abstract[4].

• Recommended Solvents: Mixtures of a non-polar solvent (like hexane, dichloromethane, or chloroform) and a polar solvent (like methanol or isopropanol) are effective. For example, a mixture of methanol:dichloromethane is used for the extraction of a wide range of sterols from plasma[2][5][6].

• Saponification: If your sample contains a significant amount of esterified sterols and you need to measure the total amount, an alkaline hydrolysis step (saponification) with a strong base like KOH in alcohol can be employed to cleave the ester bonds before extraction[2].

Solid-Phase Extraction (SPE):

SPE can provide a cleaner extract compared to LLE, which is beneficial for reducing matrix effects.

• Sorbent Selection: For extracting hydrophobic compounds like sterols from an aqueous matrix (e.g., plasma, serum), a reversed-phase sorbent such as C18 or a polymeric sorbent is recommended[7][8]. For samples in organic solvents, a polar sorbent like silica may be more appropriate[7][8]. A study on the complete separation of sterol oxidation products used a 1g silica SPE method[9].

• General Procedure:

  • Conditioning: Wet the sorbent with an organic solvent (e.g., methanol).

  • Equilibration: Flush the sorbent with an aqueous solution similar to the sample matrix.

  • Loading: Apply the sample to the cartridge.

  • Washing: Wash away interferences with a weak solvent.

  • Elution: Elute the analyte with a strong organic solvent.

Q3: My recovery is still low after optimizing the extraction method. How can I investigate matrix effects?

Matrix effects, particularly ion suppression, are a common cause of poor internal standard recovery in LC-MS analysis. A systematic evaluation is necessary to determine their impact.

Experimental Protocol: Evaluating Matrix Effects

This protocol allows for the quantitative assessment of matrix effects and extraction recovery.

1. Prepare Three Sets of Samples:

• Set A (Neat Solution): Prepare your internal standard, 14-Demethyl-lanosterol-d6, in a clean solvent (e.g., the mobile phase or reconstitution solvent) at the concentration used in your assay.

• Set B (Post-Extraction Spike): Extract a blank matrix sample (from at least 6 different sources, if possible, to assess lot-to-lot variability). After the final evaporation step, spike the resulting extract with the internal standard at the same concentration as in Set A.

• Set C (Pre-Extraction Spike): Spike the blank matrix with the internal standard at the same concentration as in Set A before starting the extraction procedure.

2. Analyze the Samples:

Inject all three sets of samples into the LC-MS/MS system and record the peak area of the internal standard.

3. Calculate Matrix Effect and Recovery:

• Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value close to 100% suggests a negligible matrix effect.

• Extraction Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

Data Presentation: Hypothetical Matrix Effect Evaluation

Sample Set	Description	Mean IS Peak Area	Calculated Metric	Result	Interpretation
Set A	IS in Neat Solvent	500,000	-	-	Reference
Set B	Blank Matrix Spiked Post-Extraction	250,000	Matrix Effect	50%	Significant Ion Suppression
Set C	Blank Matrix Spiked Pre-Extraction	225,000	Recovery	90%	Good Extraction Efficiency

In this example, the low overall signal in Set C is primarily due to ion suppression, not poor extraction efficiency.

Troubleshooting Workflow

Below is a logical workflow for troubleshooting poor recovery of 14-Demethyl-lanosterol-d6.

Caption: A flowchart for systematically troubleshooting poor internal standard recovery.

Quantitative Data on Sterol Recovery

The following table summarizes recovery data for lanosterol and other sterols from published methods, providing a benchmark for expected performance.

Analyte(s)	Matrix	Extraction Method	Recovery (%)	Reference
Lanosterol, Desmosterol, other sterols	Human Plasma	Methanol:Dichloromethane extraction followed by SPE	85 - 110	[2][5][6]
Lanosterol, Desmosterol, Phytosterols	Human Serum	Online SPE-LC-MS	99 - 120	[10]
5-beta,6-beta-epoxycholestan-3-beta-ol	Rapeseed Oil	SPE (Silica)	94 - 96	[9]
Cholest-5-en-3-beta-ol-7-one	Rapeseed Oil	SPE (Silica)	94	[9]
Cholestane-3-beta,5-alpha,6-beta-triol	Rapeseed Oil	SPE (Silica)	88 - 91	[9]

Detailed Methodologies

Example Protocol: LLE and SPE for Sterol Analysis from Plasma

This protocol is adapted from a comprehensive method for sterol analysis[2][5][6].

1. Sample Preparation and LLE:

• To 200 µL of human plasma, add deuterated internal standards, including 14-Demethyl-lanosterol-d6.

• Extract bulk lipids by adding a mixture of methanol:dichloromethane.

• (Optional: If total sterol measurement is required, perform an alkaline hydrolysis step at this stage.)

• Vortex thoroughly and centrifuge to separate the layers.

• Collect the organic (lower) layer.

2. Solid-Phase Extraction (SPE) Cleanup:

• Cartridge: C18 SPE cartridge.

• Conditioning: Pass methanol through the cartridge.

• Equilibration: Pass water through the cartridge.

• Loading: Load the dried and reconstituted organic extract from the LLE step.

• Washing: Wash with a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the sterols with a strong organic solvent like methanol or acetonitrile.

• Evaporate the eluate to dryness and reconstitute in an appropriate solvent for LC-MS analysis.

Signaling Pathways and Logical Relationships

In the context of troubleshooting sample extraction, a diagram illustrating the logical relationship between potential problems and solutions is more relevant than a biological signaling pathway.

Caption: Logical relationships between the core problem, potential causes, and solutions.

References

• 1. Determination of serum levels of unesterified lanosterol by isotope dilution-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A comprehensive method for extraction and quantitative analysis of sterols and secosteroids from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction and analysis of sterols in biological matrices by high performance liquid chromatography electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medpace.com [medpace.com]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. Solid Phase Extraction Explained [scioninstruments.com]
• 8. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
• 9. A single step solid-phase extraction method for complete separation of sterol oxidation products in food lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Online solid-phase extraction-liquid chromatography-mass spectrometry to determine free sterols in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing isotopic exchange in deuterated sterol standards

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the storage, handling, and use of deuterated sterol standards, with a focus on preventing isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for deuterated sterol standards?

A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom on a labeled standard is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, atmospheric moisture).[1][2][3][4] This is problematic because it compromises the isotopic purity of the standard, which can lead to inaccurate quantification in mass spectrometry-based assays where the deuterated compound serves as an internal standard.[2][3][5] Loss of deuterium can result in the internal standard being detected as the unlabeled analyte, causing "false positives" and overestimation of the analyte's concentration.[2][5]

Q2: Which deuterium positions on a sterol molecule are most susceptible to exchange?

A2: Deuterium atoms attached to heteroatoms like oxygen (hydroxyl groups, -OH) are highly susceptible to exchange.[2][6] Additionally, deuterium atoms on carbon atoms adjacent to a carbonyl group (a ketone or aldehyde) can also exchange under certain conditions due to a process called keto-enol tautomerism.[2][7][8] Deuterium labels on aromatic rings or stable aliphatic C-H bonds are generally much more stable and less prone to exchange under typical analytical conditions.[6] It is crucial to review the certificate of analysis for your standard to understand the location of the deuterium labels.[6]

Q3: What are the primary environmental factors that promote isotopic exchange?

A3: The main factors that influence the rate of H/D exchange are:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, are a primary source of hydrogen that can replace deuterium.[2][3][6]

• pH of the Solution: The exchange process is catalyzed by both acids and bases.[2][3][6] The minimum rate of exchange for many compounds occurs in a slightly acidic pH range, typically between 2.5 and 3.[2][6]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[2][3][6]

• Moisture: Atmospheric moisture can be absorbed by hygroscopic solvents or condense on cold vials, introducing water that can lead to exchange.[1]

Q4: What are the best practices for storing deuterated sterol standards?

A4: Proper storage is critical to maintain the isotopic and chemical purity of deuterated sterol standards.[1] Key recommendations include:

• Temperature: For long-term stability, solid or lyophilized powders should be stored at or below -16°C, and solutions in organic solvents at -20°C ± 4°C.[9]

• Container: Use tightly sealed glass vials with Teflon-lined caps to prevent solvent evaporation and exposure to atmospheric moisture.[1][9] For highly sensitive standards, single-use glass ampoules are ideal.[1][9]

• Atmosphere: Store standards under an inert atmosphere, such as argon or nitrogen, to minimize oxidation and exposure to moisture.[9]

• Light: Protect light-sensitive compounds by storing them in amber vials or in the dark.[1]

Troubleshooting Guides

Problem: I'm observing a lower-than-expected signal for my deuterated internal standard and a corresponding increase in the signal for the unlabeled analyte.

This is a common indicator of back-exchange, where deuterium atoms on your standard are being replaced by hydrogen.

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying the source of deuterium exchange.

Data Presentation: Factors Influencing Isotopic Exchange

The following table summarizes the key factors that can accelerate the rate of hydrogen-deuterium exchange and the recommended practices to minimize their impact.

Factor	Condition Leading to High Exchange	Recommended Practice for Minimal Exchange
Solvent	Protic (e.g., Water, Methanol)[2][3][6]	Use aprotic solvents (e.g., Acetonitrile, Chloroform) when possible.[2][6]
pH	High (>8) or Low (<2)[2][6]	Maintain pH between 2.5 and 7.[6] For many compounds, the minimum exchange rate is around pH 2.5-3.[2]
Temperature	High (Room Temperature or above)[2][6]	Store and analyze at low temperatures (e.g., 4°C).[6][10]
Moisture	Exposure to atmospheric humidity[1]	Handle in a dry atmosphere (glove box) and use anhydrous solvents.[1][10]
Label Position	On Heteroatoms (O, N, S)[2][6]	Choose standards with labels on stable carbon positions if available.[6]

Mechanism of Acid-Catalyzed Exchange

Deuterium atoms on hydroxyl groups are particularly labile. The exchange process can be catalyzed by acid, as illustrated in the simplified mechanism below.

Caption: Simplified mechanism of acid-catalyzed H/D exchange at a hydroxyl group.

Experimental Protocols

Protocol 1: Preparation of a Deuterated Sterol Stock Solution

This protocol outlines the steps for preparing a stock solution from a solid deuterated standard while minimizing the risk of isotopic exchange and contamination.

• Acclimatization: Remove the sealed vial of the deuterated standard from the freezer or refrigerator. Allow it to warm to ambient laboratory temperature for at least 30 minutes before opening. This crucial step prevents atmospheric moisture from condensing on the cold solid.[1]

• Inert Atmosphere: If possible, perform all subsequent steps in a glove box or under a gentle stream of dry, inert gas (e.g., nitrogen or argon).[1][10] This minimizes exposure to atmospheric moisture.

• Solvent Selection: Choose a high-purity, anhydrous aprotic solvent. Recommended solvents include acetonitrile, chloroform, or ethyl acetate.[2][11] Avoid protic solvents like methanol or water unless absolutely necessary for solubility.

• Weighing: Carefully open the vial and accurately weigh the desired mass of the standard using a calibrated analytical balance.

• Dissolution: Add the calculated volume of the chosen anhydrous solvent to the vial to achieve the desired stock concentration. Tightly cap the vial and vortex or sonicate gently until the standard is completely dissolved. A clear solution with no particulate matter should be observed.[9]

• Storage: Transfer the stock solution to a clean, amber glass vial with a Teflon-lined cap.[6][9] Store the solution at -20°C under an inert atmosphere.[9][11]

Protocol 2: Assessing the Stability of a Deuterated Standard

This protocol is designed to evaluate the stability of a deuterated standard under your specific analytical conditions to quantify the extent of back-exchange.

• Sample Preparation:

  • Set A (Time Zero): Spike a known concentration of the deuterated standard into your analytical matrix (e.g., plasma, cell lysate). Immediately process this sample (e.g., extraction, derivatization) and analyze it. This serves as your baseline.

  • Set B (Time X): Prepare an identical sample as in Set A. However, let this sample sit under your typical experimental conditions (e.g., in the autosampler at a specific temperature) for a defined period (e.g., 4, 8, or 24 hours) before processing and analysis.

• Analytical Method: Use a high-resolution mass spectrometer to analyze the samples. Configure the instrument to monitor for both the deuterated standard and the potential unlabeled analogue that would result from back-exchange.[11]

• Data Analysis:

  • In the Time Zero sample (Set A), determine the initial ratio of the deuterated standard to any pre-existing unlabeled analogue.

  • In the Time X sample (Set B), measure the same ratio.

  • An increase in the signal of the unlabeled analogue in Set B compared to Set A indicates that back-exchange has occurred.

  • Calculate the percentage of back-exchange by comparing the change in the relative peak areas of the deuterated and non-deuterated species over time.

• Optimization: If significant back-exchange is detected, use the troubleshooting guide to adjust your experimental parameters (e.g., lower the autosampler temperature, change the solvent, adjust the pH) and repeat the stability assessment.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Minimizing ion suppression of 14-Demethyl-lanosterol-d6 in complex biological matrices

Technical Support Center: Minimizing Ion Suppression of 14-Demethyl-lanosterol-d6

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing 14-Demethyl-lanosterol-d6 in complex biological matrices using LC-MS/MS.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is ion suppression and why is it a problem for analyzing sterols like 14-Demethyl-lanosterol-d6?

A1: Ion suppression is a type of matrix effect where components in a biological sample (e.g., salts, lipids, proteins) interfere with the ionization of the target analyte in the mass spectrometer's ion source.[1][2] This competition for ionization reduces the analyte's signal intensity, which can negatively impact the analysis's sensitivity, precision, and accuracy.[1][3] Sterols are particularly susceptible to this issue due to their presence in complex matrices and the presence of other endogenous lipids that can co-elute and interfere with their ionization.[4][5][6]

Q2: I'm observing a weak or inconsistent signal for 14-Demethyl-lanosterol-d6. What are the likely causes and how can I troubleshoot this?

A2: A weak or inconsistent signal is a classic symptom of ion suppression. The primary causes are often inadequate sample cleanup, co-elution of matrix components, or suboptimal LC-MS/MS parameters.[7]

Troubleshooting Steps:

• Evaluate Sample Preparation: The most effective way to combat ion suppression is by improving sample cleanup to remove interfering matrix components.[1][2] Consider switching from a simple protein precipitation method to a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[2][8] SPE, particularly with mixed-mode sorbents, can be very effective at removing unwanted matrix components like phospholipids.[9]

• Optimize Chromatography: Adjust your chromatographic method to better separate 14-Demethyl-lanosterol-d6 from the regions where matrix components elute.[1] You can perform a matrix effect study by infusing a constant concentration of your analyte post-column while injecting a blank, extracted matrix sample. This will reveal the retention times where suppression is most significant.[8]

• Check MS Source Conditions: Ensure your ion source parameters are optimized for sterol analysis. Atmospheric Pressure Chemical Ionization (APCI) is often more robust and less prone to ion suppression for sterols compared to Electrospray Ionization (ESI).[4][10] If using ESI, systematic optimization of parameters like gas flows, temperatures, and spray voltage is critical.[11][12]

dot

Caption: Troubleshooting workflow for a weak analyte signal.

Q3: Which sample preparation technique is best for minimizing matrix effects for sterols?

A3: Both Solid-Phase Extraction (SPE) and Supported Liquid Extraction (SLE) are generally superior to simpler methods like protein precipitation for removing matrix interferences.[5][7]

• SPE: Offers high analyte recoveries and excellent removal of matrix components.[13] Modern polymeric SPE sorbents can provide very clean extracts with simple, fast protocols.[13][14][15] Mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, can be particularly effective for removing phospholipids and other interfering substances from plasma or serum.[9]

• LLE: A classic technique that can be effective, but may have lower recoveries for some analytes and can be more labor-intensive.[13][14]

• SLE: A variation of LLE that uses an inert support, which can offer higher recoveries, eliminate emulsion formation, and is easier to automate than traditional LLE.[5]

Q4: Should I use ESI or APCI as the ionization source for 14-Demethyl-lanosterol-d6?

A4: For sterol analysis, Atmospheric Pressure Chemical Ionization (APCI) is often preferred. Studies have shown that APCI provides stable signals and is less susceptible to ion suppression from complex biological matrices compared to Electrospray Ionization (ESI).[4] While ESI can be used, it is known to be more prone to ion suppression, especially with high concentrations of matrix components.[4] If ESI must be used, careful optimization of source parameters is critical.[11] Atmospheric Pressure Photoionization (APPI) has also been shown to provide a significant increase in sensitivity for lanosterol compared to APCI.[16]

Experimental Protocols & Methodologies

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline based on methods for extracting steroids from serum.[9] Optimization for your specific matrix is recommended.

• Sample Pretreatment: To 200 µL of your biological matrix (e.g., plasma, serum), add the internal standard (14-Demethyl-lanosterol-d6).

• Conditioning: Condition a reversed-phase SPE cartridge (e.g., C8 or a polymeric sorbent) with 3 mL of methanol, followed by 3 mL of deionized water.[9]

• Loading: Apply the pretreated sample to the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent mixture (e.g., 40-60% methanol in water) to remove polar interferences.[9]

• Drying: Dry the SPE cartridge under vacuum for approximately 5 minutes.[9]

• Elution: Elute the analyte with 3 mL of methanol or another suitable organic solvent.[9]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at <50°C. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase.[9]

dot

Caption: Standard workflow for Solid-Phase Extraction (SPE).

Protocol 2: Recommended LC-MS/MS Parameters

These are starting parameters for a typical reversed-phase LC-MS/MS method for sterol analysis. They should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale & Notes
LC Column	C18 or C8, 100 x 2.1 mm, <3 µm	Provides good hydrophobic retention for sterols.[9]
Mobile Phase A	Water with 0.1% Formic Acid or 2 mM Ammonium Acetate	Common additives for good peak shape and ionization.[17][18]
Mobile Phase B	Acetonitrile/Methanol (90:10, v/v) with 0.1% Formic Acid	Strong organic mobile phase for eluting hydrophobic sterols.[17][19]
Flow Rate	0.3 - 0.4 mL/min	A standard flow rate for 2.1 mm ID columns.[9][19]
Column Temp	50 °C	Elevated temperature can improve peak shape and reduce viscosity.[9][19]
Injection Vol	10 µL	A typical injection volume, can be adjusted based on sensitivity.[9][19]
Ion Source	APCI (recommended) or ESI, Positive Mode	APCI is generally more robust for sterols.[4][10]
Drying Gas Temp	325 °C	Facilitates desolvation.[4][19]
Nebulizer Pressure	20 psi	Aids in droplet formation.[19]
Capillary Voltage	4500 V	Applied to promote ionization.[19]

Quantitative Data Summary

The following tables summarize the effectiveness of different sample preparation techniques on analyte recovery and matrix effects.

Table 1: Comparison of Analyte Recovery for Different Sample Preparation Methods

Method	Average Analyte Recovery (%)	Standard Deviation (%)	Notes
Oasis PRiME HLB SPE	98%	8%	Demonstrated high and consistent recoveries across a wide range of analytes in plasma.[13][14]
Supported Liquid Extraction (SLE)	89%	7%	Showed good recoveries for neutral and basic compounds, but was less effective for acidic analytes.[13][14]
Liquid-Liquid Extraction (LLE)	70%	10%	Generally exhibited lower recoveries compared to SPE and SLE in this comparison.[13][14]
Mixed-Mode SPE (C8 + QAX)	90-98%	N/A	Excellent recoveries were achieved for 11 different steroids from serum.[9]

Table 2: Impact of Sample Preparation on Matrix Effects

Method	Observation	Reference
Mixed-Mode SPE (C8 + QAX)	Found to be more effective at removing matrix interferences compared to an SLE approach.	[9]
Oasis PRiME HLB SPE	Showed improved matrix effects compared to SLE and LLE in plasma samples.	[13][14]
Supported Liquid Extraction (SLE)	Offers advantages over LLE by eliminating emulsion formation, a common source of variability.	[5]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. Sterol analysis in cancer cells using atmospheric pressure ionization techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotage.com [biotage.com]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. amchro.com [amchro.com]
• 10. medpace.com [medpace.com]
• 11. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. waters.com [waters.com]
• 14. waters.com [waters.com]
• 15. [PDF] A Comprehensive Comparison of Solid Phase Extraction ( SPE ) vs . Solid Liquid Extraction ( SLE ) vs . Liquid Liquid Extraction ( LLE ) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses | Semantic Scholar [semanticscholar.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Optimization of the CYP inhibition assay using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Validation of an LC-MS/MS method for the quantitation of phytosterols derived from Aloe vera gel - PMC [pmc.ncbi.nlm.nih.gov]

Calibration curve issues with 14-Demethyl-lanosterol-d6 in quantitative assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 14-Demethyl-lanosterol-d6 as an internal standard in quantitative assays.

Frequently Asked Questions (FAQs)

Q1: What is 14-Demethyl-lanosterol-d6 and why is it used as an internal standard?

A1: 14-Demethyl-lanosterol-d6 is a deuterated form of 14-Demethyl-lanosterol, a metabolic intermediate in the cholesterol biosynthesis pathway. The six deuterium atoms ('d6') make it heavier than the endogenous (naturally occurring) analyte. In quantitative mass spectrometry, a known amount of this stable isotope-labeled internal standard (SIL-IS) is added to samples and calibration standards. It is assumed to behave identically to the analyte during sample preparation, chromatography, and ionization. By measuring the ratio of the analyte's signal to the internal standard's signal, variations in the analytical process can be corrected, leading to more accurate and precise quantification.

Q2: My calibration curve for 14-Demethyl-lanosterol is non-linear at higher concentrations. What are the potential causes?

A2: Non-linearity in calibration curves, particularly at higher concentrations, is a common issue in LC-MS/MS analysis.[1][2][3] Several factors can contribute to this:

• Detector Saturation: The mass spectrometer detector has a limited dynamic range. At high analyte concentrations, the detector can become overwhelmed, leading to a plateau in the signal response.[2]

• Ionization Suppression/Enhancement: In the ion source, the analyte and internal standard compete for ionization. At high concentrations of the analyte, the ionization of the internal standard can be suppressed, leading to a non-linear response ratio.[4][5]

• Matrix Effects: Components in the biological sample (e.g., salts, lipids, proteins) can co-elute with the analyte and interfere with its ionization, a phenomenon known as matrix effects.[6][7][8] Even with a deuterated internal standard, subtle differences in elution time can expose the analyte and internal standard to different matrix components, causing differential ion suppression or enhancement.[6][9]

• Formation of Dimers or Multimers: At high concentrations, analyte molecules may form dimers or other multimers, which are not detected at the target mass-to-charge ratio, leading to a loss of signal.[1]

Q3: I'm observing significant variability and poor accuracy in my low-concentration samples. What could be the reason?

A3: Poor performance at the lower end of the calibration curve can be caused by several factors:

• Matrix Effects: Ion suppression from the sample matrix can have a more pronounced effect on low-concentration analytes, leading to poor signal-to-noise and inaccurate quantification.

• Adsorption: The analyte may adsorb to plasticware, injector parts, or the analytical column, leading to inconsistent recovery, especially at low concentrations.

• Carryover: Residual analyte from a high-concentration sample can carry over into the next injection, artificially inflating the results of a subsequent low-concentration sample.

• Inappropriate Weighting of the Calibration Curve: Using a linear regression without weighting can lead to significant inaccuracies at the low end of the curve, as the high-concentration points will have a greater influence on the fit.[7][10]

Troubleshooting Guides

Issue 1: Non-Linear Calibration Curve

If you are experiencing a non-linear calibration curve, consider the following troubleshooting steps:

Data Presentation: Comparison of Linear vs. Non-Linear Calibration Curves

Concentration (ng/mL)	Analyte Peak Area (Good Curve)	IS Peak Area (Good Curve)	Analyte/IS Ratio (Good Curve)	Analyte Peak Area (Bad Curve)	IS Peak Area (Bad Curve)	Analyte/IS Ratio (Bad Curve)
1	10,500	505,000	0.021	10,200	510,000	0.020
5	52,000	510,000	0.102	51,500	508,000	0.101
25	255,000	508,000	0.502	253,000	505,000	0.501
100	1,010,000	505,000	2.000	990,000	490,000	2.020
500	5,050,000	500,000	10.100	4,500,000	450,000	10.000
1000	10,000,000	498,000	20.080	7,500,000	380,000	19.737
Regression	Linear (R²=0.999)	Quadratic (R²=0.995)

Troubleshooting Steps:

• Dilute High-Concentration Samples: If detector saturation is suspected, dilute the upper-end calibration standards and any high-concentration samples to bring them within the linear range of the detector.

• Optimize Internal Standard Concentration: The concentration of the internal standard should be optimized. A common practice is to use a concentration that is similar to the mid-point of the calibration curve.

• Improve Sample Preparation: To mitigate matrix effects, enhance your sample preparation method. Consider using solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[10]

• Chromatographic Optimization: Adjust your chromatographic method to better separate the analyte from co-eluting matrix components. This may involve changing the mobile phase composition, gradient profile, or using a different analytical column.

• Use a Weighted Regression: Apply a weighting factor (e.g., 1/x or 1/x²) to your calibration curve. This gives less weight to the high-concentration points and can improve accuracy at the lower end.[7][10]

Issue 2: High Variability and Poor Accuracy at Low Concentrations

For challenges with low-concentration samples, follow this guide:

Data Presentation: Impact of Matrix Effects on Low Concentration Samples

Sample ID	Analyte Peak Area (Neat Solution)	Analyte Peak Area (Spiked Plasma)	% Signal Suppression
LLOQ (1 ng/mL)	10,500	6,300	40%
QC Low (3 ng/mL)	31,000	21,700	30%
QC Mid (300 ng/mL)	3,050,000	2,745,000	10%
QC High (800 ng/mL)	8,100,000	7,695,000	5%

Troubleshooting Steps:

• Evaluate Matrix Effects: Prepare your calibration standards in a surrogate matrix that is free of the analyte (e.g., charcoal-stripped plasma) to mimic the matrix of your samples as closely as possible.

• Check for Carryover: Inject a blank sample immediately after your highest calibration standard. If a peak is observed for the analyte, carryover is occurring. Clean the injector and autosampler, and consider using a stronger needle wash solution.

• Optimize Sample Preparation: As with non-linearity issues, a more rigorous sample clean-up can reduce matrix effects and improve the accuracy of low-concentration samples.

• Use a More Sensitive Instrument: If available, a more sensitive mass spectrometer may be required to achieve the desired lower limit of quantification (LLOQ).

Experimental Protocols

Protocol: Quantification of Lanosterol in Human Plasma using 14-Demethyl-lanosterol-d6 by LC-MS/MS

This protocol is a general guideline and should be optimized for your specific instrumentation and laboratory conditions.

1. Materials and Reagents:

• Human plasma (K2EDTA)

• 14-Demethyl-lanosterol-d6 (Internal Standard)

• Lanosterol (Analyte)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Standards and Internal Standard Working Solution:

• Prepare stock solutions of lanosterol and 14-Demethyl-lanosterol-d6 in methanol at 1 mg/mL.

• Prepare a series of working standard solutions of lanosterol by serial dilution in methanol.

• Prepare an internal standard working solution of 14-Demethyl-lanosterol-d6 at an appropriate concentration (e.g., 500 ng/mL) in methanol.

3. Sample Preparation (Solid-Phase Extraction):

• Thaw plasma samples and standards on ice.

• To 100 µL of plasma, standard, or blank, add 20 µL of the internal standard working solution. Vortex briefly.

• Add 200 µL of cold acetonitrile to precipitate proteins. Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from the protein precipitation step onto the SPE cartridge.

• Wash the cartridge with 1 mL of 40% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4. LC-MS/MS Conditions (Example):

• LC System: UPLC system

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile/isopropanol (50:50, v/v)

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: To be optimized for lanosterol and 14-Demethyl-lanosterol-d6.

Visualizations

Signaling Pathway

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 4. LC-MSMS calibration curve - Chromatography Forum [chromforum.org]
• 5. researchgate.net [researchgate.net]
• 6. myadlm.org [myadlm.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Integrative protocol for quantifying cholesterol-related sterols in human serum samples and building decision support systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Ensuring the stability of 14-Demethyl-lanosterol-d6 in solution

This technical support center provides guidance on ensuring the stability of 14-Demethyl-lanosterol-d6 in solution for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 14-Demethyl-lanosterol-d6?

A1: Solid 14-Demethyl-lanosterol-d6 should be stored at -70°C.[1] It is typically shipped on dry ice to maintain this temperature.[1] Proper storage as a solid is crucial for long-term stability.

Q2: Which solvents are recommended for dissolving 14-Demethyl-lanosterol-d6?

A2: Based on the solubility of the parent compound, lanosterol, several organic solvents can be used. A stock solution can be prepared by dissolving the compound in a solvent of choice, which should be purged with an inert gas.[2] Recommended solvents include:

• Ethanol: Solubility of lanosterol is approximately 0.25 mg/mL.[2]

• Dimethylformamide (DMF): Solubility of lanosterol is approximately 3 mg/mL.[2]

• Other Organic Solvents: Lanosterol is also soluble in methanol, isopropanol, n-propanol, acetonitrile, acetone, and ethyl acetate.[3][4]

For biological experiments, it is important to ensure that the residual amount of organic solvent is insignificant, as it may have physiological effects.[2]

Q3: How should I store solutions of 14-Demethyl-lanosterol-d6?

A3: For optimal stability, solutions of deuterated internal standards should be stored under the following conditions:

• Temperature: For long-term storage, -20°C is often recommended.[5] For short-term storage, refrigeration at 4°C may be sufficient.[5]

• Protection from Light: Store solutions in amber vials or in the dark to prevent photodegradation.[5]

• Inert Atmosphere: To prevent oxidation, it is best to handle and store solutions under an inert atmosphere, such as dry nitrogen or argon.[2][5]

Aqueous solutions of lanosterol are not recommended for storage for more than one day.[2]

Q4: What are the potential degradation pathways for 14-Demethyl-lanosterol-d6 in solution?

A4: The primary degradation pathway for sterols like 14-Demethyl-lanosterol-d6 in solution is oxidation.[6][7] This can be initiated by exposure to heat, light, and oxygen. The double bonds in the sterol structure are susceptible to oxidation, which can lead to the formation of various oxygenated derivatives (oxysterols).[6] While the deuterium labeling may slightly increase the structural stability, these general degradation pathways should still be considered.

Q5: How can I check the stability of my 14-Demethyl-lanosterol-d6 solution?

A5: The stability of your solution can be assessed by performing a stability study. This involves analyzing the concentration and purity of the solution at different time points and under different storage conditions. A stability-indicating analytical method, such as HPLC-MS or GC-MS, should be used.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low or inconsistent instrument response for the internal standard.	Degradation of the standard in solution.	1. Prepare a fresh working solution from your stock. 2. If the problem persists, prepare a new stock solution from the solid material. 3. Verify that the storage conditions (temperature, protection from light) are appropriate.[5]
Improper solvent choice leading to poor solubility or precipitation.	1. Ensure the solvent is appropriate for the concentration you are using. 2. Visually inspect the solution for any precipitates. 3. Briefly sonicate the solution to ensure complete dissolution.
Appearance of unexpected peaks in the chromatogram.	Presence of degradation products.	1. Analyze a freshly prepared standard to confirm the identity of the main peak. 2. Conduct a forced degradation study (see experimental protocols) to help identify potential degradation products. 3. Review your storage and handling procedures to minimize degradation.
Contamination of the solvent or glassware.	1. Use high-purity solvents. 2. Ensure all glassware is thoroughly cleaned.
Loss of deuterium from the molecule (isotopic exchange).	Exposure to acidic or basic conditions.	1. Avoid using acidic or basic solutions for storage unless necessary for the experimental protocol.[5] 2. If pH adjustment is required, prepare the solution fresh before use.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of 14-Demethyl-lanosterol-d6

Objective: To prepare a stable stock solution for use as an internal standard.

Materials:

• 14-Demethyl-lanosterol-d6 (solid)

• High-purity solvent (e.g., ethanol, methanol, or DMF)

• Inert gas (e.g., nitrogen or argon)

• Amber glass vial with a screw cap

• Analytical balance

• Volumetric flask

Procedure:

• Allow the vial of solid 14-Demethyl-lanosterol-d6 to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh the desired amount of the solid using an analytical balance.

• Transfer the solid to a volumetric flask.

• Add a small amount of the chosen solvent to dissolve the solid. Gentle warming or sonication may be used if necessary.

• Once dissolved, fill the flask to the mark with the solvent.

• Purge the headspace of the vial with an inert gas before sealing.

• Store the stock solution at -20°C in the dark.

Protocol 2: Stability Study of 14-Demethyl-lanosterol-d6 in Solution

Objective: To evaluate the stability of a 14-Demethyl-lanosterol-d6 solution under different storage conditions.

Methodology:

• Prepare a stock solution of 14-Demethyl-lanosterol-d6 in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into several amber vials.

• Store the vials under different conditions:

  • -20°C (long-term)

  • 4°C (refrigerated)

  • Room temperature (ambient)

  • 40°C (accelerated)

• Analyze the concentration of 14-Demethyl-lanosterol-d6 in each vial at specified time points (e.g., Day 0, Day 7, Day 14, Day 30, etc.).

• Use a validated stability-indicating analytical method, such as HPLC-MS or GC-MS.

Data Analysis:

• Calculate the percentage of the initial concentration remaining at each time point.

• The standard is generally considered stable if the concentration remains within a predefined range (e.g., 90-110%) of the initial concentration.

Analytical Method Example: HPLC-MS/MS for Sterol Analysis

This is an example method that can be adapted for the analysis of 14-Demethyl-lanosterol-d6.

Parameter	Condition
LC System	UPLC System
Column	Reversed-phase C18 column (e.g., Thermo Hypersil GOLD, 100 x 2.1 mm, 1.9 µm)[5]
Mobile Phase	Gradient elution with a mixture of an aqueous solution (e.g., 10 mM ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).
Flow Rate	0.2-0.5 mL/min
Column Temperature	30-40°C
Injection Volume	1-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Atmospheric Pressure Chemical Ionization (APCI)[5]
Detection Mode	Multiple Reaction Monitoring (MRM)

Note: The specific MRM transitions for 14-Demethyl-lanosterol-d6 would need to be determined experimentally.

Visualizations

Caption: Workflow for a stability study of 14-Demethyl-lanosterol-d6 in solution.

Caption: Simplified cholesterol biosynthesis pathway showing the position of 14-Demethyl-lanosterol.

References

• 1. T-MAS-d6 Avanti Research™ - A Croda Brand | 1246298-30-5 [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. "Solubility of Lanosterol in Organic Solvents and in Water-Alcohol Mixt" by Ke Li and Daniel Forciniti [scholarsmine.mst.edu]
• 4. "Lanosterol Solubility in Organic Solvents" by K. Li and Daniel Forciniti [scholarsmine.mst.edu]
• 5. benchchem.com [benchchem.com]
• 6. Cholesterol - Wikipedia [en.wikipedia.org]
• 7. Stability of plant sterols in ingredients used in functional foods - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating interference in the MS/MS fragmentation of 14-Demethyl-lanosterol-d6

Welcome to the technical support center for the MS/MS analysis of 14-Demethyl-lanosterol-d6. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the role of 14-Demethyl-lanosterol-d6 in mass spectrometry experiments?

A1: 14-Demethyl-lanosterol-d6 is a deuterated internal standard used for the accurate quantification of 14-Demethyl-lanosterol in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The six deuterium atoms increase its mass, allowing it to be distinguished from the endogenous analyte while ensuring it behaves similarly during sample preparation and analysis. This co-elution helps to correct for variability in extraction recovery and matrix effects, leading to more precise and accurate results.

Q2: What are the primary sources of interference in the MS/MS analysis of 14-Demethyl-lanosterol-d6?

A2: The primary sources of interference include:

• Isotopic Crosstalk: Natural isotopes of the non-deuterated analyte (14-Demethyl-lanosterol) can contribute to the signal of the deuterated internal standard, particularly when the analyte concentration is high.

• Matrix Effects: Co-eluting endogenous or exogenous compounds from the biological matrix can suppress or enhance the ionization of the analyte and the internal standard, leading to inaccurate measurements.[1]

• Isobaric Compounds: Other sterols or lipids with the same nominal mass as the analyte or internal standard can cause direct interference if not chromatographically separated.

• Contaminants: Impurities from solvents, collection tubes, or sample preparation steps can introduce interfering peaks.

Q3: How can I minimize matrix effects in my analysis?

A3: Minimizing matrix effects is crucial for accurate quantification. Strategies include:

• Effective Sample Preparation: Employing a robust sample preparation method such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can significantly reduce matrix components. Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, has been shown to be highly effective in producing clean extracts.

• Chromatographic Separation: Optimizing the liquid chromatography method to separate the analyte from co-eluting matrix components is essential. Utilizing a pentafluorophenyl (PFP) stationary phase can offer different selectivity compared to traditional C18 columns for sterol analysis.

• Choice of Ionization Technique: While electrospray ionization (ESI) is common, atmospheric pressure chemical ionization (APCI) can be less susceptible to matrix effects for certain analytes.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your experiments.

Issue 1: Poor Peak Shape and/or Shifting Retention Times

Possible Cause	Troubleshooting Step	Expected Outcome
Column Overload	Reduce the injection volume or dilute the sample.	Symmetrical and sharp peaks.
Incompatible Injection Solvent	Ensure the injection solvent is of similar or weaker elution strength than the initial mobile phase.	Consistent retention times and improved peak shape.
Column Contamination	Wash the column with a strong solvent (e.g., isopropanol) or use a guard column.	Restoration of expected retention times and peak shapes.
Degraded Column	Replace the analytical column.	Improved peak resolution and consistent performance.

Issue 2: High Signal-to-Noise Ratio for the Blank Sample

Possible Cause	Troubleshooting Step	Expected Outcome
Contaminated Mobile Phase or LC System	Prepare fresh mobile phase and flush the LC system thoroughly.	A clean baseline in the blank injection.
Carryover from Previous Injections	Inject several blank samples after a high-concentration sample to ensure the system is clean.	Reduction of the analyte peak in the blank to an acceptable level.
Contaminated Internal Standard	Analyze the internal standard solution alone to check for impurities.	No significant peak at the analyte's retention time.

Issue 3: Inaccurate Quantification and Poor Reproducibility

Possible Cause	Troubleshooting Step	Expected Outcome
Isotopic Contribution from Analyte to Internal Standard	Optimize the concentration of the internal standard. It should be high enough to provide a stable signal but low enough to minimize the impact of isotopic crosstalk from high-concentration samples.	Linear calibration curve over the desired concentration range.
Differential Matrix Effects	Ensure co-elution of the analyte and internal standard. Adjust the chromatographic method if necessary.	Consistent analyte/internal standard peak area ratios across different samples.
Pipetting or Dilution Errors	Calibrate pipettes and review dilution procedures for accuracy.	Improved precision and accuracy of quality control samples.

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

• Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma, serum) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 14-Demethyl-lanosterol-d6 working solution to each sample, calibrator, and quality control sample.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube.

• Vortexing: Vortex the tubes for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Extraction: Transfer the supernatant to a new tube and add 1 mL of methyl tert-butyl ether (MTBE).

• Vortexing and Centrifugation: Vortex for 1 minute and then centrifuge at 5,000 x g for 5 minutes to separate the layers.

• Drying: Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Analysis: Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A pentafluorophenyl (PFP) column (e.g., 100 mm x 2.1 mm, 2.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: A suitable gradient to separate the analyte from interferences.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • 14-Demethyl-lanosterol: To be optimized, but a likely precursor ion would be the [M+H]+ ion, with product ions resulting from the loss of water and fragmentation of the sterol backbone.

  • 14-Demethyl-lanosterol-d6: The precursor ion will be 6 Da higher than the analyte, with product ions showing a corresponding mass shift.

Quantitative Data Summary

The following tables present representative data that can be expected from a validated assay for 14-Demethyl-lanosterol.

Table 1: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
14-Demethyl-lanosterol	85.2 ± 5.1	92.7 ± 6.3
14-Demethyl-lanosterol-d6	87.5 ± 4.8	94.1 ± 5.9

Table 2: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	R²
14-Demethyl-lanosterol	1 - 1000	> 0.995

Visualizations

Cholesterol Biosynthesis Pathway

The following diagram illustrates the position of 14-Demethyl-lanosterol as an intermediate in the cholesterol biosynthesis pathway, following the demethylation of lanosterol.

Caption: The role of 14-Demethyl-lanosterol in the cholesterol biosynthesis pathway.

Troubleshooting Workflow for Inaccurate Quantification

This diagram outlines a logical workflow for troubleshooting inaccurate quantification results.

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

References

• 1. Mechanistic studies of lanosterol 14 alpha-methyl demethylase: substrate requirements for the component reactions catalyzed by a single cytochrome P-450 isozyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Deuterated Sterol Standards: Comparing 14-Demethyl-lanosterol-d6

In the precise world of quantitative analysis, particularly in mass spectrometry-based lipidomics and metabolomics, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. For researchers investigating the intricate pathways of cholesterol biosynthesis and related metabolic disorders, deuterated sterol standards are indispensable tools. This guide provides a comparative overview of 14-Demethyl-lanosterol-d6 against other commonly used deuterated sterol standards, supported by experimental context and methodologies.

Introduction to Deuterated Sterol Standards

Stable isotope-labeled internal standards, particularly deuterated compounds, are the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest but have a greater mass due to the replacement of hydrogen atoms with deuterium.[1] This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, it experiences the same sample preparation steps (extraction, derivatization) and potential variations in instrument response (matrix effects, ion suppression) as the endogenous analyte.[2] This co-elution and similar ionization behavior allow for accurate correction of any analyte loss or signal fluctuation, leading to highly reliable quantification.[1]

Core Comparison of Deuterated Sterol Standards

The selection of an internal standard is ideally based on its structural similarity to the analyte being quantified. Here, we compare 14-Demethyl-lanosterol-d6 to other relevant deuterated sterols.

Parameter	14-Demethyl-lanosterol-d6	Lanosterol-d6	Cholesterol-d7
Description	Deuterated natural sterol, an intermediate in cholesterol biosynthesis.[3]	Deuterated lanosterol, a key precursor to cholesterol and other sterols.	Deuterated cholesterol, the end-product of the main sterol biosynthesis pathway in animals.[4]
Molecular Formula	C₂₉H₄₂D₆O	C₃₀H₄₄D₆O	C₂₇H₃₉D₇O
Molecular Weight	418.73 g/mol	432.75 g/mol	393.70 g/mol
Purity (Typical)	>99% (TLC)	>99% (TLC)	>99% (TLC, HPLC)[5]
Primary Use Case	Internal standard for the quantification of 14-demethyl-lanosterol and structurally similar sterol intermediates in the cholesterol biosynthesis pathway.	Internal standard for the quantification of lanosterol.	Internal standard for the quantification of cholesterol and its esters.[4]
Structural Relevance	Closely mimics the structure of endogenous 14-demethyl-lanosterol, making it an ideal internal standard for this specific analyte.	Ideal for studies focusing on the conversion of lanosterol to downstream sterols.	Best suited for quantifying total cholesterol levels in various biological matrices.

Signaling and Metabolic Pathway Context

14-Demethyl-lanosterol is a crucial intermediate in the cholesterol biosynthesis pathway. This pathway begins with acetyl-CoA and proceeds through a series of enzymatic steps to produce lanosterol, which is then converted to cholesterol.[6] The removal of the 14α-methyl group from lanosterol is a critical step catalyzed by the enzyme lanosterol 14α-demethylase (CYP51A1).[7] The product of this reaction is 14-demethyl-lanosterol.

Below is a diagram illustrating the simplified cholesterol biosynthesis pathway, highlighting the position of 14-demethyl-lanosterol.

Simplified Cholesterol Biosynthesis Pathway

Experimental Protocols and Workflows

The quantification of sterols using deuterated internal standards typically involves liquid chromatography-tandem mass spectrometry (LC-MS/MS). The general workflow is outlined below.

Experimental Workflow: Sterol Quantification using Isotope Dilution LC-MS/MS

General workflow for sterol analysis.

Detailed Methodologies

1. Sample Preparation and Extraction:

• Spiking with Internal Standard: To a known volume or weight of the biological sample (e.g., 50 µL of plasma), a precise amount of the deuterated internal standard solution (e.g., 14-Demethyl-lanosterol-d6 in ethanol) is added.[8] This should be done at the very beginning of the sample preparation to account for any loss during subsequent steps.

• Saponification (for total sterol measurement): To hydrolyze sterol esters to their free form, an alcoholic solution of potassium hydroxide is added, and the sample is incubated.[9]

• Liquid-Liquid Extraction: The lipids, including the sterols and the internal standard, are extracted from the aqueous matrix using an organic solvent system, such as chloroform/methanol or hexane.[10]

• Derivatization (optional): To enhance ionization efficiency, especially for atmospheric pressure chemical ionization (APCI), sterols can be derivatized, for example, by silylation.[8] However, with sensitive electrospray ionization (ESI) methods, this step is often not necessary.[11]

2. LC-MS/MS Analysis:

• Chromatography: Separation of the sterols is typically achieved using a reversed-phase C18 or a pentafluorophenyl (PFP) column with a mobile phase gradient of methanol, acetonitrile, and water, often with a modifier like ammonium acetate or formic acid.[6][11]

• Mass Spectrometry: A triple quadrupole mass spectrometer is commonly operated in Multiple Reaction Monitoring (MRM) mode.[6] Specific precursor-to-product ion transitions are monitored for both the endogenous analyte and the deuterated internal standard.

Example MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
14-Demethyl-lanosterol	[M+H]⁺	Specific fragment
14-Demethyl-lanosterol-d6	[M+H]⁺ (mass shifted by 6 Da)	Corresponding mass-shifted fragment

Performance Considerations

• For the quantification of 14-demethyl-lanosterol: 14-Demethyl-lanosterol-d6 is the ideal internal standard. Its chemical and physical properties are nearly identical to the analyte, ensuring the most accurate correction for any experimental variations.

• For the quantification of other sterol intermediates: If a deuterated standard for a specific intermediate is not available, 14-Demethyl-lanosterol-d6 could serve as a suitable surrogate for structurally similar compounds, although this would require careful validation.

• For broader sterol profiling: A mixture of deuterated standards, including cholesterol-d7, lanosterol-d6, and intermediates like 14-Demethyl-lanosterol-d6, can be used for comprehensive and accurate quantification of multiple sterols in a single run.

Conclusion

14-Demethyl-lanosterol-d6 is a highly specific and valuable tool for researchers studying the cholesterol biosynthesis pathway. Its primary advantage lies in its structural identity to the endogenous analyte, making it the optimal internal standard for the accurate quantification of 14-demethyl-lanosterol by isotope dilution mass spectrometry. While other deuterated standards like lanosterol-d6 and cholesterol-d7 are better suited for quantifying their respective non-labeled counterparts, a well-chosen panel of these standards can provide a comprehensive and accurate picture of sterol metabolism. The experimental protocols and workflows described herein provide a robust framework for the application of these essential standards in cutting-edge research.

References

• 1. Deuterated squalene and sterols from modified Saccharomyces cerevisiae - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00754E [pubs.rsc.org]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medpace.com [medpace.com]
• 4. scienceopen.com [scienceopen.com]
• 5. benchchem.com [benchchem.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Validation of 14-Demethyl-lanosterol-d6 for Quantifying Cholesterol Precursors

For Researchers, Scientists, and Drug Development Professionals

The quantification of cholesterol precursors is crucial for understanding various physiological and pathological processes, including cardiovascular disease and genetic disorders of cholesterol metabolism. The use of a stable isotope-labeled internal standard, such as 14-demethyl-lanosterol-d6, is the gold standard in mass spectrometry-based quantification. It effectively corrects for variability in sample preparation, chromatographic separation, and ionization efficiency, thereby enhancing the accuracy and reproducibility of the results.[1]

Performance Comparison: Expected Validation Parameters

The validation of an analytical method using an internal standard like 14-demethyl-lanosterol-d6 typically involves assessing its linearity, accuracy, and precision. The following tables present expected performance data based on validated methods for other deuterated sterol internal standards used in the quantification of cholesterol precursors by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Table 1: Expected Performance of a Validated LC-MS/MS Method for Cholesterol Precursor Quantification using a Deuterated Internal Standard.

Analyte	Linearity (r²)	Accuracy (% Recovery)	Precision (% RSD)	Lower Limit of Quantification (LLOQ)
Lanosterol	>0.99	95-105%	<10%	0.1 µg/mL
Lathosterol	>0.99	97-103%	<8%	0.1 µg/mL
Desmosterol	>0.99	96-104%	<9%	0.1 µg/mL

Data presented are representative values from validated LC-MS/MS methods for cholesterol precursors and serve as a benchmark for the validation of 14-demethyl-lanosterol-d6.[2][3]

Table 2: Expected Performance of a Validated GC-MS Method for Cholesterol Precursor Quantification using a Deuterated Internal Standard.

Analyte	Linearity (r²)	Accuracy (% Recovery)	Precision (% RSD)	Limit of Detection (LOD)
Lanosterol	>0.99	92-108%	<15%	0.36 µmol/L
Lathosterol	>0.99	94-106%	<12%	0.30 µmol/L
Desmosterol	>0.99	95-105%	<13%	0.32 µmol/L

Data presented are representative values from validated GC-MS methods for cholesterol precursors and serve as a benchmark for the validation of 14-demethyl-lanosterol-d6.[4]

Experimental Protocols

The following are detailed methodologies for the quantification of cholesterol precursors using LC-MS/MS and GC-MS with a deuterated internal standard like 14-demethyl-lanosterol-d6.

Protocol 1: Quantification of Cholesterol Precursors by LC-MS/MS

This protocol is adapted from established methods for sterol analysis.

1. Sample Preparation:

• To 100 µL of plasma or serum, add 10 µL of the internal standard solution (14-demethyl-lanosterol-d6 in ethanol).

• Saponify the sample by adding 1 mL of 1 M methanolic NaOH and incubating at 60°C for 1 hour to release esterified sterols.

• After cooling, add 1 mL of water and extract the non-saponifiable lipids twice with 3 mL of hexane.

• Pool the hexane fractions and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for each analyte and the internal standard.

Protocol 2: Quantification of Cholesterol Precursors by GC-MS

This protocol is based on established methods for the analysis of sterols.

1. Sample Preparation and Derivatization:

• Follow the same sample preparation steps as in Protocol 1 (saponification and extraction).

• After evaporating the hexane extract to dryness, derivatize the sterols to increase their volatility for GC analysis. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Incubate the mixture at 60°C for 30 minutes.

• Evaporate the derivatization reagents under nitrogen and reconstitute the sample in 100 µL of hexane.

2. GC-MS Conditions:

• GC System: A gas chromatograph equipped with a capillary column.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Splitless injection.

• Temperature Program: Start at an initial temperature and ramp up to a final temperature to ensure separation of the sterols.

• Mass Spectrometer: A quadrupole mass spectrometer.

• Ionization Mode: Electron ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for each trimethylsilyl (TMS)-derivatized sterol and the internal standard.

Visualizing Key Pathways and Workflows

To better understand the context of cholesterol precursor analysis, the following diagrams illustrate the relevant biochemical pathway and a typical analytical workflow.

Caption: The Kandutsch-Russell pathway of cholesterol biosynthesis, highlighting the demethylation of lanosterol.

Caption: A typical experimental workflow for the quantification of cholesterol precursors.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. medpace.com [medpace.com]
• 3. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Navigating Sterol Quantitation: A Comparative Guide to Internal Standards for 14-Demethyl-lanosterol Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of sterol biomarkers, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of using a deuterated internal standard, 14-Demethyl-lanosterol-d6, versus a non-deuterated alternative for the analysis of 14-Demethyl-lanosterol in biological matrices. The selection of an internal standard significantly impacts data reliability, accuracy, and the overall validity of a bioanalytical method.

The use of a stable isotope-labeled internal standard, such as 14-Demethyl-lanosterol-d6, is widely considered the gold standard in quantitative mass spectrometry. This is due to its chemical and physical properties being nearly identical to the analyte of interest, 14-Demethyl-lanosterol. This similarity allows it to mimic the analyte's behavior during sample preparation, chromatography, and ionization, thereby providing superior correction for experimental variability.

Non-deuterated internal standards, typically structurally similar compounds, are also utilized, particularly when a stable isotope-labeled version of the analyte is unavailable or cost-prohibitive. Common non-deuterated internal standards for sterol analysis include epicoprostanol and 5α-cholestane. While functional, they may not perfectly track the analyte through the analytical process, potentially leading to less accurate and precise results.

This guide presents a comparative overview based on established bioanalytical method validation principles from regulatory bodies such as the FDA and EMA.[1][2][3][4] The presented data, while illustrative, is grounded in the expected performance differences between these two classes of internal standards.

Comparative Performance Data

The following tables summarize the expected performance characteristics when using 14-Demethyl-lanosterol-d6 versus a representative non-deuterated internal standard for the quantification of 14-Demethyl-lanosterol. The acceptance criteria are based on typical bioanalytical method validation guidelines, which generally require accuracy to be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ) and precision to be ≤15% (≤20% at the LLOQ).[5]

Table 1: Accuracy and Precision

Internal Standard	Analyte Concentration	N	Accuracy (% Bias)	Precision (%RSD)	Acceptance Criteria Met
14-Demethyl-lanosterol-d6	LLOQ (e.g., 1 ng/mL)	5	-3.5%	6.8%	Yes
Low QC (e.g., 3 ng/mL)	5	-1.2%	4.5%	Yes
Mid QC (e.g., 50 ng/mL)	5	2.1%	3.1%	Yes
High QC (e.g., 80 ng/mL)	5	1.5%	2.5%	Yes
Non-deuterated IS	LLOQ (e.g., 1 ng/mL)	5	-12.8%	14.2%	Yes
Low QC (e.g., 3 ng/mL)	5	-8.5%	11.5%	Yes
Mid QC (e.g., 50 ng/mL)	5	6.2%	9.8%	Yes
High QC (e.g., 80 ng/mL)	5	9.7%	8.4%	Yes

Table 2: Linearity and Range

Internal Standard	Calibration Curve Range	R²
14-Demethyl-lanosterol-d6	1 - 100 ng/mL	>0.998
Non-deuterated IS	1 - 100 ng/mL	>0.992

Table 3: Matrix Effect and Recovery

Internal Standard	Matrix Effect (%CV)	Recovery (%CV)
14-Demethyl-lanosterol-d6	< 5%	< 7%
Non-deuterated IS	< 15%	< 18%

The data illustrates that while both types of internal standards can potentially meet regulatory acceptance criteria, the deuterated internal standard is expected to provide results with lower bias and higher precision. The most significant advantage of the deuterated standard is its ability to more effectively compensate for matrix effects and variability in extraction recovery.

Experimental Protocols

A validated bioanalytical method is crucial for obtaining reliable data.[6] The following outlines a typical experimental protocol for the quantification of 14-Demethyl-lanosterol in human plasma using LC-MS/MS.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 10 µL of the internal standard working solution (either 14-Demethyl-lanosterol-d6 or a non-deuterated IS).

• Add 500 µL of a mixture of isopropanol and hexane (1:1 v/v).

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.9 µm).[7]

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization: Positive ion mode using Atmospheric Pressure Chemical Ionization (APCI).[7]

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Illustrative):

    • 14-Demethyl-lanosterol: [M+H]+ -> fragment ion

    • 14-Demethyl-lanosterol-d6: [M+H-d6]+ -> fragment ion

    • Non-deuterated IS: [M+H]+ -> fragment ion

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principle of using a stable isotope-labeled internal standard.

Caption: Experimental workflow for sterol analysis.

References

• 1. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. FDA 2018 Bioanalytical Method Validation - A Practical Assessment - Quinta Analytica [quinta.cz]
• 4. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 5. researchgate.net [researchgate.net]
• 6. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. medpace.com [medpace.com]

Performance of 14-Demethyl-lanosterol-d6 in Biological Sample Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in sterol analysis, the selection of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a comprehensive overview of the performance of 14-Demethyl-lanosterol-d6 as an internal standard in the analysis of biological samples, comparing it with other commonly used alternatives and presenting supporting experimental data and protocols.

14-Demethyl-lanosterol-d6 is a deuterium-labeled analog of 14-Demethyl-lanosterol, a key intermediate in the cholesterol biosynthesis pathway. Its structural similarity and mass shift make it an excellent internal standard for mass spectrometry-based quantification of lanosterol and other related sterols. The use of a stable isotope-labeled internal standard like 14-Demethyl-lanosterol-d6 is the gold standard in bioanalysis as it effectively compensates for variations in sample preparation, chromatographic retention, and ionization efficiency, thereby minimizing matrix effects and improving data quality.

Comparative Performance of Internal Standards

While direct head-to-head comparative studies detailing the performance of 14-Demethyl-lanosterol-d6 against other internal standards across various biological matrices are not extensively published, we can infer its performance based on the established principles of using deuterated standards and by examining data from methods employing similar compounds. The ideal internal standard co-elutes with the analyte and exhibits similar ionization characteristics.

For the quantification of lanosterol and other sterols, several deuterated internal standards are utilized. A common alternative is 25-hydroxycholesterol-d6. The choice of internal standard often depends on the specific sterols being quantified and the chromatographic conditions.

The following table summarizes typical performance characteristics expected from a validated LC-MS/MS method using a deuterated sterol internal standard, based on data from studies analyzing sterols in human plasma.

Performance Parameter	14-Demethyl-lanosterol-d6 (Expected)	25-hydroxycholesterol-d6[1]	Lathosterol-d7
Biological Matrix	Plasma, Serum, Tissue Homogenates	Human Plasma	Cultured Human Hepatocytes
**Linearity (R²) **	>0.99	>0.99	Not explicitly stated, but method was validated for quantification
Lower Limit of Quantification (LLOQ)	Analyte-dependent, typically in the low ng/mL range	0.1 µg/mL for lanosterol[1]	Not explicitly stated
Recovery	High and consistent (typically 85-115%)	Not explicitly stated	Not explicitly stated
Matrix Effect	Minimal due to co-elution and similar ionization	Effectively compensated	Minimized sample preparation to reduce matrix effects
Intra-day Precision (%CV)	<15%	Not explicitly stated	Not explicitly stated
Inter-day Precision (%CV)	<15%	Not explicitly stated	Not explicitly stated
Accuracy (%Bias)	Within ±15%	Not explicitly stated	Not explicitly stated

Experimental Protocols

A robust and validated experimental protocol is crucial for accurate sterol quantification. Below is a representative methodology for the analysis of sterols in human plasma using a stable isotope-labeled internal standard, based on established methods.

Sample Preparation: Liquid-Liquid Extraction

• Thaw human plasma samples at room temperature.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 10 µL of the internal standard solution (e.g., 14-Demethyl-lanosterol-d6 in methanol).

• Vortex briefly to mix.

• Add 500 µL of a mixture of isopropanol and hexane (3:2, v/v) for protein precipitation and extraction.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used for sterol separation.

  • Mobile Phase: A gradient of methanol and water, both containing a small percentage of formic acid or ammonium acetate, is typically employed.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions: Specific precursor-to-product ion transitions for the analyte (e.g., lanosterol) and the internal standard (14-Demethyl-lanosterol-d6) would be monitored. For example, for lanosterol, a transition of m/z 409.4 -> 109.1 has been reported[1]. The specific transition for 14-Demethyl-lanosterol-d6 would be determined by direct infusion and optimization.

Visualizing the Workflow and Pathway

To better illustrate the processes involved, the following diagrams outline the experimental workflow and the relevant biological pathway.

Caption: Experimental workflow for sterol analysis.

The biosynthesis of cholesterol is a complex process involving multiple enzymatic steps. Lanosterol is a critical intermediate, and its conversion to cholesterol involves a series of demethylation and isomerization reactions.

Caption: Simplified Lanosterol Biosynthesis Pathway.

References

• 1. medpace.com [medpace.com]

Inter-laboratory Study of Sterol Analysis Using 14-Demethyl-lanosterol-d6: A Comparison Guide

This guide provides an objective comparison of sterol analysis methodologies, centered around the use of 14-Demethyl-lanosterol-d6 as an internal standard. The information is based on a synthesized inter-laboratory study designed to evaluate the performance of common analytical techniques across different research environments. This document is intended for researchers, scientists, and drug development professionals engaged in sterol analysis.

Introduction

Accurate quantification of sterols is crucial for understanding numerous physiological and pathological processes, including membrane structure, signaling, and the biosynthesis of hormones and bile acids.[1] Isotope Dilution Mass Spectrometry (IDMS) is considered a gold standard for this purpose, relying on the use of a stable isotope-labeled internal standard to correct for analyte loss during sample preparation and analysis.[1] 14-Demethyl-lanosterol is a key intermediate in the biosynthetic pathway from lanosterol to cholesterol.[] Its deuterated form, 14-Demethyl-lanosterol-d6, serves as an excellent internal standard for the quantification of various sterols. This guide summarizes the findings of a virtual inter-laboratory study designed to assess the robustness and reproducibility of sterol analysis using 14-Demethyl-lanosterol-d6 with both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Cholesterol Biosynthesis Pathway

The following diagram illustrates the position of lanosterol and its demethylation product in the cholesterol biosynthesis pathway. The enzyme Lanosterol 14-alpha demethylase (CYP51A1) is responsible for this conversion.[3][4][5]

Diagram 1: Simplified Cholesterol Biosynthesis Pathway

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols represent a consensus approach that can be adapted for specific laboratory requirements.

General Experimental Workflow

The overall workflow for sterol analysis is depicted in the following diagram.

Diagram 2: General Workflow for Sterol Analysis

Sample Preparation and Lipid Extraction

• Sample Collection : Obtain biological samples (e.g., 1x10^6 cells, 100 µL plasma).

• Internal Standard Spiking : Add a known amount of 14-Demethyl-lanosterol-d6 (e.g., 100 ng) to each sample at the earliest stage to ensure accurate quantification.

• Lipid Extraction : Perform a modified Bligh-Dyer extraction.[6][7]

  • Add 3 mL of a 1:2 (v/v) chloroform:methanol mixture to the sample.

  • Vortex thoroughly for 15 minutes.

  • Add 1 mL of chloroform and vortex for 1 minute.

  • Add 1 mL of water and vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

Saponification (for Total Sterol Analysis)

This step is performed to hydrolyze steryl esters to free sterols.[1]

• Re-dissolve the dried lipid extract in 1 mL of 1 M ethanolic potassium hydroxide (KOH).

• Incubate at 60°C for 1 hour.

• After cooling, add 1 mL of water and 2 mL of hexane.

• Vortex and centrifuge to separate the phases.

• Collect the upper hexane layer containing the non-saponifiable lipids (including sterols).

• Repeat the hexane extraction twice more.

• Pool the hexane fractions and dry under nitrogen.

Derivatization (for GC-MS Analysis)

Derivatization is often required for GC-MS analysis to improve volatility and chromatographic properties.[8]

• To the dried sterol extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Incubate at 60°C for 30 minutes to form trimethylsilyl (TMS) ethers.

• Dry the sample under nitrogen and reconstitute in 100 µL of hexane for injection.

GC-MS Analysis Protocol

• Gas Chromatograph : Agilent 7890B or equivalent.

• Column : HP-5MS (30 m x 0.25 mm x 0.25 µm) or similar.

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Injector : Splitless injection at 280°C.

• Oven Program : Start at 180°C, hold for 1 min, ramp to 280°C at 20°C/min, then ramp to 300°C at 5°C/min, and hold for 10 min.

• Mass Spectrometer : Agilent 5977A or equivalent, operating in electron ionization (EI) mode.

• Detection : Selected Ion Monitoring (SIM) mode for target sterols and the internal standard.

LC-MS Analysis Protocol

LC-MS allows for the analysis of sterols without derivatization.[9][10]

• Liquid Chromatograph : Waters ACQUITY UPLC or equivalent.

• Column : C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A : Water with 0.1% formic acid.

• Mobile Phase B : Acetonitrile/Isopropanol (50:50) with 0.1% formic acid.

• Gradient : Start at 30% B, ramp to 100% B over 15 minutes, hold for 5 minutes, and then re-equilibrate.

• Flow Rate : 0.3 mL/min.

• Mass Spectrometer : Triple quadrupole mass spectrometer.

• Ionization : Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive mode.[1]

• Detection : Multiple Reaction Monitoring (MRM) for specific precursor-product ion transitions for each sterol and the internal standard.[6][7]

Inter-laboratory Study Results

The following tables summarize the quantitative data from a virtual inter-laboratory study involving four laboratories. Each laboratory analyzed a standard reference material containing known concentrations of key sterols using both GC-MS and LC-MS, with 14-Demethyl-lanosterol-d6 as the internal standard.

Table 1: Comparison of Limit of Quantification (LOQ) in ng/mL

Sterol	Lab 1 (GC-MS)	Lab 2 (GC-MS)	Lab 3 (LC-MS)	Lab 4 (LC-MS)
Cholesterol	1.0	1.2	0.8	0.9
Desmosterol	0.5	0.6	0.4	0.4
Lanosterol	0.8	1.0	0.7	0.6
Lathosterol	0.5	0.7	0.5	0.5

Table 2: Inter-laboratory Precision (Coefficient of Variation, CV%)

Sterol	Lab 1 (GC-MS)	Lab 2 (GC-MS)	Lab 3 (LC-MS)	Lab 4 (LC-MS)	Average CV%
Cholesterol	4.2%	5.1%	3.5%	3.9%	4.2%
Desmosterol	6.5%	7.2%	5.8%	6.1%	6.4%
Lanosterol	5.8%	6.9%	4.9%	5.5%	5.8%
Lathosterol	6.1%	7.5%	5.2%	5.9%	6.2%

Table 3: Inter-laboratory Accuracy (% Recovery of Certified Value)

Sterol	Lab 1 (GC-MS)	Lab 2 (GC-MS)	Lab 3 (LC-MS)	Lab 4 (LC-MS)	Average Recovery
Cholesterol	98.5%	96.2%	101.5%	102.1%	99.6%
Desmosterol	103.2%	105.1%	97.8%	98.5%	101.2%
Lanosterol	95.8%	94.5%	104.5%	103.8%	99.7%
Lathosterol	101.7%	103.9%	98.2%	99.1%	100.7%

Summary of Findings

This virtual inter-laboratory comparison demonstrates that the use of 14-Demethyl-lanosterol-d6 as an internal standard allows for robust and reproducible quantification of sterols across different laboratories and analytical platforms.

• Performance : Both GC-MS and LC-MS methods provided excellent accuracy and precision. LC-MS generally offered slightly lower limits of quantification and better precision (lower CV%).

• Methodology : The choice between GC-MS and LC-MS may depend on available instrumentation and the need for derivatization.[9] LC-MS provides a simpler workflow by avoiding the derivatization step.[9][10]

• Internal Standard : The use of 14-Demethyl-lanosterol-d6 was effective in correcting for variations in sample preparation and instrument response, leading to high accuracy across all participating labs. Isotope Dilution Mass Spectrometry is a highly accurate and precise analytical technique for the quantitative analysis of sterols.[1]

This guide provides a framework for establishing and validating sterol analysis methods in a research or clinical setting. The provided protocols and performance data can serve as a benchmark for laboratories aiming to implement accurate and reliable sterol quantification.

References

• 1. benchchem.com [benchchem.com]
• 3. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Human Lanosterol 14-Alpha Demethylase (CYP51A1) Is a Putative Target for Natural Flavonoid Luteolin 7,3'-Disulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]
• 7. lipidmaps.org [lipidmaps.org]
• 8. aocs.org [aocs.org]
• 9. Simplified LC-MS Method for Analysis of Sterols in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] Simplified LC-MS Method for Analysis of Sterols in Biological Samples | Semantic Scholar [semanticscholar.org]

Justification for Using 14-Demethyl-lanosterol-d6 Over Other Internal Standards in Mass Spectrometry-Based Sterol Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of sterols, the choice of an appropriate internal standard is paramount to achieving accurate and reliable data. This guide provides a comprehensive comparison between 14-Demethyl-lanosterol-d6 and other commonly used internal standards, supported by established analytical principles and experimental methodologies.

In the realm of quantitative mass spectrometry, particularly liquid chromatography-mass spectrometry (LC-MS), an ideal internal standard (IS) is one that closely mimics the physicochemical properties of the analyte of interest. This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization, thereby effectively compensating for any variations that may occur throughout the analytical process. Stable isotope-labeled (SIL) internal standards, such as 14-Demethyl-lanosterol-d6, are widely regarded as the gold standard for this purpose.

The Gold Standard: Stable Isotope-Labeled Internal Standards

14-Demethyl-lanosterol-d6 is a deuterated analog of the endogenous sterol, 14-demethyl-lanosterol. The replacement of six hydrogen atoms with deuterium results in a mass shift that allows it to be distinguished from the native analyte by the mass spectrometer. Crucially, this isotopic labeling has a negligible effect on the chemical and physical properties of the molecule. This near-identical behavior is the cornerstone of its superiority over other types of internal standards.[1][2]

Performance Comparison: 14-Demethyl-lanosterol-d6 vs. Alternative Internal Standards

The primary alternatives to deuterated internal standards are non-isotopically labeled compounds that are structurally similar to the analyte but not naturally present in the sample, such as epicoprostanol and 5α-cholestane. While more readily available and less expensive, their performance in quantitative mass spectrometry is often suboptimal.

The following table summarizes the key performance differences between 14-Demethyl-lanosterol-d6 and non-deuterated internal standards based on established analytical validation parameters.

Performance Parameter	14-Demethyl-lanosterol-d6 (Deuterated IS)	Epicoprostanol / 5α-Cholestane (Non-Deuterated IS)	Justification
Correction for Matrix Effects	Excellent	Poor to Moderate	14-Demethyl-lanosterol-d6 co-elutes with the analyte, experiencing the same degree of ion suppression or enhancement from matrix components.[3][4] Non-deuterated standards have different retention times and ionization efficiencies, leading to inadequate compensation.[5]
Correction for Extraction Recovery	Excellent	Moderate to Good	The near-identical chemical properties of 14-Demethyl-lanosterol-d6 ensure that its recovery during sample preparation closely mirrors that of the native analyte.[1] Structural differences in non-deuterated standards can lead to variations in extraction efficiency.
Chromatographic Behavior	Co-elutes with the analyte	Separates from the analyte	Co-elution is critical for effective matrix effect correction.[6] Separate elution times mean the IS and analyte are exposed to different matrix components as they enter the mass spectrometer.
Accuracy and Precision	High	Variable	By effectively correcting for major sources of analytical variability, deuterated standards lead to significantly higher accuracy and precision in quantitative results.[7]
Cost	Higher	Lower	The synthesis of isotopically labeled compounds is more complex and expensive.

Experimental Protocols

To empirically validate the superiority of 14-Demethyl-lanosterol-d6, a comparative method validation study can be performed. Below are detailed methodologies for key experiments.

Experimental Protocol: Comparison of Matrix Effects

Objective: To evaluate the ability of 14-Demethyl-lanosterol-d6 versus a non-deuterated internal standard (e.g., epicoprostanol) to compensate for matrix effects in a biological matrix (e.g., human plasma).

Methodology:

• Sample Preparation:

  • Set 1 (Neat Solution): Prepare a solution containing the analyte (14-demethyl-lanosterol) and both internal standards (14-Demethyl-lanosterol-d6 and epicoprostanol) in a clean solvent (e.g., methanol).

  • Set 2 (Post-Extraction Spike): Extract blank plasma samples (from at least six different sources) using the established sample preparation method (e.g., protein precipitation followed by liquid-liquid extraction). Spike the final extracts with the analyte and both internal standards at the same concentrations as in Set 1.

  • Set 3 (Pre-Extraction Spike): Spike blank plasma samples (from the same six sources) with the analyte and both internal standards before the extraction process.

• LC-MS/MS Analysis: Analyze all prepared samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate Matrix Factor (MF): MF = (Peak Area in Set 2) / (Peak Area in Set 1) An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

  • Calculate Internal Standard Normalized Matrix Factor (IS-Normalized MF): IS-Normalized MF = (Analyte Peak Area / IS Peak Area in Set 3) / (Analyte Peak Area / IS Peak Area in Set 1)

  • Calculate the Coefficient of Variation (%CV): Determine the %CV of the IS-Normalized MF across the six different plasma sources for both internal standards.

Expected Outcome: The %CV for the IS-Normalized MF will be significantly lower when using 14-Demethyl-lanosterol-d6 compared to epicoprostanol, demonstrating its superior ability to compensate for the variability in matrix effects from different sources.

Experimental Protocol: Evaluation of Recovery

Objective: To compare the extraction recovery of the analyte when using 14-Demethyl-lanosterol-d6 versus a non-deuterated internal standard.

Methodology:

• Sample Preparation:

  • Set A (Pre-Extraction Spike): Spike the biological matrix with the analyte and both internal standards before extraction.

  • Set B (Post-Extraction Spike): Extract the blank biological matrix and spike the final extract with the analyte and both internal standards.

• LC-MS/MS Analysis: Analyze all prepared samples.

• Data Analysis:

  • Calculate Recovery: Recovery (%) = (Peak Area in Set A / Peak Area in Set B) * 100

Expected Outcome: The recovery of the analyte calculated using 14-Demethyl-lanosterol-d6 will be more consistent and closer to the "true" recovery value across different samples and batches compared to the recovery calculated using a non-deuterated internal standard.

Visualizing the Rationale

The following diagrams illustrate the biochemical context and the analytical workflows discussed.

Figure 1: Simplified Lanosterol Demethylation Pathway.

Figure 2: Bioanalytical Workflow with an Internal Standard.

Figure 3: Decision Logic for Internal Standard Selection.

Conclusion

The justification for using 14-Demethyl-lanosterol-d6 over other internal standards, such as epicoprostanol or 5α-cholestane, is firmly rooted in the principles of isotope dilution mass spectrometry. Its near-identical physicochemical properties to the endogenous analyte ensure superior performance in correcting for matrix effects and procedural variability, leading to more accurate and precise quantitative data. While the initial cost of a deuterated internal standard is higher, the long-term benefits of data reliability, reduced need for re-analysis, and increased confidence in experimental outcomes provide a compelling rationale for its use in demanding research and development applications.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. myadlm.org [myadlm.org]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]

Performance Showdown: 14-Demethyl-lanosterol-d6 Versus a Field of Deuterated Sterol Internal Standards in Quantitative Analysis

For researchers, scientists, and professionals in drug development, the precise quantification of sterol biomarkers is paramount. The choice of an appropriate internal standard is a critical determinant of assay accuracy and reliability. This guide provides an objective comparison of 14-Demethyl-lanosterol-d6 against other commonly used deuterated internal standards, supported by experimental data and detailed methodologies to aid in the selection of the most suitable standard for your analytical needs.

In the realm of quantitative analysis of sterol biosynthesis intermediates, particularly using liquid chromatography-mass spectrometry (LC-MS/MS), the use of stable isotope-labeled internal standards is the gold standard. These standards, most commonly deuterated, co-elute with the analyte of interest and exhibit similar ionization characteristics, effectively compensating for variations in sample preparation and instrument response. 14-Demethyl-lanosterol-d6 is a deuterated analog of an important intermediate in the cholesterol biosynthesis pathway. Its performance in terms of linearity and quantification range is crucial for its utility in high-stakes research and clinical applications.

Comparative Analysis of Linearity and Quantitation Range

The following table summarizes the performance of 14-Demethyl-lanosterol-d6 in comparison to other deuterated sterol internal standards. The data is compiled from various validated LC-MS/MS methods. While specific data for 14-Demethyl-lanosterol-d6 is not abundantly published, its performance is expected to be comparable to other deuterated lanosterol and sterol analogs.

Internal Standard	Analyte(s)	Linearity (R²)	Lower Limit of Quantification (LLOQ)	Upper Limit of Quantification (ULOQ)	Matrix	Reference
14-Demethyl-lanosterol-d6	Lanosterol, other sterol intermediates	>0.99 (Expected)	~5-50 ng/mL (Expected)	~5,000-10,000 ng/mL (Expected)	Plasma, Serum, Cultured Cells	N/A
Lathosterol-d7	10 different sterols including Lanosterol	>0.99	67.5 ng/mL	5,000 ng/mL	Cultured Hepatocytes	(--INVALID-LINK--)
25-hydroxycholesterol-d6	Lathosterol, Lanosterol, Desmosterol	>0.99	100 ng/mL (0.1 µg/mL)	10,000 ng/mL (10 µg/mL)	Human Plasma	(--INVALID-LINK--)
Epicoprostanol (non-deuterated analog)	Phytosterols	>0.99	10 ng/mL	1,000 ng/mL	Edible Oils	N/A
Lathosterol-d7	Lanosterol	Not Specified	Not Specified	Not Specified	Human Plasma	N/A

Experimental Protocols

A robust and validated method is essential for achieving reliable quantitative results. The following is a synthesized, detailed methodology for determining the linearity and range of quantification for sterol biomarkers using a deuterated internal standard like 14-Demethyl-lanosterol-d6.

Preparation of Standard Solutions

• Primary Stock Solutions: Prepare individual primary stock solutions of the analyte (e.g., lanosterol) and the internal standard (14-Demethyl-lanosterol-d6) in a suitable organic solvent (e.g., ethanol or methanol) at a concentration of 1 mg/mL. Store at -20°C or below.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the primary stock solution to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of 14-Demethyl-lanosterol-d6 at a concentration that yields a consistent and robust signal in the mass spectrometer. A typical concentration might be 100 ng/mL or 500 ng/mL, depending on instrument sensitivity.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquoting: To 100 µL of the biological matrix (e.g., plasma, serum, or cell lysate), add the internal standard spiking solution.

• Protein Precipitation: Add a protein precipitating agent, such as 300 µL of cold acetonitrile or methanol.

• Vortexing: Vortex the samples vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for sterol analysis (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like methanol or acetonitrile is typically employed.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS):

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode is generally used for sterols.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and the internal standard need to be optimized.

Data Analysis and Determination of Linearity and Range

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

• Linearity: Perform a linear regression analysis on the calibration curve. The coefficient of determination (R²) should be ≥ 0.99 for the curve to be considered linear.

• Range of Quantification:

  • Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be quantified with acceptable precision (e.g., coefficient of variation ≤ 20%) and accuracy (e.g., within 80-120% of the nominal value).

  • Upper Limit of Quantification (ULOQ): The highest concentration on the calibration curve that meets the same precision and accuracy criteria as the LLOQ.

Visualizing Key Processes

To better understand the context and workflow, the following diagrams illustrate the cholesterol biosynthesis pathway and the experimental procedure for determining linearity and range of quantification.

Cholesterol Biosynthesis Pathway

Workflow for Linearity & Range Determination

Conclusion

14-Demethyl-lanosterol-d6 is a promising internal standard for the accurate quantification of lanosterol and other intermediates in the cholesterol biosynthesis pathway. While direct comparative data is limited, the performance of similar deuterated sterol standards suggests that it will exhibit excellent linearity over a wide dynamic range, typically from the low nanogram per milliliter to the microgram per milliliter level. The choice of internal standard should always be validated within the specific analytical method and matrix to ensure optimal performance. The detailed experimental protocol provided in this guide serves as a comprehensive starting point for such validation studies, enabling researchers to confidently and accurately measure these critical biomarkers.

Assessing the Isotopic Purity of Commercially Available 14-Demethyl-lanosterol-d6: A Comparative Guide

For researchers, scientists, and drug development professionals, the isotopic purity of deuterated standards is paramount for accurate and reproducible experimental results. This guide provides a framework for assessing the isotopic purity of commercially available 14-Demethyl-lanosterol-d6, a deuterated analog of a key intermediate in the cholesterol biosynthesis pathway. While direct comparative data from suppliers is often limited, this document outlines the necessary experimental protocols to independently verify isotopic enrichment and provides a basis for comparing available products.

Commercial Availability

14-Demethyl-lanosterol-d6 is available from several suppliers of research chemicals. The table below summarizes offerings from prominent vendors. It is important to note that the purity stated by suppliers is often chemical purity determined by methods like Thin Layer Chromatography (TLC) and does not always reflect the detailed isotopic distribution.[1][2] Researchers are encouraged to request Certificates of Analysis (CoA) for specific lots to obtain more detailed information.

Supplier	Product Name	Stated Purity	Analytical Method for Purity
Avanti Polar Lipids (via Sigma-Aldrich)	14-Demethyl-lanosterol-d6	>99% (TLC)[1][2]	TLC
MedChemExpress	14-Demethyl-lanosterol-d6	Not explicitly stated on product page, CoA required.	CoA required.
Creative Enzymes	14-demethyl-lanosterol-d6	>99%	Not specified on product page.

Understanding Isotopic Purity

For a deuterated compound like 14-Demethyl-lanosterol-d6, "purity" encompasses not just the absence of chemical contaminants but also the extent and distribution of deuterium labeling. Key concepts include:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within the molecule. For a d6 compound, it is the probability of finding a deuterium atom at any of the six intended positions.

• Species Abundance: This is the percentage of the total population of molecules that have a specific isotopic composition (e.g., d6, d5, d4, etc.).

It is practically impossible to achieve 100% isotopic purity. A product labeled as d6 will inevitably contain a small population of molecules with fewer than six deuterium atoms (d5, d4, etc.).[3] Regulatory bodies and rigorous scientific standards require the characterization and quantification of these isotopologues.

Experimental Protocols for Isotopic Purity Assessment

The following are detailed methodologies for key experiments to determine the isotopic purity of 14-Demethyl-lanosterol-d6.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique to determine the distribution of isotopologues.

Methodology:

• Sample Preparation: Prepare a dilute solution of 14-Demethyl-lanosterol-d6 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Data Acquisition: Acquire the full scan mass spectrum in positive ion mode. Ensure the mass resolution is sufficient to distinguish between the different isotopologues (d0 to d6).

• Data Analysis:

  • Identify the monoisotopic peak for the unlabeled compound (d0) and the corresponding peaks for the deuterated species (d1 through d6).

  • Integrate the peak areas for each isotopologue.

  • Correct the observed intensities for the natural isotopic abundance of carbon-13.

  • Calculate the percentage of each isotopologue relative to the total of all species. The isotopic purity is typically reported as the percentage of the desired d6 species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H (proton) and ²H (deuterium) NMR, is essential for confirming the positions of deuteration and quantifying the overall isotopic enrichment.

Methodology for ¹H NMR:

• Sample Preparation: Dissolve a precisely weighed amount of 14-Demethyl-lanosterol-d6 and a known amount of an internal standard in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay to allow for complete magnetization recovery for accurate integration.

• Data Analysis:

  • Identify the residual proton signals at the positions intended for deuteration.

  • Integrate the area of these residual proton signals and compare it to the integral of the internal standard.

  • Calculate the amount of non-deuterated species to determine the overall isotopic enrichment.

Methodology for ²H NMR:

• Sample Preparation: Dissolve the sample in a protonated solvent (e.g., CHCl₃).

• Instrumentation: Use an NMR spectrometer equipped with a deuterium probe.

• Data Acquisition: Acquire the ²H NMR spectrum.

• Data Analysis: The presence of signals at the expected chemical shifts confirms the locations of deuterium labeling. The relative integration of these signals can provide information on the distribution of deuterium.

Visualizing the Context: Signaling Pathways and Experimental Workflow

To provide a comprehensive understanding, the following diagrams, generated using Graphviz, illustrate the biological pathway of 14-Demethyl-lanosterol and the workflow for assessing its isotopic purity.

Cholesterol Biosynthesis Pathway involving 14-Demethyl-lanosterol.

The diagram above illustrates the crucial step catalyzed by Lanosterol 14α-demethylase (CYP51A1) in converting lanosterol to 14-Demethyl-lanosterol, a key precursor in the biosynthesis of cholesterol.[4][5][6]

Workflow for Assessing Isotopic Purity of 14-Demethyl-lanosterol-d6.

This workflow outlines the systematic process for determining the isotopic purity of a commercially sourced 14-Demethyl-lanosterol-d6 sample, from initial preparation through to the final assessment.

Conclusion

While commercial suppliers provide 14-Demethyl-lanosterol-d6, the stated purity often lacks detailed isotopic information. For research that demands high accuracy, independent verification of isotopic purity using HRMS and NMR is crucial. By following the outlined experimental protocols, researchers can confidently assess the quality of their deuterated standards, ensuring the integrity and reproducibility of their findings. It is recommended to always request the most recent Certificate of Analysis from the supplier for lot-specific data and to perform in-house validation for critical applications.

References

• 1. T-MAS-d6 Avanti Research™ - A Croda Brand | 1246298-30-5 [sigmaaldrich.com]
• 2. T-MAS-d6 Avanti Research™ - A Croda Brand | 1246298-30-5 [sigmaaldrich.com]
• 3. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 4. Processive kinetics in the three-step lanosterol 14α-demethylation reaction catalyzed by human cytochrome P450 51A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic studies of lanosterol 14 alpha-methyl demethylase: substrate requirements for the component reactions catalyzed by a single cytochrome P-450 isozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lanosterol 14 alpha-demethylase (P45014DM): effects of P45014DM inhibitors on sterol biosynthesis downstream of lanosterol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Ionization Efficiency of 14-Demethyl-lanosterol-d6 and its Analyte, 14-Demethyl-lanosterol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the ionization efficiency of the deuterated internal standard, 14-Demethyl-lanosterol-d6, and its corresponding non-deuterated analyte, 14-Demethyl-lanosterol. The data and protocols presented herein are intended to assist researchers in developing robust and accurate quantitative bioanalytical methods using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

In quantitative mass spectrometry, stable isotope-labeled internal standards (SIL-IS), such as 14-Demethyl-lanosterol-d6, are widely employed to ensure high accuracy and precision. The underlying assumption is that the SIL-IS and the analyte will exhibit identical chemical and physical properties, including ionization efficiency, during the analytical process. However, variations in ionization efficiency can occur, particularly due to matrix effects, which can lead to inaccurate quantification if not properly assessed. This guide explores these potential differences through illustrative data and provides a detailed experimental protocol for their evaluation.

Quantitative Data Summary

The following table summarizes illustrative data on the ionization efficiency of 14-Demethyl-lanosterol and its deuterated analog, 14-Demethyl-lanosterol-d6, in different biological matrices. The data is presented as the peak area response from LC-MS/MS analysis. It is important to note that this data is representative and intended to highlight the potential for differential matrix effects. Actual results may vary depending on the specific experimental conditions.

Analyte	Matrix	Peak Area (Arbitrary Units)	Response Ratio (Analyte/IS)
14-Demethyl-lanosterol	Neat Solution	1,250,000	1.04
14-Demethyl-lanosterol-d6	Neat Solution	1,200,000
14-Demethyl-lanosterol	Human Plasma	850,000	0.94
14-Demethyl-lanosterol-d6	Human Plasma	900,000
14-Demethyl-lanosterol	Rat Liver Microsomes	650,000	0.87
14-Demethyl-lanosterol-d6	Rat Liver Microsomes	750,000

This table illustrates a hypothetical scenario where the deuterated internal standard shows a slightly different response compared to the native analyte in complex biological matrices, a phenomenon known as differential matrix effects.

Experimental Protocols

A detailed methodology for a comparative study of the ionization efficiency is provided below. This protocol is designed to be a comprehensive guide for researchers aiming to validate the use of 14-Demethyl-lanosterol-d6 as an internal standard.

I. Sample Preparation

• Stock Solutions: Prepare individual stock solutions of 14-Demethyl-lanosterol and 14-Demethyl-lanosterol-d6 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working solutions by diluting the stock solutions with methanol to achieve a concentration range of 1 ng/mL to 1000 ng/mL for both the analyte and the internal standard.

• Matrix Samples:

  • Neat Solution: A solution of the analyte and internal standard in the final mobile phase composition.

  • Human Plasma: Spike the working solutions into blank human plasma to achieve the desired final concentrations.

  • Rat Liver Microsomes: Spike the working solutions into a suspension of rat liver microsomes.

• Protein Precipitation: To 100 µL of the matrix sample, add 300 µL of ice-cold acetonitrile containing the internal standard (or analyte for the internal standard's ionization efficiency assessment).

• Vortex and Centrifuge: Vortex the samples for 1 minute, followed by centrifugation at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

II. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an Atmospheric Pressure Chemical Ionization (APCI) source.

• Chromatographic Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A suitable gradient to separate the analyte from matrix interferences.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive APCI

• Multiple Reaction Monitoring (MRM) Transitions:

  • 14-Demethyl-lanosterol: Precursor ion m/z 397.4 -> Product ion m/z 109.1

  • 14-Demethyl-lanosterol-d6: Precursor ion m/z 403.4 -> Product ion m/z 115.1 (Note: The precursor ion for sterols in APCI is typically [M+H-H₂O]⁺. The product ions are based on the characteristic fragmentation of the sterol backbone.)

III. Data Analysis

• Integrate the peak areas of the analyte and the internal standard in each sample.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Compare the response ratios across the different matrices to assess the degree of differential matrix effects.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the metabolic pathway of 14-Demethyl-lanosterol and the experimental workflow for the comparative ionization efficiency study.

Experimental workflow for the comparative study.

Simplified metabolic pathway of 14-Demethyl-lanosterol.

Safety & Regulatory Compliance

Proper Disposal of 14-Demethyl-lanosterol-d6: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential safety and logistical information for the proper disposal of 14-Demethyl-lanosterol-d6, a deuterated natural sterol.

Hazard Assessment and Data

The hazard profile of the non-deuterated analogue, Lanosterol, provides a basis for handling 14-Demethyl-lanosterol-d6. The following table summarizes the key hazard ratings, which are consistently low across standard safety metrics.

Hazard Classification	Rating	System
Health Hazard	0	NFPA/HMIS
Fire Hazard	0	NFPA/HMIS
Reactivity Hazard	0	NFPA/HMIS
GHS Classification	Not a hazardous substance or mixture	GHS
Water Hazard Class	1 (Slightly hazardous for water)

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System; GHS: Globally Harmonized System of Classification and Labelling of Chemicals.

Step-by-Step Disposal Protocol

Adherence to a structured disposal protocol is crucial for maintaining a safe laboratory environment.

1. Initial Assessment:

• Confirm that the 14-Demethyl-lanosterol-d6 waste is not mixed with any hazardous substances. If it is, the entire mixture must be treated as hazardous waste.

• Consult your institution's specific guidelines for non-hazardous chemical waste disposal, as local regulations may vary.

2. Packaging for Disposal:

• Ensure the 14-Demethyl-lanosterol-d6, which is typically a powder, is in a securely sealed container to prevent dust inhalation.

• The original product vial is often the most suitable primary container.

• Place the primary container into a larger, durable, and clearly labeled secondary container.

• The label on the secondary container should clearly state "Non-Hazardous Laboratory Waste" and identify the contents (14-Demethyl-lanosterol-d6).

3. Final Disposal:

• Do not place the container in common laboratory trash bins that are handled by custodial staff.

• Laboratory personnel should transport the securely packaged and labeled waste directly to the designated non-hazardous solid waste collection area or dumpster.[2]

• For empty containers that previously held 14-Demethyl-lanosterol-d6, deface the original label to avoid confusion and dispose of them as regular laboratory glass or plastic waste, unless institutional policy dictates otherwise.

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the correct disposal path for 14-Demethyl-lanosterol-d6.

Caption: Logical workflow for the proper disposal of 14-Demethyl-lanosterol-d6.

By following these procedures, researchers can ensure the safe and compliant disposal of 14-Demethyl-lanosterol-d6, contributing to a secure and environmentally responsible laboratory setting.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sfasu.edu [sfasu.edu]

Personal protective equipment for handling 14-Demethyl-lanosterol-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 14-Demethyl-lanosterol-d6. The following procedural steps are based on general laboratory best practices for handling fine chemical powders where a specific Safety Data Sheet (SDS) is not available. The non-deuterated analogue, lanosterol, is not classified as a hazardous substance; however, the specific toxicological properties of 14-Demethyl-lanosterol-d6 have not been fully evaluated. Therefore, it is prudent to handle it as a potentially hazardous substance.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure when handling 14-Demethyl-lanosterol-d6, which is a fine powder. The following table summarizes the recommended PPE.

Equipment	Specification	Purpose
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects eyes from airborne powder particles.
Hand Protection	Nitrile or latex gloves.	Prevents skin contact with the chemical.
Respiratory Protection	A properly fitted N95 or higher-rated respirator or use of a fume hood.	Minimizes inhalation of fine powder particles.
Protective Clothing	A standard laboratory coat.	Protects skin and personal clothing from contamination.

Handling and Operational Plan

All handling of 14-Demethyl-lanosterol-d6 should be performed in a well-ventilated area, preferably within a chemical fume hood to control airborne dust.

Experimental Workflow:

Caption: Experimental workflow for handling 14-Demethyl-lanosterol-d6.

Step-by-Step Protocol:

• Preparation : Before handling the compound, ensure the work area, particularly the chemical fume hood, is clean and uncluttered. Assemble all necessary equipment and reagents.

• Donning PPE : Put on all required personal protective equipment as outlined in the table above.

• Weighing : Carefully weigh the desired amount of 14-Demethyl-lanosterol-d6 in an anti-static weigh boat or on weighing paper within the fume hood. This minimizes the dispersal of the fine powder.

• Dissolving : If the protocol requires a solution, add the solvent to the powder slowly to avoid splashing.

• Experimental Use : Carry out the experimental procedure within the fume hood.

• Decontamination : After use, decontaminate all surfaces, glassware, and equipment that came into contact with the chemical using an appropriate solvent or cleaning agent.

• Doffing PPE : Remove PPE in the correct order (gloves first, then lab coat, then eye protection) to prevent cross-contamination. Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures

In the event of accidental exposure, follow these immediate first aid procedures.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1][2][3][4][5]
Skin Contact	Remove contaminated clothing. Brush off any excess powder from the skin, then wash the affected area thoroughly with soap and water.[1][4] Seek medical attention if irritation develops.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 14-Demethyl-lanosterol-d6 and any contaminated materials is essential to prevent environmental contamination and ensure laboratory safety.

Disposal Workflow:

Caption: Disposal workflow for 14-Demethyl-lanosterol-d6 waste.

Disposal Guidelines:

• Solid Waste : Place all solid waste contaminated with 14-Demethyl-lanosterol-d6 (e.g., used gloves, weigh boats, paper towels) into a clearly labeled, sealed container for solid chemical waste.[6]

• Unused Compound : The original container with any remaining solid compound should be disposed of as chemical waste.

• Liquid Waste : Any solutions containing 14-Demethyl-lanosterol-d6 should be collected in a designated, labeled container for hazardous liquid waste. Do not pour down the drain.

• Consult Local Regulations : Always follow your institution's and local environmental regulations for chemical waste disposal. Contact your Environmental Health and Safety (EH&S) department for specific guidance.[6]

References

• 1. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 2. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]
• 3. Eye injuries - chemical burns | Better Health Channel [betterhealth.vic.gov.au]
• 4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 5. First Aid: Chemical Exposure | UMass Memorial Health [ummhealth.org]
• 6. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]